L-TYROSINE (PHENOL-17O)

Core Science & Biosynthesis

synthesis of 17O-labeled L-tyrosine for NMR studies

An In-depth Technical Guide to the Synthesis of ¹⁷O-Labeled L-Tyrosine for NMR Studies

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking Protein Dynamics with Oxygen-17

Oxygen is a fundamental constituent of biological macromolecules, playing a pivotal role in maintaining structure, mediating interactions, and driving physiological processes.[1][2] Its involvement in essential hydrogen bonds makes it a prime target for detailed biophysical characterization.[1] However, the direct observation of oxygen atoms has been historically challenging. The only NMR-active stable isotope, Oxygen-17 (¹⁷O), suffers from an extremely low natural abundance (0.037%) and is a quadrupolar nucleus (I = 5/2), which often leads to broad, difficult-to-detect NMR signals.[2][3][4]

Recent advancements in high-field Nuclear Magnetic Resonance (NMR) spectroscopy and isotopic labeling techniques have overcome these hurdles, positioning ¹⁷O NMR as a powerful and unique tool for probing the structure, function, and dynamics of proteins.[1][2] By selectively enriching specific oxygen sites within an amino acid, such as L-tyrosine, researchers can gain unprecedented insights into:

• Hydrogen Bonding: The ¹⁷O NMR parameters are exceptionally sensitive to the local electronic environment, making them an exquisite probe for the strength and geometry of hydrogen bonds.[1][5]

• Protonation States: The ionization state of functional groups, such as the phenolic hydroxyl of tyrosine, causes significant and measurable changes in the ¹⁷O chemical shift, allowing for direct pKa determination in proteins.[6][7]

• Enzyme Mechanisms: Following the chemical transformations within an enzyme's active site by observing the oxygen atoms involved in catalysis.[1]

• Protein-Ligand Interactions: Directly observing the oxygen atoms at the binding interface to characterize molecular recognition events.[3]

This guide provides a comprehensive overview of the principal methodologies for synthesizing ¹⁷O-labeled L-tyrosine, focusing on both robust chemical exchange and stereospecific enzymatic approaches. We will delve into the causality behind experimental choices, provide detailed protocols, and present the data necessary for researchers, scientists, and drug development professionals to leverage this powerful isotopic probe.

I. Chemical Synthesis: Site-Specific Labeling via Oxygen Exchange

Chemical synthesis offers a direct and versatile route for incorporating ¹⁷O into L-tyrosine. The primary method for labeling the carboxylic acid functional group is the acid-catalyzed oxygen exchange reaction with ¹⁷O-enriched water (H₂¹⁷O).

Causality and Mechanism

The acid-catalyzed exchange relies on the reversible hydration of the carbonyl group. The process is initiated by the protonation of the carbonyl oxygen by a strong acid, which significantly increases the electrophilicity of the carbonyl carbon. This facilitates the nucleophilic attack by a molecule of H₂¹⁷O. The resulting tetrahedral intermediate can then eliminate a molecule of H₂¹⁶O, leaving the ¹⁷O isotope incorporated into the carboxylic acid. The process is repeated, leading to the labeling of both carboxyl oxygen atoms. The choice of a strong acid catalyst, such as hydrochloric acid (HCl) or trifluoromethanesulfonic acid, is critical to ensure efficient protonation and drive the reaction forward.[8]

Experimental Workflow: Carboxylic Acid Labeling

The following diagram illustrates the workflow for the acid-catalyzed ¹⁷O-labeling of the L-tyrosine carboxyl group.

Caption: Enzymatic synthesis of [phenol-¹⁷O]-L-Tyrosine using TPL.

Detailed Protocol: [phenol-¹⁷O]-L-Tyrosine Synthesis

This protocol is based on the TPL-catalyzed synthesis of L-Tyrosine from labeled phenol. [9]

• Substrate Preparation: Synthesize [¹⁷O]-phenol as a precursor. This is a critical step that is not detailed here but typically involves acid-catalyzed exchange with H₂¹⁷O.

• Reaction Mixture: In a reaction vessel, prepare a buffered solution (e.g., 100 mM potassium phosphate, pH 8.0). Dissolve sodium pyruvate, ammonium chloride, and the essential cofactor pyridoxal phosphate (PLP).

• Enzymatic Reaction: Add the [¹⁷O]-phenol precursor and a suitable amount of tyrosine phenol-lyase enzyme.

  • Expert Insight: TPL activity can be sourced from microorganisms like Citrobacter freundii. The enzyme may be used as a whole-cell catalyst, a crude lysate, or a purified protein. [9]4. Incubation: Incubate the mixture at 30-37°C with gentle agitation for 2-3 days. The formation of L-tyrosine, which has low solubility, will be visible as a white precipitate.

• Isolation: Collect the precipitate by centrifugation or filtration.

• Purification: Wash the crude product with ethanol and diethyl ether to remove unreacted phenol and other impurities. [9]For highest purity, the product can be recrystallized from hot water.

• Characterization: Verify the product's identity, purity, and isotopic enrichment using NMR (¹H, ¹³C, ¹⁷O) and mass spectrometry.

III. Data Presentation and Spectroscopic Characterization

The success of the labeling is confirmed by ¹⁷O NMR. The ¹⁷O chemical shift is highly sensitive to the local chemical environment, particularly the protonation state of the phenolic hydroxyl group. This sensitivity is what makes ¹⁷O-labeled tyrosine such a powerful probe.

¹⁷O NMR Parameters for L-Tyrosine in Different Ionization States

The following table summarizes the experimentally determined solid-state ¹⁷O NMR parameters for the phenolic oxygen in L-tyrosine under different pH conditions. The isotropic chemical shift (δiso) shows a remarkable increase of approximately 60 ppm upon deprotonation of the phenol group. [7]

Compound	Ionization State	Isotropic Chemical Shift (δiso) / ppm	Quadrupolar Coupling Constant (CQ) / MHz
L-Tyr·HCl	Phenol (Tyr-OH)	28	8.8
L-Tyr	Zwitterion (Tyr-OH)	48	8.7

| Na₂(L-Tyr) | Phenolate (Tyr-O⁻) | 88 | 8.3 |

Data compiled from solid-state ¹⁷O NMR studies. [6][7] This large chemical shift change upon deprotonation provides a clear spectroscopic window to monitor the pKa of tyrosine residues in complex biological systems. [6]

Comparative Analysis of Synthetic Methods

Feature	Chemical Synthesis (Acid-Catalyzed)	Enzymatic Synthesis (TPL)
Target Site	Primarily Carboxylic Acid	Phenolic Hydroxyl
Stereospecificity	None (starts with L-Tyr)	High (produces only L-Tyr)
Reaction Conditions	Harsh (strong acid, heat)	Mild (aqueous buffer, 30-37°C)
Key Reagent	H₂¹⁷O	[¹⁷O]-Phenol
Advantages	Simple procedure, good for carboxyl labeling	High site-specificity, stereospecific
Disadvantages	Potential for side reactions, not efficient for phenolic labeling	Requires labeled precursor, enzyme availability/stability can be a factor

IV. Conclusion and Future Outlook

The ability to site-specifically introduce the ¹⁷O isotope into L-tyrosine opens the door to sophisticated NMR experiments that can directly probe oxygen's role in protein structure and function. The chemical acid-catalyzed exchange method remains a robust and straightforward approach for labeling the carboxylic acid groups. For the critical phenolic hydroxyl group, the enzymatic synthesis using tyrosine phenol-lyase offers unparalleled specificity and is the method of choice.

By incorporating ¹⁷O-labeled tyrosine into proteins, either through chemical peptide synthesis or biosynthetic methods using auxotrophic expression systems, researchers can directly observe hydrogen bonding networks, characterize enzyme intermediates, and quantify ligand binding events at an atomic level. [1][10]As high-field NMR technology continues to advance, the application of ¹⁷O NMR spectroscopy, enabled by the synthetic strategies outlined in this guide, is poised to become an increasingly indispensable tool in structural biology and drug discovery.

References

• Lee, D. K., & Kwon, O. (2021). ¹⁷O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding. Biology, 10(6), 453. [Link]

• Wu, G., & Wasylishen, R. E. (2009). Quadrupole-Central-Transition ¹⁷O NMR Spectroscopy of Protein−Ligand Complexes in Solution. Journal of the American Chemical Society, 131(40), 14184–14185. [Link]

• Cho, H., & Lee, D. K. (2021). ¹⁷O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding. Biology, 10(6), 453. [Link]

• Ryding, S. (2019). ¹⁷O NMR Spectroscopy: Applications, Benefits, and Limitations. News-Medical.Net. [Link]

• Eckert, H., & Fiat, D. (1986). Isotopic labeling of tyrosine, followed by ¹⁷O n.m.r. International Journal of Peptide and Protein Research, 27(6), 613–616. [Link]

• Lemaître, V., de Planque, M. R. R., Howes, A. P., Smith, M. E., Dupree, R., & Watts, A. (2004). Solid-State ¹⁷O NMR as a Probe for Structural Studies of Proteins in Biomembranes. Biochemistry, 43(24), 7651–7656. [Link]

• Lin, B., & Wu, G. (2018). Incorporating ¹⁷O isotopes onto amino acid sidechains: a convenient synthesis of [3-¹⁷O]-l-serine and [3-¹⁷O]-l-threonine and their ¹⁷O NMR characterization. Canadian Journal of Chemistry, 96(10), 867-873. [Link]

• Lin, B. (2019). Amino Acid-Type Specific Incorporation of Stable ¹⁷O Isotopes into Yeast Ubiquitin. Queen's University. [Link]

• ResearchGate. (n.d.). 14.1 T ¹⁷O MAS NMR spectra of (a) L-tyrosine⋅HCl, (b)... [Link]

• Steinschneider, A., & Fiat, D. (1986). Synthesis of ¹⁷O isotope labeled Leu-enkephalin and ¹⁷O n.m.r. International Journal of Peptide and Protein Research, 28(6), 593–601. [Link]

• Hovsepyan, A. S., Gukasyan, A. H., Markosyan, A. H., & Vardanayn, T. A. (2020). L-DOPA BIOSYNTHESIS WITH Аgaricus bisporus TYROSINASES ASSISTANCE. Journal of the National Academy of Sciences of RA, Chemical journal, 73(2), 52-57. [Link]

• Sharma, A., & Singh, R. (2024). Cross-Linked Aggregates of Tyrosinase for the Efficient Synthesis of L-DOPA. Applied Biochemistry and Biotechnology. [Link]

• Wang, Z., Xu, H., Zhang, L., & Li, J. (2014). Tyrosinase-catalyzed polymerization of l-DOPA (versus l-tyrosine and dopamine) to generate melanin-like biomaterials for immobilization of enzymes and amperometric biosensing. RSC Advances, 4(31), 15998-16002. [Link]

• Kański, R., Augustyniak, W., & Kańska, M. (2006). Synthesis of ring labeled [1'-¹⁴C]-L-tyrosine. Journal of Radioanalytical and Nuclear Chemistry, 267(2), 335-339. [Link]

• Yıldız, H. B., & Özdemir, M. (2013). L-Dopa synthesis catalyzed by tyrosinase immobilized in poly(ethyleneoxide) conducting polymers. International Journal of Biological Macromolecules, 56, 121-127. [Link]

• Unkefer, C. J. (1983). Synthesizing Labeled Compounds. Los Alamos Science. [Link]

• Zhu, J., Lau, J., & Wu, G. (2010). A Solid-State ¹⁷O NMR Study of l-Tyrosine in Different Ionization States: Implications for Probing Tyrosine Side Chains in Proteins. The Journal of Physical Chemistry B, 114(35), 11625–11633. [Link]

• Zhu, J., Lau, J., & Wu, G. (2010). A solid-state (17)O NMR study of L-tyrosine in different ionization states: implications for probing tyrosine side chains in proteins. The Journal of Physical Chemistry B, 114(35), 11625-11633. [Link]

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Physicochemical Properties and Biophysical Applications of L-Tyrosine (Phenol-¹⁷O)

An In-Depth Technical Guide for Structural Biology and Spectroscopy

The Biophysical Imperative of ¹⁷O Labeling

In the realm of structural biology and biophysics, mapping the precise hydrogen-bonding networks and ionization states of amino acid side chains is critical for understanding enzyme catalysis and electron transfer. L-Tyrosine (phenol-¹⁷O) is a specialized, stable isotope-labeled amino acid designed to probe the local electronic environment of the phenolic hydroxyl group without perturbing the steric footprint of the protein.

Because oxygen is at the center of the phenolic functional group, ¹⁷O acts as a direct nuclear and electronic probe. Unlike ¹³C or ¹⁵N, the ¹⁷O nucleus possesses a spin of I=5/2 , making it a quadrupolar nucleus whose spectroscopic parameters are exquisitely sensitive to the local electric field gradient (EFG) and hydrogen-bonding state[1].

Quantum Mechanical & Physicochemical Profile

The physicochemical utility of L-Tyrosine (phenol-¹⁷O) stems from its unique nuclear and electronic properties. The ¹⁷O natural abundance is exceptionally low (0.037%), necessitating synthetic enrichment (typically 35–40%) to achieve viable signal-to-noise ratios in spectroscopic applications[2],[3].

Quantitative Physicochemical Data

Property	Value / Characteristic
Molecular Formula	HOC₆H₄CH₂CH(NH₂)COOH (O = ¹⁷O)
Labeled CAS Number	104931-15-9[2]
Unlabeled CAS Number	60-18-4[2]
Nuclear Spin ( I )	5/2 (Quadrupolar)[3]
Typical Enrichment Level	35% – 40%[2]
Isotropic Chemical Shift ( δiso​ )	Highly pH dependent; ~75 ppm downfield shift upon deprotonation[1],[4]
Quadrupole Coupling Constant ( χQ​ )	~6.4 to 8.6 MHz (Typical range for amino acids)[5]
Spin Density at O4' (Y_D• Radical)	0.26 ± 0.01[6]

Mechanistic Causality: The ¹⁷O Advantage

As an Application Scientist, selecting the correct isotopic probe requires understanding the physical causality behind the molecule's behavior. The strategic choice to label the phenol oxygen of tyrosine is driven by two primary analytical modalities:

1. The Quadrupolar Advantage in NMR (Ionization Sensitivity): The isotropic chemical shift ( δiso​ ) of the ¹⁷O nucleus is profoundly sensitive to the protonation state of the phenol group. Research has demonstrated that transitioning from tyrosine (protonated) to tyrosinate (deprotonated) induces a massive ~75 ppm downfield shift[1],[4]. This shift is significantly larger than the corresponding ¹³C chemical shift changes, making ¹⁷O an unparalleled, highly sensitive probe for determining the pKa and ionization states of tyrosine residues buried within protein hydrophobic cores.

2. Spin Density Mapping in EPR: In Electron Paramagnetic Resonance (EPR) spectroscopy, ¹⁷O labeling allows for the direct mapping of unpaired π -electron spin-density distributions. In Photosystem II, the redox-active tyrosine residue (Y_D) forms a dark-stable neutral radical (Y_D•). By incorporating L-Tyrosine (phenol-¹⁷O), researchers can isolate the ¹⁷O-hyperfine tensor, unambiguously proving that the spin density at the O4' phenolic oxygen is 0.26 ± 0.01[6].

Validated Experimental Workflows

Solid-State ¹⁷O MAS NMR Protocol

Causality of Experimental Design: Because ¹⁷O is a half-integer quadrupolar nucleus, its central transition ( 1/2↔−1/2 ) is broadened by second-order quadrupolar interactions. Crucially, this broadening scales inversely with the external magnetic field ( B0​ ). Therefore, ultra-high magnetic fields ( ≥14.1 T) are strictly required to narrow the linewidth and resolve the chemical shift anisotropy (CSA) and quadrupolar tensors[1],[5].

Workflow for determining tyrosine ionization states via solid-state 17O MAS NMR.

Step-by-Step Methodology:

• Isotopic Procurement & pH Control: Procure L-Tyrosine (phenol-¹⁷O, 35-40%). To study specific ionization states, prepare the sample in strictly controlled pH environments (e.g., dissolving in concentrated HCl for pH 0.5 to yield L-Tyr·HCl, or NaOH for pH 12.17 to yield Na₂(L-Tyr))[1].

• Self-Validation (Chemical Integrity): Before ¹⁷O acquisition, acquire a ¹³C Cross-Polarization (CP)/MAS NMR spectrum. Compare the ¹³C chemical shifts against literature values to validate the bulk chemical identity and crystalline integrity of the sample[1].

• Rotor Packing: Pack the microcrystalline solid into a ZrO₂ MAS rotor (e.g., 3.2 mm) under a dry nitrogen atmosphere. Hydration can alter the local EFG, leading to artifactual spectral broadening.

• High-Field Acquisition: Spin the sample at a frequency comparable to or exceeding the total linewidth (e.g., 15–20 kHz) inside a ≥14.1 T spectrometer. Apply a Hahn-echo pulse sequence to acquire the ¹⁷O central-transition signal[1],[3].

• Tensor Extraction: Deconvolute the spectra using analytical software to extract δiso​ , χQ​ , and the asymmetry parameter ( η ). Use the ~75 ppm shift differential to quantify the exact ratio of protonated vs. deprotonated states[1].

High-Frequency EPR of Tyrosyl Radicals

Causality of Experimental Design: To study the Y_D• radical in vivo, the isotopic label must be incorporated into a living organism. The aquatic plant Spirodela oligorrhiza (duckweed) is chosen because it can be biologically engineered to tolerate high concentrations of exogenous tyrosine, allowing for >95% selective isotopic incorporation into the D2 reaction center without lethal toxicity[7],[8].

EPR workflow for mapping spin density of the YD tyrosyl radical in Photosystem II.

Step-by-Step Methodology:

• Biological Incorporation: Culture a tyrosine-tolerant strain of Spirodela oligorrhiza in half-strength Hutner’s medium supplemented with 75 mg/L of L-Tyrosine (phenol-¹⁷O). Harvest after 2-3 weeks when incorporation exceeds 95%[7].

• Radical Generation: Isolate the Photosystem II core complexes. Illuminate the sample with continuous UV/visible light at cryogenic temperatures (e.g., 5 K) to trap the dark-stable neutral tyrosyl radical (Y_D•)[6].

• EPR Acquisition: Record powder spectra at both X-band (9.2 GHz) and Q-band (34.8 GHz) frequencies. Dual-frequency acquisition is mandatory to accurately separate the field-dependent Zeeman interactions from the field-independent ¹⁷O-hyperfine couplings[6].

• Self-Validation (Structural Integrity): Extract the ¹⁷O hyperfine coupling constants via spectral simulation. Calculate the absolute spin density at the O4' position. Validate the system by comparing the in vivo spin density against computationally calculated in vitro models; an exact match confirms the structural integrity of the 1.5 Å hydrogen bond between Y_D and the surrounding protein matrix[7].

References

• Zhu, J., Lau, J. K.-C., & Wu, G. (2010). "A Solid-State 17O NMR Study of l-Tyrosine in Different Ionization States: Implications for Probing Tyrosine Side Chains in Proteins." The Journal of Physical Chemistry B.[Link]

• Eckert, H., & Fiat, D. (1986). "Isotopic labeling of tyrosine, followed by 17O n.m.r." International Journal of Peptide & Protein Research.[Link]

• Pike, K. J., et al. (2004). "Solid-State 17O NMR of Amino Acids." The Journal of Physical Chemistry B.[Link]

• Alia, A., et al. (2003). "Probing the electronic structure of tyrosine radical YD in photosystem II by EPR spectroscopy using site specific isotope labelling in Spirodela oligorrhiza." Chemical Physics.[Link]

• Lemaitre, V., et al. (2004). "A review of oxygen-17 solid-state NMR of organic materials—towards biological applications." Solid State Nuclear Magnetic Resonance.[Link]

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historical development of 17O NMR spectroscopy for amino acids

An In-depth Technical Guide to the Historical Development of ¹⁷O NMR Spectroscopy for Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxygen-17 Nuclear Magnetic Resonance (¹⁷O NMR) spectroscopy, despite the inherent challenges posed by the low natural abundance and quadrupolar nature of the ¹⁷O isotope, has emerged as a uniquely powerful tool for probing the structure, dynamics, and hydrogen bonding environment of amino acids and peptides. This guide provides a comprehensive overview of the historical development of this technique, from its nascent stages to its current applications in biochemical and pharmaceutical research. We will explore the fundamental principles, key methodological advancements, and the evolution of instrumentation that have collectively enabled the detailed investigation of amino acid electrostatics and interactions at an atomic level. This document serves as an in-depth resource, detailing experimental protocols, summarizing key quantitative data, and offering insights into the causality behind experimental choices, thereby providing a self-validating framework for researchers in the field.

Introduction: The Unseen Atom in Biomolecular NMR

In the landscape of biomolecular NMR, the ubiquitous proton (¹H), carbon-13 (¹³C), and nitrogen-15 (¹⁵N) have long been the workhorses for structural and dynamic studies. Oxygen, a fundamental constituent of amino acids, forming the backbone carboxyl groups and the side chains of several residues, was for a long time the "unseen atom." The reason lies in the properties of its only NMR-active isotope, ¹⁷O. With a low natural abundance of just 0.037% and a nuclear spin of I = 5/2, ¹⁷O is a quadrupolar nucleus. This quadrupolar nature leads to broad resonance lines and rapid relaxation, posing significant challenges to its detection.

However, it is precisely these properties that make ¹⁷O NMR a exquisitely sensitive probe of the local electronic environment. The ¹⁷O chemical shift and the nuclear quadrupolar coupling constant (QCC) are highly responsive to changes in hydrogen bonding, ionization state, and solvent accessibility. This guide traces the journey of overcoming the technical hurdles to harness the rich information content of ¹⁷O NMR for the study of amino acids.

Early Developments and Overcoming the Sensitivity Barrier

The initial application of ¹⁷O NMR to biological molecules was hampered by extremely low signal-to-noise ratios. The pioneering work in the 1960s and 70s focused on small, simple molecules where isotopic enrichment was feasible. The application to amino acids remained a significant challenge due to the high cost and synthetic difficulty of ¹⁷O-labeling.

A major breakthrough came with the development of more efficient isotopic labeling strategies. Methods for incorporating ¹⁷O into the carboxyl groups of amino acids using ¹⁷O-enriched water (H₂¹⁷O) under acidic or basic conditions became more refined and accessible.

The advent of high-field NMR spectrometers in the 1980s provided a much-needed boost in sensitivity, making the detection of ¹⁷O signals from unenriched samples a possibility, albeit still a challenging one. The development of specialized probe technology and advanced acquisition techniques, such as QCPMG (Quadrupolar Carr-Purcell-Meiboom-Gill) and spin-echo sequences, were instrumental in acquiring usable spectra from these broad signals.

Key Methodological Advancements

The evolution of ¹⁷O NMR for amino acids has been marked by several key methodological advancements that have expanded its scope and utility.

Solid-State ¹⁷O NMR

For crystalline amino acids, solid-state NMR (ssNMR) has been particularly informative. Magic Angle Spinning (MAS) is crucial for averaging the anisotropic interactions that dominate the spectra of solids, leading to narrower lines and higher resolution. Techniques like DOR (Double Rotation) and DAS (Dynamic Angle Spinning) were explored to further reduce line broadening, although MAS remains the most common method.

The development of cross-polarization (CP) techniques from abundant spins like ¹H to ¹⁷O, while challenging due to the mismatch in gyromagnetic ratios and the efficiency of spin-locking a quadrupolar nucleus, has been an area of active research to enhance sensitivity.

¹⁷O NMR in Solution

In solution, the focus has been on measuring the chemical shifts, relaxation rates (T₁ and T₂), and QCCs to understand the hydration and dynamics of amino acids. The pH dependence of the ¹⁷O chemical shift of the carboxylate group provides a direct measure of the pKa of individual amino acids.

The interpretation of relaxation data provides insights into the rotational correlation times of the molecules, offering a window into their hydrodynamic properties and interactions with the solvent.

Experimental Protocols: A Practical Guide

The following sections provide detailed, step-by-step methodologies for key ¹⁷O NMR experiments on amino acids.

Isotopic Labeling of Amino Acid Carboxyl Groups

This protocol describes a common method for ¹⁷O enrichment of the carboxyl groups of amino acids.

Materials:

• Amino acid of interest

• ¹⁷O-enriched water (H₂¹⁷O, 20-40 atom %)

• Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

• Lyophilizer

• NMR tubes

Procedure:

• Dissolve the amino acid in a minimal amount of ¹⁷O-enriched water.

• Adjust the pH to ~2 using HCl for acid-catalyzed exchange or to ~12 using NaOH for base-catalyzed exchange. The choice depends on the stability of the amino acid.

• Incubate the solution at a controlled temperature (e.g., 50°C) for a specific duration (e.g., 24-48 hours). The exact time and temperature will need to be optimized for each amino acid.

• After the exchange period, neutralize the solution.

• Lyophilize the sample to remove the water.

• Redissolve the ¹⁷O-labeled amino acid in the desired solvent for NMR analysis.

Diagram of the ¹⁷O Isotopic Labeling Workflow:

Caption: Workflow for ¹⁷O isotopic labeling of amino acids.

Solid-State ¹⁷O NMR Acquisition

This protocol outlines a general procedure for acquiring solid-state ¹⁷O NMR spectra of a crystalline amino acid.

Instrumentation:

• High-field solid-state NMR spectrometer (e.g., 14.1 T or higher)

• Solid-state NMR probe capable of MAS (e.g., 3.2 mm or 4 mm)

Procedure:

• Pack the ¹⁷O-labeled crystalline amino acid into an MAS rotor.

• Insert the rotor into the probe and tune the probe to the ¹⁷O frequency.

• Set the MAS rate to a desired value (e.g., 10-20 kHz). Higher spinning speeds can help to average out anisotropic interactions more effectively.

• Use a short, high-power radiofrequency pulse to excite the ¹⁷O nuclei. A pulse width corresponding to a flip angle of approximately 30° is often a good starting point to avoid saturation.

• Acquire the free induction decay (FID) with a suitable dwell time and number of scans to achieve an adequate signal-to-noise ratio.

• Process the FID with an appropriate line broadening factor to improve the signal-to-noise ratio of the broad ¹⁷O signal.

Diagram of the Solid-State ¹⁷O NMR Experimental Workflow:

Caption: Solid-State ¹⁷O NMR experimental workflow.

Quantitative Data from ¹⁷O NMR of Amino Acids

The following tables summarize typical quantitative data obtained from ¹⁷O NMR studies of amino acids. These values are highly sensitive to the specific experimental conditions (pH, temperature, solvent, and solid vs. solution state).

Table 1: Typical ¹⁷O Chemical Shift Ranges for Amino Acid Functional Groups

Functional Group	Chemical Shift Range (ppm)	Notes
Carboxyl (COOH)	250 - 300	Protonated state
Carboxylate (COO⁻)	150 - 200	Deprotonated state
Amide (backbone)	100 - 150	In peptides and proteins
Hydroxyl (Ser, Thr, Tyr)	30 - 80	Highly dependent on H-bonding

Table 2: Representative ¹⁷O Quadrupolar Coupling Constants (QCC) for Amino Acids in the Solid State

Amino Acid	Functional Group	QCC (MHz)
Glycine	Carboxylate	~8.0
L-Alanine	Carboxylate	~7.5
L-Serine	Carboxylate	~7.8

Note: QCC values are sensitive to the crystal packing and hydrogen bonding network.

Logical Relationships in ¹⁷O NMR Parameter Interpretation

The power of ¹⁷O NMR lies in the interplay between its various parameters and the underlying molecular properties.

Diagram of the Interplay of ¹⁷O NMR Parameters and Molecular Properties:

Caption: Relationship between molecular properties and ¹⁷O NMR parameters.

Future Directions and Applications in Drug Development

The continued development of ultra-high field magnets and cryogenically cooled probes promises to further enhance the sensitivity of ¹⁷O NMR, opening up new avenues for its application. In drug development, ¹⁷O NMR can be a powerful tool for:

• Characterizing drug-target interactions: By selectively labeling either the ligand or the protein, one can probe the changes in the electronic environment upon binding.

• Studying protein hydration: The role of water in protein folding and binding is critical. ¹⁷O NMR of water can provide unique insights into the dynamics of hydration water.

• Formulation development: Understanding the hydration and stability of drug molecules in different formulations is crucial for their efficacy.

Conclusion

The historical development of ¹⁷O NMR spectroscopy for amino acids is a testament to the persistence of researchers in overcoming significant technical challenges. From a niche technique limited to highly enriched small molecules, it has evolved into a powerful probe of the local environment in complex biomolecules. The continued advancements in instrumentation and methodology will undoubtedly solidify the role of ¹⁷O NMR as an indispensable tool in the arsenal of biochemists, structural biologists, and pharmaceutical scientists.

References

• Gerothanassis, I. P. (2010). Oxygen-17 NMR spectroscopy: Basic principles and applications (Part I). Progress in Nuclear Magnetic Resonance Spectroscopy, 56(2), 95-197. [Link]

• Drakenberg, T., & Forsén, S. (1983). Oxygen-17 NMR. In NMR of Newly Accessible Nuclei (Vol. 1, pp. 159-183). Academic Press. [Link]

• Steinschneider, A., & Fiat, D. (1986). ¹⁷O NMR of amino acids and peptides. I. The effect of pH on the ¹⁷O chemical shift of the carboxyl group of α-amino acids. International Journal of Peptide and Protein Research, 28(6), 593-601. [Link]

• Wu, G. (2009). Recent developments in solid-state ¹⁷O NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 54(1), 47-65. [Link]

• Fiat, D., & Kang, S. (1993). ¹⁷O NMR of amino acids, peptides and proteins. Connective Tissue Research, 29(3-4), 271-291. [Link]

A Technical Guide to the Applications of Phenol-¹⁷O Labeled Tyrosine in Proteomics

Executive Summary

The pursuit of understanding complex biological systems necessitates tools that offer precision, sensitivity, and mechanistic insight. In proteomics, stable isotope labeling has become a cornerstone for quantitative analysis, but the potential of less common isotopes remains a fertile ground for innovation.[1][2] This guide delves into the unique advantages and potential applications of phenol-¹⁷O labeled tyrosine, a specialized tool poised to address longstanding challenges in protein science. By leveraging the distinct nuclear magnetic resonance (NMR) and mass spectrometry (MS) properties of the ¹⁷O isotope, researchers can unlock new layers of information regarding protein structure, dynamics, post-translational modifications (PTMs), and interactions. This document provides a technical framework for researchers, scientists, and drug development professionals, outlining the core principles, experimental workflows, and data interpretation strategies for effectively deploying ¹⁷O-tyrosine in their proteomics research.

Introduction: Beyond Conventional Isotopic Labels

Quantitative proteomics has been revolutionized by stable isotope labeling techniques such as SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) using ¹³C or ¹⁵N labeled amino acids, and chemical tagging methods like iTRAQ and TMT.[3][4][5][6][7][8] These methods provide robust relative and absolute quantification of protein abundance.[1] However, they primarily report on the quantity of a protein, not always its functional state or local environment. Oxygen, a key participant in many biological reactions, offers a different lens through which to view protein function.[9] While ¹⁸O-labeling is used, particularly in enzymatic labeling of peptide C-termini, the stable isotope ¹⁷O possesses a unique property that sets it apart: it is NMR-active.[9][10][11]

The ¹⁷O nucleus has a nuclear spin of 5/2 and a non-zero quadrupole moment, making it highly sensitive to its local electronic environment.[9][10] This sensitivity, while a challenge in some respects due to broader signal linewidths, is also its greatest strength. It allows ¹⁷O NMR spectroscopy to serve as a direct probe of hydrogen bonding, protein hydration, and the chemical state of oxygen-containing functional groups.[12][13][14][15][16] When incorporated specifically into the phenol group of tyrosine, ¹⁷O becomes a powerful reporter on a residue critical to signaling, structure, and catalysis.

Table 1: Comparison of Commonly Used Stable Isotopes in Proteomics

Isotope	Natural Abundance (%)	Nuclear Spin (I)	Key Applications in Proteomics	Primary Detection Method
¹³C	1.1	1/2	Quantitative proteomics (SILAC), metabolic flux analysis	Mass Spectrometry, NMR
¹⁵N	0.37	1/2	Quantitative proteomics (SILAC), protein structure & dynamics	Mass Spectrometry, NMR
²H (D)	0.015	1	Quantitative proteomics, protein dynamics	Mass Spectrometry, NMR
¹⁸O	0.20	0	Quantitative proteomics (enzymatic labeling), PTM analysis	Mass Spectrometry
¹⁷O	0.037	5/2	Probing H-bonding, hydration, enzyme kinetics, PTMs	NMR, Mass Spectrometry

This guide will explore how to harness the dual utility of ¹⁷O-tyrosine in both MS-based quantitative proteomics and NMR-based structural and functional studies.

Core Applications of Phenol-¹⁷O Labeled Tyrosine

The strategic incorporation of an ¹⁷O label into the phenolic hydroxyl group of tyrosine opens up several advanced applications.

Probing Protein Phosphorylation and Kinase Activity

Tyrosine phosphorylation is a cornerstone of cellular signaling. The ability to directly monitor the state of the tyrosine hydroxyl group provides a unique advantage in studying kinase and phosphatase activity.

Scientific Principle: The ¹⁷O NMR chemical shift of the phenolic oxygen is exquisitely sensitive to changes in its chemical state.[17] Phosphorylation of the tyrosine will induce a significant change in the electronic environment of the oxygen atom, leading to a resolvable shift in the NMR spectrum. In mass spectrometry, the +1 Da mass shift from ¹⁶O to ¹⁷O allows for the differentiation of labeled sites from the unlabeled pool.

Potential Applications:

• Directly Monitoring Kinase "On-Target" Effects: By using ¹⁷O-tyrosine labeled substrate proteins, one can directly observe the modification of the target residue by a specific kinase.

• Real-Time Enzyme Kinetics: NMR can be used to monitor the rate of phosphorylation in real-time by observing the disappearance of the substrate's ¹⁷O signal and the appearance of the phosphorylated product's signal, allowing for the determination of kinetic parameters like k_cat and K_M.[18][19][20][21]

• Distinguishing Phosphorylation from other PTMs: The specific location of the ¹⁷O label provides an unambiguous marker for the state of the tyrosine phenol group, helping to distinguish phosphorylation from other modifications like sulfation or nitration that occur on the same residue.

Investigating Protein Hydration and Allostery

Water molecules at the protein-ligand interface or within allosteric networks are often critical for function but are notoriously difficult to study.[22]

Scientific Principle: The quadrupolar nature of the ¹⁷O nucleus makes its NMR relaxation parameters highly sensitive to molecular motion.[13][14][15] An ¹⁷O-labeled tyrosine residue that is part of a hydrogen-bond network with water molecules will report on the dynamics of these interactions.[12] Changes in protein conformation, such as those induced by ligand binding at a distant allosteric site, can alter the hydration shell and dynamics of the labeled tyrosine, which can be detected by ¹⁷O NMR.[13][14][15]

Potential Applications:

• Mapping Allosteric Communication: Changes in the ¹⁷O NMR signal of a tyrosine residue upon ligand binding at a remote site can provide direct evidence of an allosteric conformational change.

• Characterizing Protein-Ligand Binding: The involvement of a specific tyrosine in ligand binding can be confirmed by observing changes in its ¹⁷O NMR spectrum upon titration with the ligand.[22]

• Drug Discovery: Understanding how a drug candidate perturbs the hydration and dynamics of target proteins can provide crucial insights for lead optimization.

Quantitative Analysis of Protein Turnover

While traditional SILAC is excellent for measuring protein turnover, ¹⁷O-tyrosine offers a complementary approach with the added benefit of being amenable to both MS and NMR analysis.

Scientific Principle: Similar to SILAC, cells are grown in a medium where standard tyrosine is replaced with ¹⁷O-tyrosine.[3][] As new proteins are synthesized, they will incorporate the "heavy" tyrosine. The rate of incorporation, and thus the rate of protein synthesis, can be quantified by mass spectrometry by measuring the ratio of ¹⁷O-labeled to ¹⁶O-unlabeled peptides over time.[24][25]

Potential Applications:

• Pulse-Chase Experiments: Cells can be pulsed with ¹⁷O-tyrosine and then chased with ¹⁶O-tyrosine to measure both protein synthesis and degradation rates.

• Studying Sub-Populations of Proteins: Combined with protein fractionation techniques, this method can be used to study the turnover rates of proteins in specific cellular compartments or complexes.[4]

Experimental Workflows and Protocols

Synthesis and Incorporation of ¹⁷O-Tyrosine

The first critical step is the efficient and specific labeling of L-tyrosine.

Protocol: Synthesis of Phenol-¹⁷O Labeled L-Tyrosine Causality: This procedure is based on acid-catalyzed oxygen exchange, a well-established method for labeling phenols and carboxylic acids.[17][26] The use of a strong acid protonates the hydroxyl group, making it a better leaving group and facilitating nucleophilic attack by H₂¹⁷O.

• Preparation: Dissolve L-tyrosine in a solution of 2M HCl in H₂¹⁷O (10-40 atom % enrichment) in a sealed, heavy-walled glass tube.

• Exchange Reaction: Heat the mixture at 100-110 °C for 48-72 hours. The duration can be optimized based on desired enrichment levels, monitored by small-scale test reactions and MS analysis.

• Purification: After cooling, neutralize the solution with a suitable base (e.g., NaOH). The ¹⁷O-labeled tyrosine can then be purified using reverse-phase high-performance liquid chromatography (HPLC).

• Verification: Confirm the isotopic enrichment and specificity of labeling to the phenol group using high-resolution mass spectrometry and ¹⁷O NMR spectroscopy.[17]

Protocol: Metabolic Labeling of Cultured Cells (SILAC-style) Causality: This protocol adapts the principles of SILAC for ¹⁷O-tyrosine incorporation.[3][5] The key is to deplete the endogenous pool of unlabeled tyrosine, forcing the cells to utilize the exogenously supplied ¹⁷O-tyrosine for protein synthesis.[]

• Media Preparation: Prepare tyrosine-free cell culture medium. Supplement this medium with either normal L-tyrosine ("light") or ¹⁷O-labeled L-tyrosine ("heavy"). It is crucial to use dialyzed fetal bovine serum to avoid introducing unlabeled tyrosine.

• Cell Culture: Grow one population of cells in the "light" medium and the experimental population in the "heavy" medium for at least five cell divisions to ensure near-complete incorporation of the labeled amino acid.

• Harvesting and Mixing: After the experimental treatment, harvest the "light" and "heavy" cell populations. For quantitative MS analysis, the cell lysates can be mixed in a 1:1 ratio.[6]

• Protein Extraction and Digestion: Extract proteins using a standard lysis buffer and digest with trypsin.

Mass Spectrometry Analysis

Workflow: Quantitative Proteomics using ¹⁷O-Tyrosine

Self-Validation: The workflow includes mixing "light" and "heavy" samples early in the process.[3] This minimizes quantitative errors arising from sample handling, as both samples are processed identically through subsequent steps.[6] The presence of peptide pairs with a defined mass difference (+1 Da per ¹⁷O-tyrosine) serves as an internal validation of successful labeling and allows for confident quantification.

NMR Spectroscopy Analysis

Workflow: Probing Protein Dynamics with ¹⁷O NMR

Trustworthiness: The power of this NMR approach lies in its ability to provide site-specific information.[9][12] Because the ¹⁷O-tyrosine is the only source of the signal, any observed changes can be unambiguously attributed to that specific residue. Comparing the spectra before and after perturbation (e.g., ligand binding) provides a self-controlled experiment, revealing the specific impact of the perturbation on the local environment of the labeled tyrosine.[17]

Future Outlook and Concluding Remarks

The application of phenol-¹⁷O labeled tyrosine in proteomics is still an emerging field, but one with immense potential. While challenges such as the low natural abundance and the cost of ¹⁷O enrichment exist, ongoing developments in both synthetic chemistry and NMR technology are making these experiments more accessible.[9][27] The unique ability of ¹⁷O to serve as a dual-purpose probe for both mass spectrometry and NMR spectroscopy provides a powerful platform for integrated structural and quantitative proteomics.

For drug development professionals, this technique offers a novel way to probe drug-target engagement and allosteric modulation. For basic researchers, it provides a tool to dissect complex signaling pathways and protein-protein interaction networks with unprecedented detail. As we continue to push the boundaries of proteomics, the adoption of innovative tools like ¹⁷O-labeled tyrosine will be essential for uncovering the next layer of biological complexity.

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L-TYROSINE (PHENOL-17O) as a tracer in metabolic studies

Unlocking Metabolic Pathways: A Comprehensive Guide to L-TYROSINE (PHENOL-17O) as a Tracer in Advanced NMR and MS Studies

Executive Summary

In the landscape of metabolic tracing and structural biology, the precise mapping of enzymatic reactions, protein dynamics, and metabolic flux requires probes that do not perturb the native biological system. While fluorophores and bulky tags often introduce steric hindrance, stable isotope labeling offers a non-perturbative alternative. Among these, L-Tyrosine (phenol-17O) has emerged as a highly specialized tracer[1][2]. Because the phenol group of tyrosine is the critical reactive center for phosphorylation by tyrosine kinases and radical-mediated enzymatic cleavages, tracking the oxygen atom directly provides unprecedented mechanistic insights[3].

This whitepaper provides an in-depth technical framework for utilizing 35–40% enriched L-Tyrosine (phenol-17O) in advanced Solid-State Nuclear Magnetic Resonance (ssNMR) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows[1].

The Mechanistic Advantage of the 17O Nucleus

While 13 C and 15 N are standard isotopes for backbone dynamics, they often fail to capture the subtle hydrogen-bonding networks and transient ionization states of amino acid side chains. The 17 O nucleus, however, is exquisitely sensitive to its local electronic environment.

Physics of the 17 O Nucleus: Oxygen-17 is a quadrupolar nucleus with a spin of I=5/2 . Unlike spin- 1/2 nuclei, its nuclear charge distribution is non-spherical, making it highly sensitive to local electric field gradients (EFGs). This results in a massive isotropic chemical shift range (~1000 ppm in organic molecules)[4][5].

The Phenol-17O Advantage: The chemical shift of the phenol oxygen in tyrosine is profoundly affected by its ionization state. Pioneering NMR studies have demonstrated an unusually large titration shift of approximately 75 ppm upon the deprotonation of tyrosine to tyrosinate[6][7]. This massive spectral dispersion allows researchers to definitively distinguish between protonated, deprotonated, hydrogen-bonded, and phosphorylated states of tyrosine residues within complex protein pockets without the need for crystallization[6].

Quantitative Data: Isotope Comparison and NMR Parameters

To understand the utility of L-Tyrosine (phenol-17O), it must be benchmarked against other labeling strategies and its own state-dependent parameters.

Table 1: Comparative Analysis of Stable Isotope Tracers in Tyrosine

Tracer Isotope	Nuclear Spin ( I )	Primary Analytical Modality	Key Advantage	Limitation
13 C (Ring)	1/2	Solution/Solid NMR, MS	Excellent for ring flip dynamics and general metabolic flux.	Insensitive to direct hydrogen-bonding at the -OH group.
15 N (Amine)	1/2	Solution/Solid NMR	Standard for backbone assignment (HSQC).	Provides no data on the reactive phenol side chain.
19 F (Substituted)	1/2	Solution NMR, MRI	High sensitivity, 100% natural abundance.	Perturbs native structure (steric/electronegative effects).
17 O (Phenol)	5/2	Solid-State NMR, LC-MS/MS	Direct probe of ionization, H-bonding, and phosphorylation.	Requires specialized NMR techniques (MQMAS) due to quadrupolar broadening[4][5].

Table 2: Solid-State 17 O NMR Parameters for L-Tyrosine States Note: Parameters are highly sensitive to the local EFG and hydrogen bonding environment[5][6].

Tyrosine State	Isotropic Chemical Shift ( δiso​ )	Quadrupolar Coupling Constant ( CQ​ )	Asymmetry Parameter ( ηQ​ )
L-Tyr·HCl (Protonated)	~83.0 - 87.1 ppm	~8.52 - 8.56 MHz	~0.65 - 0.74
Tyrosinate (Deprotonated)	~158.0 - 162.0 ppm (+75 ppm shift)	~6.70 - 7.60 MHz	Variable

Experimental Workflows & Self-Validating Protocols

Because 17 O is a quadrupolar nucleus and commercial enrichment is typically limited to 35–40%[1], experimental design must be rigorously optimized to maximize signal-to-noise (S/N) and ensure data validity.

Protocol A: LC-MS/MS Metabolic Flux Analysis of Tyrosine Phosphorylation

This protocol utilizes the +1 Da mass shift of 17 O to trace kinase activity.

• Causality: By tracking the specific +1 Da shift on the y -ions during MS/MS fragmentation, we isolate the mass change exclusively to the tyrosine side chain, eliminating false positives from backbone modifications.

Step-by-Step Methodology:

• Media Adaptation: Culture target cells in customized SILAC media depleted of natural tyrosine, supplemented with 2 mM L-Tyrosine (phenol-17O, 35-40% enriched)[1].

• Kinase Activation & Lysis: Stimulate cells (e.g., with EGF) to induce tyrosine kinase activity. Lyse cells using a denaturing buffer (8M Urea, 50 mM Tris-HCl) supplemented with phosphatase inhibitors to preserve the 17 O-P bond.

• Proteolytic Digest: Reduce, alkylate, and digest the proteome using Trypsin. Self-Validation Control: Run a parallel sample grown in natural abundance L-Tyrosine to establish a baseline isotopic distribution.

• LC-MS/MS Acquisition: Analyze peptides using a high-resolution Orbitrap mass spectrometer.

• Data Analysis: Filter for phosphopeptides. Analyze the MS2 spectra for y -ions containing the target tyrosine. A valid phosphorylation event utilizing the tracer will show a split peak distribution (M and M+1) corresponding to the 35-40% enrichment ratio.

Protocol B: Solid-State 17 O NMR of Protein Dynamics

This protocol overcomes second-order quadrupolar broadening to yield high-resolution structural data.

• Causality: Standard Magic Angle Spinning (MAS) cannot average out second-order quadrupolar interactions. We employ Multiple-Quantum MAS (MQMAS) to correlate multiple-quantum evolution with single-quantum detection, yielding an isotropic spectrum[4]. Furthermore, Rotor-Assisted Population Transfer (RAPT) is used prior to the pulse sequence to transfer polarization from satellite transitions to the central transition, boosting the low intrinsic sensitivity of 17 O[4].

Step-by-Step Methodology:

• Sample Preparation: Lyophilize the 17 O-labeled protein complex. Hydrate the powder to ~30% (w/w) with 17 O-depleted water to prevent background water signals.

• Rotor Packing: Pack the sample into a 1.3 mm or 3.2 mm ZrO 2​ MAS rotor.

• Spectrometer Setup: Utilize an ultra-high field spectrometer (14.1 T to 21.1 T) to inversely scale the second-order quadrupolar line width[5][6]. Spin the sample at ≥20 kHz.

• RAPT Enhancement: Apply a RAPT preparation pulse train (frequency-swept off-resonance irradiation) to enhance the central transition (1/2 ↔ -1/2) signal[4].

• MQMAS Acquisition: Execute a 3-pulse z-filter MQMAS sequence. Process the 2D data using a shearing transformation to separate the isotropic chemical shift from the quadrupolar induced shift.

Visualizations of Pathways and Workflows

Fig 1: Tyrosine Phosphorylation & Metabolic Cleavage Pathway tracing the 17O isotope.

Fig 2: Dual-modality analytical workflow for validating 17O-Tyrosine integration.

References

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Biocatalytic Engineering of L-Tyrosine Synthesis: A Technical Guide to Tyrosine Phenol-Lyase Workflows

Executive Summary

L-Tyrosine is a high-value aromatic amino acid serving as a critical precursor for pharmaceuticals, most notably L-DOPA for Parkinson's disease treatment. Traditional multi-step organic synthesis of L-tyrosine is hampered by low atom economy, harsh solvent requirements, and poor stereoselectivity. Biocatalysis using Tyrosine Phenol-Lyase (TPL) offers a highly specific, single-step synthetic route.

This whitepaper provides an in-depth, mechanistic guide to engineering a highly efficient L-tyrosine synthesis workflow. By understanding the thermodynamic drivers and the causality behind substrate inhibition, researchers can design self-validating bioreactor systems capable of producing industrial-scale yields.

Mechanistic Foundations of Tyrosine Phenol-Lyase (TPL)

TPL (EC 4.1.99.2) is a homotetrameric enzyme that relies entirely on the cofactor pyridoxal 5′-phosphate (PLP) . While its physiological role is the hydrolytic β -elimination of L-tyrosine into phenol, pyruvate, and ammonium, this reaction is fully reversible. To drive the enzyme in the synthetic direction (reverse β -elimination), the system must be flooded with excess pyruvate and ammonia[1].

The Causality of the Catalytic Cycle:

• Internal Aldimine Formation: The resting holoenzyme forms a Schiff base (internal aldimine) between PLP and the active site residue Lys257.

• α -Aminoacrylate Generation: Ammonia and pyruvate enter the active site, undergoing a dehydration reaction to form an α -aminoacrylate intermediate covalently bound to PLP.

• Nucleophilic Attack: Phenol acts as a nucleophile, attacking the α -aminoacrylate to form a highly unstable quinonoid intermediate. This step dictates our pH parameters: a pH of 8.0–8.5 is strictly required to maintain the nucleophilicity of the phenol ring while keeping PLP optimally ionized.

• Product Release: Reprotonation and transaldimination release L-tyrosine and regenerate the PLP-Lys257 complex[1].

Figure 1: Catalytic cycle of TPL for L-tyrosine synthesis via reverse β-elimination.

Biocatalyst Engineering: Overcoming Substrate Toxicity

A critical bottleneck in TPL biocatalysis is that phenol is a potent protein denaturant . High concentrations of phenol disrupt the hydrophobic core of the TPL tetramer, leading to irreversible loss of activity[2].

Causality of Whole-Cell Biocatalysis: Purified TPL is rapidly deactivated in the presence of phenol. Utilizing whole-cell biocatalysts (e.g., recombinant E. coli or surface-displayed Pichia pastoris) provides a physical lipid-bilayer barrier and an intracellular buffering environment that protects the enzyme's structural integrity[3]. Furthermore, sourcing thermostable TPL variants—such as those from Symbiobacterium toebii or Fusobacterium nucleatum—allows the reaction to run at higher temperatures (40 °C–60 °C), which significantly increases the solubility of the substrates without denaturing the biocatalyst[4][5].

Table 1: Comparative Biocatalyst Performance for L-Tyrosine Synthesis

Biocatalyst Source	Expression System	Temp	pH	Max Yield / Conversion	Key Operational Strategy
Symbiobacterium toebii	E. coli BL21	40 °C	8.5	130 g/L (94% conversion)	Fed-batch; continuous feeding
Fusobacterium nucleatum	E. coli whole cells	60 °C	8.5	110 g/L (L-DOPA analog)	High-temp batch; pyrocatechol
Pichia pastoris	Surface Display	60 °C	8.0	76.7% conversion	Whole-cell surface display
Citrobacter freundii	Resting cells	35 °C	8.5	6.49 g/L (69% conversion)	Batch; 0.1M phenol limit

Reaction Engineering: The Thermodynamic Vacuum

L-tyrosine has extremely low aqueous solubility (~0.45 g/L at 25 °C). As the enzymatic reaction proceeds, the synthesized L-tyrosine rapidly exceeds its solubility limit and crystallizes out of the aqueous phase. According to Le Chatelier's principle, this continuous in situ precipitation removes the product from the liquid phase, creating a "thermodynamic vacuum" that aggressively pulls the reversible reaction forward. This phenomenon is what allows for massive accumulation of L-tyrosine (up to 130 g/L) in a fed-batch system[4].

Self-Validating Experimental Protocol: Fed-Batch Bioreactor Synthesis

Because batch reactions are limited to ~0.1 M (9.4 g/L) phenol before toxicity halts the reaction[2], a fed-batch strategy is mandatory. By continuously feeding phenol at a rate that matches the enzyme's Vmax​ , the steady-state concentration of phenol remains below the toxicity threshold, while total throughput scales infinitely.

The following protocol is designed as a self-validating system , utilizing real-time feedback loops to prevent catastrophic enzyme failure.

Figure 2: Fed-batch bioreactor workflow for continuous L-tyrosine synthesis and recovery.

Step-by-Step Methodology (0.5 L Working Volume)

Step 1: Bioreactor Initialization

• Charge a 1 L bioreactor with 0.5 L of 200 mM HEPES buffer, adjusted strictly to pH 8.5.

• Add 1.0 kU of whole-cell TPL biocatalyst (e.g., recombinant E. coli expressing S. toebii TPL).

• Causality Check - PLP Addition: Add 0.4 mM exogenous PLP. Prolonged agitation and thermal stress cause PLP to slowly dissociate from the apoenzyme. Exogenous PLP forces the equilibrium back toward the active holoenzyme state[4].

• Add initial substrates: 75 mM phenol, 100 mM sodium pyruvate, and 1 M ammonium chloride. Bring the reactor to 40 °C.

Step 2: Continuous Fed-Batch Operation & Self-Validation

• Prepare Feed A : 2.2 M phenol + 2.4 M sodium pyruvate.

• Prepare Feed B : 4.0 M ammonium chloride + 0.4 mM PLP (pH 8.5).

• The Feedback Loop (Self-Validation): Connect the feed pumps to an inline HPLC or utilize a rapid colorimetric phenol assay sampling every 30 minutes.

  • Condition Green: If the reactor's internal phenol concentration is <75 mM, maintain the continuous feed rate.

  • Condition Red (Toxicity Control): If phenol accumulates >100 mM, the feed rate is exceeding the biocatalyst's Vmax​ . The system must automatically pause Feed A to prevent irreversible denaturation. Once the biocatalyst consumes the excess phenol, feeding resumes.

• Mass Balance Validation: Track the depletion of ammonia. The molar consumption of ammonia must stoichiometrically match the generation of L-tyrosine. If ammonia levels stall while phenol drops, side-reactions (e.g., cellular metabolism of pyruvate) are occurring.

Step 3: Downstream Processing

• After 22–30 hours of continuous feeding, the reactor will transition into a thick, opaque slurry of precipitated L-tyrosine crystals[4].

• Harvest the slurry and centrifuge at 5,000 × g for 15 minutes.

• The supernatant (containing unreacted pyruvate, ammonia, and PLP) can be recycled for the next batch.

• Wash the L-tyrosine pellet twice with chilled distilled water to remove residual whole cells, and dry under a vacuum to yield high-purity L-tyrosine.

References

• Source: ebi.ac.
• Source: acs.
• Source: nih.
• Source: nih.
• Source: iijls.

Sources

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. iijls.com [iijls.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of bioreactor system for L-tyrosine synthesis using thermostable tyrosine phenol-lyase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemical characterization of a novel tyrosine phenol-lyase from Fusobacterium nucleatum for highly efficient biosynthesis of l-DOPA - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Characterization of L-TYROSINE (PHENOL-17O): A High-Resolution Solid-State NMR Guide

Target Audience: Researchers, structural biologists, and drug development professionals. Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The structural characterization of amino acid side chains is a critical imperative in rational drug design and protein engineering. Among the naturally occurring amino acids, L-tyrosine plays a pivotal role in enzymatic catalysis, signal transduction, and protein-protein interactions due to its versatile phenol hydroxyl group.

While standard 13 C and 15 N Nuclear Magnetic Resonance (NMR) spectroscopy are foundational techniques, they often lack the sensitivity required to directly probe the hydrogen-bonding networks and ionization states of the tyrosine hydroxyl group. To overcome this, L-Tyrosine (Phenol- 17 O) —where the phenolic oxygen is isotopically enriched with Oxygen-17—serves as a highly sensitive, direct nuclear probe. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for the structural characterization of 17 O-labeled L-tyrosine using high-field solid-state NMR (ssNMR).

The Mechanistic Imperative of 17 O NMR

Oxygen-17 is the only stable, NMR-active isotope of oxygen. However, its utilization in structural biology has historically been hindered by two fundamental challenges:

• Low Natural Abundance: 17 O has a natural abundance of only 0.037%, necessitating synthetic isotopic enrichment[1].

• Quadrupolar Nature: As a spin- I=5/2 nucleus, 17 O possesses a nuclear electric quadrupole moment. The resulting second-order quadrupolar interaction causes significant line broadening that cannot be entirely averaged out by standard Magic Angle Spinning (MAS)[1].

Despite these challenges, 17 O is uniquely positioned for structural characterization. Unlike 13 C, which is located one bond away from the site of hydrogen bonding or deprotonation, the 17 O nucleus is at the exact epicenter of the chemical event. The isotropic chemical shift ( δiso​ ) of the 17 O nucleus is exquisitely sensitive to changes in local electron density, making it a superior reporter for the ionization state of the phenol group[2].

Experimental Workflow & Methodology

To extract meaningful structural data, the experimental design must account for the quadrupolar nature of 17 O. The following workflow outlines the causality and execution of a self-validating ssNMR protocol.

Workflow for 17O solid-state NMR characterization of L-Tyrosine.

Step-by-Step Protocol: Sample Preparation

Causality: To use 17 O NMR as a probe for protein states, we must first establish baseline parameters for the protonated (phenol) and deprotonated (phenoxide) states of L-tyrosine[2].

Procurement & Enrichment: Obtain L-Tyrosine isotopically enriched at the phenol hydroxyl group ( η

17 O, 35−40%). This level of enrichment is mandatory to achieve an acceptable signal-to-noise ratio[3].

Isolating the Protonated State (L-Tyr·HCl):

• Dissolve the 17 O-labeled L-tyrosine in concentrated aqueous hydrochloric acid (HCl) to achieve a pH of 0.5.

• Dry the solution in air at room temperature. The highly acidic environment guarantees the complete protonation of the phenol group[2].

Isolating the Deprotonated State (Na 2​ (L-Tyr)):

• Dissolve the 17 O-labeled L-tyrosine in an aqueous sodium hydroxide (NaOH) solution.

• Adjust the pH to > 12.17. At this pH, the phenol hydroxyl is fully ionized to a phenoxide ion.

• Dry the solution under a stream of N 2​ gas, followed by oven-drying at 60 °C for several hours[2].

Step-by-Step Protocol: Solid-State NMR Acquisition

Causality: Because second-order quadrupolar broadening scales inversely with the external magnetic field ( B0​ ), ultra-high magnetic fields are required to narrow the central transition (1/2 ↔ -1/2) and resolve the chemical shift[2].

• Rotor Packing: Pack the crystalline samples into 3.2 mm or 4.0 mm zirconia MAS rotors.

• Magic Angle Spinning (MAS): Spin the sample at frequencies between 16 kHz and 22 kHz to average out the first-order chemical shift anisotropy (CSA) and dipolar couplings[3].

• Pulse Sequence Selection: Apply a rotor-synchronized Hahn-echo pulse sequence ( π/2−τ−π−τ−acquisition ).

  • Why not a standard 1D pulse? The broad quadrupolar powder patterns have very short spin-spin relaxation times ( T2∗​ ). A standard pulse would result in signal loss during the receiver dead time, distorting the baseline. The Hahn-echo refocuses the magnetization, bypassing the dead time[3].

• Heteronuclear Decoupling: Apply high-power 1 H decoupling (e.g., XiX or SPINAL-64 schemes) during acquisition to eliminate line broadening caused by 1 H- 17 O dipolar interactions[3].

Quantitative Data & Structural Analysis

Upon acquiring the spectra, analytical deconvolution is performed to extract the fundamental 17 O NMR tensors: the isotropic chemical shift ( δiso​ ), the quadrupolar coupling constant ( CQ​ ), and the asymmetry parameter ( ηQ​ ).

Quantitative 17 O NMR Parameters of L-Tyrosine

Compound	Ionization State	δiso​ (ppm)	CQ​ (MHz)	ηQ​
L-Tyr·HCl	Protonated (Phenol -OH)	83 ± 1	8.56 ± 0.05	0.65 ± 0.02
Na 2​ (L-Tyr)	Deprotonated (Phenoxide -O − )	~143 ± 1	8.50 ± 0.05	0.68 ± 0.02

Data synthesized from high-field MAS NMR studies at 14.1 T and 21.1 T[2],[3].

The Causality of the Chemical Shift

The data reveals a striking structural relationship. While the quadrupolar coupling constant ( CQ​ ) remains relatively static upon ionization, the isotropic chemical shift ( δiso​ ) exhibits a massive sensitivity.

Effect of phenol ionization on 17O NMR parameters in L-Tyrosine.

When the phenol group is deprotonated to form a phenoxide ion, the δiso​ increases by approximately 60 ppm[2]. This occurs because the removal of the proton increases the localized electron density on the oxygen atom. This alters the paramagnetic shielding term of the chemical shift tensor, resulting in a dramatic downfield shift. For comparison, the corresponding change in the isotropic 13 C chemical shift for the Cζ​ nucleus of the same phenol group is six times smaller[2].

This validates L-Tyrosine (Phenol- 17 O) as an unparalleled, self-validating probe for determining the exact ionization state of tyrosine residues within complex protein pockets during drug-target interactions.

Conclusion

The structural characterization of L-Tyrosine (Phenol- 17 O) via solid-state NMR provides a robust framework for probing local biological environments. By leveraging isotopic enrichment, ultra-high magnetic fields, and rotor-synchronized echo sequences, researchers can bypass the inherent limitations of quadrupolar nuclei. The resulting ~60 ppm differential in the 17 O chemical shift between protonated and deprotonated states establishes 17 O as a definitive biomarker for hydrogen bonding and ionization, offering critical insights for advanced drug development and structural biology.

References

• Title: Incorporating 17O isotopes onto amino acid sidechains: a convenient synthesis of [3-17O]-l-serine and [3-17O]-l-threonine and their 17O NMR characterization Source: Canadian Science Publishing URL: [Link]

• Title: A Solid-State 17O NMR Study of l-Tyrosine in Different Ionization States: Implications for Probing Tyrosine Side Chains in Proteins Source: ACS Publications (The Journal of Physical Chemistry B) URL: [Link]

• Title: Solid-State 17O NMR of Amino Acids Source: ACS Publications (The Journal of Physical Chemistry B) URL: [Link]

• Title: Structural insights into bound water in crystalline amino acids: experimental and theoretical 17O NMR Source: DSpace@MIT URL: [Link]

Sources

• 1. dspace.mit.edu [dspace.mit.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Overcoming the Solvation Barrier: A Technical Guide to L-Tyrosine Solubility in Diverse Buffer Systems

Abstract L-Tyrosine (4-hydroxyphenylalanine) is a critical amino acid in biomanufacturing, particularly in Chinese Hamster Ovary (CHO) cell culture for monoclonal antibody (mAb) production. However, its exceptionally low aqueous solubility at physiological pH presents a persistent challenge in upstream bioprocessing and formulation development. As a Senior Application Scientist, I present this whitepaper to dissect the physicochemical causality behind L-Tyrosine's solubility constraints and provide validated, self-consistent protocols for optimizing its dissolution across various buffer systems.

Mechanistic Foundations: The Physicochemistry of L-Tyrosine

L-Tyrosine's solubility is governed by its zwitterionic nature and robust intermolecular hydrogen-bonding network. With an isoelectric point (pI) of approximately 5.63 to 5.66[1][2], the molecule exhibits zero net charge in mildly acidic to neutral environments. This electrical neutrality maximizes solute-solute interactions (crystal lattice energy) while minimizing solute-solvent interactions, resulting in a solubility nadir of approximately 0.45 mg/mL (0.453 g/L) at 25°C in pure water[1][2].

The molecule possesses three ionizable groups:

• Carboxyl group (pKa ~ 2.2)[1]

• Amino group (pKa ~ 9.21)[1]

• Phenolic hydroxyl group (pKa ~ 10.4)

When the pH of the buffer system deviates significantly from the pI, the molecule acquires a net charge (cationic at pH < 2.2, anionic at pH > 9.2)[1]. This charge induces ion-dipole interactions with water, disrupting the crystal lattice and exponentially increasing solubility.

Logical relationship between pH, ionization state, and L-Tyrosine solubility.

Buffer Systems and Causality of Solubility Dynamics

The choice of buffer system profoundly impacts L-Tyrosine solubility through pH, ionic strength, and temperature.

A. Pure Water vs. Saline/PBS (The Salting-Out Effect) While L-tyrosine achieves ~0.45 mg/mL in pure water at neutral pH[1], its solubility paradoxically decreases in common physiological buffers like Phosphate-Buffered Saline (PBS) or normal saline (0.9% NaCl)[3]. This is driven by the "salting-out" effect[4]. The high concentration of NaCl in these buffers competes for water molecules, effectively reducing the hydration shell available for the hydrophobic and polar moieties of L-Tyrosine[4].

B. Temperature Dependence Solubility is an endothermic process for L-Tyrosine. Heating a neutral aqueous solution to 90°C can temporarily increase solubility to ~10 mM (~1.8 mg/mL)[5]. However, this is a metastable state; upon cooling to 37°C or 25°C, the solution becomes supersaturated, inevitably leading to precipitation[3][5]. Therefore, thermal solubilization alone is insufficient for stable stock preparation.

C. Co-Solvents and Surfactants To bypass pH extremes, co-solvents like Dimethyl Sulfoxide (DMSO) or surfactants like Tween-20 are utilized[1][6]. For example, 15% (v/v) Tween-20 can increase L-Tyrosine solubility up to 30 mM by micellar encapsulation, disrupting the hydrophobic stacking of the phenolic rings[6].

Data Presentation: Solubility Metrics

Table 1: Quantitative Data on L-Tyrosine Solubility Across Systems

Buffer System / Solvent	pH	Temp (°C)	Max Solubility	Causality / Mechanism
Pure Water	5.5 - 7.5	25	~0.45 mg/mL	Zwitterionic state maximizes lattice energy[1][2].
0.2 N HCl	< 2.0	25	> 10 mg/mL	Cationic repulsion; ion-dipole hydration[3].
0.1 M NaOH	> 10.0	25	~3.5 - 4.0 mg/mL	Anionic repulsion; phenolic deprotonation[3].
PBS / Normal Saline	7.4	25	< 0.45 mg/mL	Salting-out effect driven by NaCl competition[3][4].
Water + 15% Tween-20	5.0	37	~5.4 mg/mL (30 mM)	Micellar encapsulation of hydrophobic ring[6].

Advanced Solubilization Strategies in Bioprocessing

For cell culture media where extreme pH shifts or high salt concentrations are detrimental, the industry standard has shifted toward chemical modification. Replacing free L-Tyrosine with dipeptides, such as Glycyl-L-tyrosine (e.g., Evonik's cQrex® GY), increases solubility by up to 50-fold at neutral pH[7]. The peptide bond alters the crystal lattice packing and introduces additional hydration sites, allowing for highly concentrated feeds without pH spikes[7].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality of each step is explicitly defined to prevent downstream failures.

Protocol 1: Preparation of High-Concentration L-Tyrosine Stock (Acidic Buffer)

Objective: Formulate a 10 mg/mL stable stock solution for subsequent dilution.

• Weighing: Accurately weigh 10 mg of high-purity L-Tyrosine powder into a sterile tube[3].

• Solvent Addition: Add 1.0 mL of 0.2 N HCl[3]. Causality: The high proton concentration immediately shifts the equilibrium past the carboxyl pKa (2.2), fully protonating the molecule to its highly soluble cationic form[1].

• Agitation: Vortex thoroughly for 2-3 minutes at room temperature. Validation Check: The solution must transition from a cloudy suspension to completely transparent. If particulates remain, sonicate for 5 minutes.

• Sterilization: Pass the solution through a 0.22 µm PES syringe filter. Causality: Polyethersulfone (PES) is chosen for its low protein/amino acid binding characteristics, ensuring no active pharmaceutical ingredient (API) is lost during filtration.

• Storage & Application: Store at 4°C. Note: When adding this stock to a neutral cell culture medium, add dropwise under continuous stirring to prevent localized pH shock and transient micro-precipitation.

Protocol 2: Dipeptide Substitution for pH-Neutral Concentrated Feeds

Objective: Achieve >10 g/L equivalent L-Tyrosine concentration in neutral media without acid/base titration.

• Selection: Substitute free L-Tyrosine with Glycyl-L-tyrosine dihydrate[7].

• Dissolution: Add the dipeptide directly to the pH 7.0-7.4 basal medium feed at room temperature.

• Agitation: Stir gently until dissolved. Causality: The dipeptide avoids the isoelectric precipitation trap, allowing rapid dissolution without the need for extreme pH adjustments[7].

• Cellular Uptake: Validation Check: Monitor cell viability and mAb titer. CHO cells secrete peptidases that cleave the dipeptide, releasing free L-Tyrosine intracellularly on demand.

Experimental workflow for L-Tyrosine solubilization strategies in bioprocessing.

Conclusion

L-Tyrosine's recalcitrant solubility is a direct manifestation of its zwitterionic lattice stability and hydrophobic phenolic ring. By manipulating the ionization state via pH, mitigating the salting-out effect, or employing dipeptide prodrug strategies, scientists can engineer robust, high-concentration formulations. The protocols provided herein ensure that thermodynamic limitations are bypassed through sound physicochemical principles.

References

• Title: L-Tyrosine | C9H11NO3 | CID 6057 | Source: PubChem (National Institutes of Health) | URL: [Link]

• Title: How can I prepare L-Tyrosine solution? | Source: ResearchGate | URL: [Link]

• Title: Solubilities of L-Cystine, L-Tyrosine, L-Leucine, and Glycine in Aqueous Solutions at Various pHs and NaCl Concentrations | Source: ResearchGate | URL: [Link]

• Title: Combined chemoenzymatic strategy for sustainable continuous synthesis of the natural product hordenine | Source: Green Chemistry (RSC Publishing) | URL: [Link]

Sources

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.cn]
• 2. L-Tyrosine | C9H11NO3 | CID 6057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. Combined chemoenzymatic strategy for sustainable continuous synthesis of the natural product hordenine - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02767D [pubs.rsc.org]
• 7. Enhancing the solubility of L-Tyrosine in cell culture media applications [evonik.com]

Precision Engineering of Isotopically Labeled Tyrosine: Chemical and Chemoenzymatic Synthesis Routes

Abstract: The demand for isotopically labeled L-tyrosine ( 13 C, 15 N, 2 H) has surged, driven by advanced structural biology applications such as protein NMR spectroscopy and mass spectrometry-based proteomics. Specifically, the need for spin-isolated aromatic amino acids to study complex conformational dynamics (e.g., the DFG motif in kinases) requires labeling patterns that cannot be achieved through standard biological auxotroph expression[1]. This whitepaper details the core chemical and chemoenzymatic methodologies for synthesizing site-specifically labeled tyrosine, focusing on causality, stereocontrol, and protocol validation.

The Imperative for Synthetic Control in Isotope Labeling

While uniform isotope labeling ( U−13 C, 15 N) via E. coli expression in minimal media is standard for general structural biology[2], it introduces severe limitations for high-molecular-weight proteins. Dense 13 C- 13 C scalar coupling networks cause rapid transverse relaxation ( T2​ ), leading to catastrophic line broadening in NMR spectra.

To circumvent this, researchers require spin-isolated tyrosine—where specific carbon positions are labeled with 13 C, surrounded by NMR-silent 12 C or 2 H atoms[1]. Achieving this atomic precision necessitates de novo chemical synthesis or highly controlled chemoenzymatic coupling, bypassing the promiscuous transamination and metabolic scrambling inherent to purely biological pathways.

Chemoenzymatic Assembly via Tyrosine Phenol-Lyase (TPL)

For the synthesis of ring-labeled or 15 N-labeled tyrosine, the chemoenzymatic route utilizing Tyrosine Phenol-Lyase (TPL, EC 4.1.99.2) represents the gold standard for atom economy.

Mechanistic Causality

TPL is a pyridoxal 5'-phosphate (PLP)-dependent enzyme that natively catalyzes the β -elimination of L-tyrosine into phenol, pyruvate, and ammonia[3][4]. However, by driving the equilibrium in reverse via high substrate concentrations, TPL facilitates a highly stereoselective C-C bond formation[5].

The causality of this reaction hinges on the stabilization of a quinonoid intermediate [3]. When PLP condenses with ammonia and pyruvate, it forms an electrophilic α -aminoacrylate intermediate. The chemically synthesized, isotopically labeled phenol (e.g., 13 C 6​ -phenol or 14 C-phenol) acts as a nucleophile, attacking the α -aminoacrylate to form the quinonoid species, which is subsequently protonated and hydrolyzed to release enantiopure L-tyrosine[3][5].

Chemoenzymatic synthesis of L-tyrosine via the Tyrosine Phenol-Lyase (TPL) catalytic cycle.

Validated Protocol: TPL-Mediated Synthesis

This protocol is optimized for the incorporation of 15 N and ring-labeled 13 C.

• Pre-Reaction Assembly: In a sterile reactor, dissolve 60 mM sodium pyruvate and 30 mM 15 N-ammonium acetate in 0.05 M potassium phosphate buffer (pH 8.0). Add 10 mg/L Pyridoxal-5'-phosphate (PLP) and 5 mM β -mercaptoethanol to prevent oxidative degradation of the enzyme[6].

• Enzyme Addition: Introduce purified Citrobacter freundii TPL (approx. 5 U per mmol of phenol)[5]. The solution will exhibit a faint yellow tint due to the PLP cofactor.

• Substrate Feeding: To prevent enzyme inhibition by high phenol concentrations, add the isotopically labeled phenol (e.g.,[4- 14 C]-phenol or 13 C 6​ -phenol) in four equal aliquots over 48 hours, maintaining a working concentration below 1 mM[5][6].

• Incubation & Precipitation: Incubate at 37°C with gentle agitation. Because L-tyrosine has low aqueous solubility (approx. 0.45 mg/mL at 25°C), the labeled product serves as a self-validating indicator by precipitating out of the reaction matrix, driving the equilibrium forward[5].

• Isolation: After 72 hours, harvest the precipitate via centrifugation, wash sequentially with cold ethanol and diethyl ether, and recrystallize from hot water to yield >98% enantiopure labeled L-tyrosine[5].

Asymmetric Chemical Synthesis via Ni(II)-BPB Complexes

When specific labeling at the α -carbon, β -carbon, or α -amine is required, total chemical synthesis is preferred. The most robust method utilizes the Belokon/Popkov chiral auxiliary approach: Ni(II) complexes of Schiff bases of (S)-N-benzylproline (2-benzoylphenyl)-amide (BPB)[7].

Mechanistic Causality

Alkylation of a simple glycine Schiff base typically yields a racemic mixture. By complexing a 13 C/ 15 N-labeled glycine with (S)-BPB and Ni(NO 3​ ) 2​ , the system forms a rigid, square-planar geometry[7]. The bulky N-benzyl group of the proline moiety sterically shields the re-face of the glycine enolate. Consequently, when a base deprotonates the α -carbon, the incoming electrophile (e.g., a labeled 4-methoxybenzyl halide) is forced to attack exclusively from the si-face. This stereoelectronic control guarantees an enantiomeric excess (ee) exceeding 95% for the resulting L-amino acid[7].

Asymmetric chemical synthesis of L-tyrosine using Ni(II)-BPB chiral auxiliary complexes.

Validated Protocol: Ni(II)-BPB Alkylation

• Complex Formation: React isotopically labeled glycine (e.g., 15 N-Gly) with (S)-BPB and Ni(NO 3​ ) 2​ in a 1.4:1:1.5 molar ratio in methanol with a catalytic amount of base[7]. The solution will shift to a deep red color, indicating successful square-planar Ni(II) complex formation. Isolate the red microcrystalline solid.

• Enolate Generation: Dissolve the Ni(II)-BPB-Gly complex in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere. Add finely powdered KOH to generate the chiral enolate[7].

• Stereoselective Alkylation: Dropwise, add the electrophile (e.g., 13 C-labeled 4-methoxybenzyl bromide). Stir at ambient temperature for 2-4 hours. The reaction progress can be monitored by TLC; the alkylated complex exhibits a distinct retention factor.

• Hydrolysis & Recovery: Quench the reaction with 1M HCl and heat to 60°C to dismantle the complex. The green color of aqueous Ni(II) will appear. Extract the liberated (S)-BPB auxiliary with dichloromethane for future reuse.

• Deprotection: Reflux the aqueous phase in concentrated HBr (48%) to cleave the methoxy ether, yielding the free phenolic hydroxyl of L-tyrosine. Purify via cation-exchange chromatography (e.g., Dowex 50W).

Advanced Cross-Coupling for Spin-Isolated Deuteration

Recent breakthroughs have addressed the difficulty of regioselective deuteration in tyrosine. Traditional reductive deoxygenation utilizing deuterium sources suffers from poor atom economy and requires harsh protecting groups[1][8].

To solve this, Young et al. (2021) developed a highly efficient route using Negishi cross-coupling [1][8]. By preparing a specifically deuterated/labeled zinc reagent (Negishi reagent) and cross-coupling it with a functionalized aryl iodide, researchers can assemble spin-isolated tyrosine with complete synthetic control[1].

Crucial Causality Note: The low basicity of the Negishi reagent is advantageous as it is compatible with free hydroxyl groups on the aryl ring. However, this low basicity fails to deprotonate standard precatalysts. Therefore, the catalytic system must be specifically tuned using 2.5 mol % Pd 2​ (dba) 3​ and 5 mol % S-Phos at 40°C to ensure active catalytic turnover[1][8].

Quantitative Route Comparison

The selection of a synthesis route depends entirely on the desired labeling pattern and the laboratory's infrastructure. The table below summarizes the operational metrics of each approach.

Synthesis RouteOptimal Target IsotopesKey IntermediateStereoselectivity (ee)Typical YieldOperational ComplexityChemoenzymatic (TPL)Ring- 13 C, 15 N, 14 CQuinonoid (Enzyme)>99% (Enzyme-controlled)40 - 60%Low (Aqueous, 1-step from Phenol)Ni(II)-BPB Alkylation α 13 C, β 13 C, α 15 NChiral Ni(II) Enolate>95% (si-face attack)60 - 80%High (Air-sensitive, multi-step)Negishi Cross-CouplingSpin-isolated 2 H, 13 COrganozinc Reagent>98% (Preserved from SM)~85% (Coupling step)Very High (Organometallic)

Conclusion

The chemical synthesis of isotopically labeled tyrosine has evolved from brute-force biological expression to precision atomic engineering. For rapid incorporation of labeled phenols, the TPL chemoenzymatic route remains unmatched in elegance and atom economy. Conversely, for interrogating complex NMR relaxation pathways requiring spin-isolated or α / β -labeled variants, asymmetric chemical synthesis via Ni(II)-BPB complexes and modern Negishi cross-coupling provide the necessary stereochemical and regiochemical rigor.

References

• Synthesis of Isotopically Labeled, Spin-Isolated Tyrosine and Phenylalanine for Protein NMR Applications. Organic Letters / PubMed Central (PMC). Available at:[Link]

• An efficient chemomicrobiological synthesis of stable isotope-labeled L-tyrosine and L-phenylalanine. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• New chiral synthons of 13C- or 15N-labelled alpha-amino acids. University of South Bohemia / Journal of Labelled Compounds and Radiopharmaceuticals. Available at:[Link]

• Synthesis of ring labeled [1'-14C]-L-tyrosine. Nukleonika / ICM. Available at:[Link]

• Crystallographic Snapshots of Tyrosine Phenol-lyase Show That Substrate Strain Plays a Role in C–C Bond Cleavage. PubMed Central (PMC). Available at:[Link]

• Information on EC 4.1.99.2 - tyrosine phenol-lyase. BRENDA Enzyme Database. Available at:[Link]

• Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins. RSC Publishing. Available at:[Link]

• Pushing the Limits of Tyrosine Phenol Lyase. ScholarWorks. Available at:[Link]

Sources

• 1. Synthesis of Isotopically Labeled, Spin-Isolated Tyrosine and Phenylalanine for Protein NMR Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00045D [pubs.rsc.org]
• 3. Crystallographic Snapshots of Tyrosine Phenol-lyase Show That Substrate Strain Plays a Role in C–C Bond Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Information on EC 4.1.99.2 - tyrosine phenol-lyase and Organism(s) Citrobacter freundii and UniProt Accession P31013 - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 6. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 7. holcapek.upce.cz [holcapek.upce.cz]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

quantifying L-TYROSINE (PHENOL-17O) incorporation via mass spectrometry

Quantifying L-Tyrosine (Phenol- 17 O) Incorporation via High-Resolution Mass Spectrometry: Workflows and Protocols

Introduction & Core Directive

Oxygen-17 ( 17 O) is a stable isotope uniquely suited for probing enzymatic mechanisms, oxygen atom transfer, and radical formation in metalloenzymes (e.g., Photosystem II, Galactose Oxidase, and Cytochrome c Oxidase) [2, 3]. While 17 O is highly prized for its nuclear spin ( I=5/2 ) in EPR and NMR spectroscopy, quantifying its incorporation via Mass Spectrometry (MS) presents a severe analytical challenge. The natural abundance of 17 O is exceptionally low (0.038%), and its mass shift (+1.0042 Da) is nearly isobaric with the ubiquitous 13 C (+1.0034 Da).

This application note provides a comprehensive, self-validating protocol for quantifying 17 O incorporation specifically at the phenol hydroxyl group of L-Tyrosine. By synthesizing high-resolution mass spectrometry (HRMS) principles with field-proven sample preparation techniques, this guide empowers researchers to confidently track isotopic oxygen flux in complex biological systems.

Analytical workflow for quantifying 17O-Tyrosine incorporation using high-resolution MS.

Principles of 17 O-Tyrosine Mass Spectrometry

The Causality of Ultra-High Resolution

The primary challenge in quantifying 17 O by mass spectrometry is its near-isobaric overlap with the naturally abundant 13 C isotope. The mass difference between a 13 C-isotopologue and an 17 O-isotopologue is merely 0.00086 Da .

To baseline-resolve these peaks at the m/z of intact protonated L-Tyrosine ( [M+H]+=182.0817 ), an ultra-high mass resolving power ( R>212,000 ) is required. Standard quadrupole time-of-flight (Q-TOF) instruments ( R≈40,000 ) will convolute the 17 O signal with the 13 C M+1 peak, leading to false-positive quantification. Therefore, FT-ICR or high-field Orbitrap mass spectrometers are strictly mandated to establish causality between the observed mass shift and true 17 O incorporation.

Table 1: Exact Mass and Resolving Power Requirements for L-Tyrosine Isotopologues

Isotopologue	Formula	Exact Mass [M+H]+	Δ Mass from 16 O (Da)	Required R (vs 13 C)
16 O (Monoisotopic)	C9​H12​NO3+​	182.08172	0	N/A
15 N 1​	C9​H1215​NO3+​	183.07875	+0.99703	~31,000
13 C 1​	13CC8​H12​NO3+​	183.08507	+1.00335	N/A
17 O 1​ (Phenol)	C9​H12​NO217​O+	183.08593	+1.00421	~212,600

Diagnostic MS/MS Fragmentation

When ultra-high resolving power is unavailable, or to provide orthogonal validation, tandem mass spectrometry (MS/MS) is employed. By isolating fragments that retain the phenol oxygen but lose carbon atoms (e.g., loss of the carboxyl group), the probability of 13 C interference is mathematically reduced, and the presence of the 17 O label on the aromatic ring is structurally confirmed.

Table 2: Diagnostic MS/MS Transitions (HCD/CID) for Phenol- 17 O Retention

Fragment Ion	Formula	Exact Mass ( 16 O)	Exact Mass ( 17 O)	Structural Significance
Immonium Ion	C8​H10​NO+	136.07624	137.08045	Retains phenol oxygen; loses carboxyl group
Phenol Cleavage	C7​H7​O+	107.04969	108.05391	Direct reporter of the phenolic ring

Mechanistic Context: Tyrosyl Radical Formation

In metalloenzymes like Galactose Oxidase, L-Tyrosine undergoes a 1-electron oxidation to form a catalytically active tyrosyl radical [2]. Tracking the source of the oxygen atom during this process—whether from molecular oxygen ( 17 O 2​ ) or solvent water (H 2​

17 O)—is critical for defining the enzyme's mechanism.

Mechanistic pathway of 17O-Tyrosine incorporation and tyrosyl radical formation in metalloenzymes.

Experimental Protocols

Step 1: In Vitro 17 O Labeling

• Oxygen Source Generation: Generate 17 O 2​ ex situ from 17 O-labeled endoperoxides to ensure near-stoichiometric delivery to the enzymatic assay without atmospheric contamination [1].

• Enzymatic Assay: Incubate the target protein (e.g., 10 µM) with the substrate in a sealed chamber purged with 17 O 2​ for the required catalytic cycles. Quench the reaction rapidly using 0.1% Formic Acid (FA) or flash-freezing.

Step 2: Self-Validating Protein Hydrolysis

Expertise Insight: To ensure trustworthiness, this protocol utilizes a self-validating hydrolysis step. The C-O bond of the tyrosine phenol is chemically stable and resistant to isotopic back-exchange in aqueous solutions (unlike highly labile carboxylate oxygens).

• Precipitate the protein using cold acetone and dry the pellet.

• Resuspend the pellet in 6 M HCl prepared in natural abundance H 2​ 16 O .

• Hydrolyze at 110°C for 24 hours under a nitrogen atmosphere.

• Validation Logic: Because the hydrolysis occurs in 16 O-water, any 17 O detected on the tyrosine phenol definitively proves that the isotopic label was incorporated during the biological assay and is not an artifact of sample preparation.

Step 3: LC-HRMS/MS Acquisition

• Chromatography: Inject 5 µL of the neutralized hydrolysate onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient of 0.1% FA in water (Mobile Phase A) and 0.1% FA in Acetonitrile (Mobile Phase B).

• Mass Spectrometry: Utilize an Orbitrap mass spectrometer operating at a minimum resolving power of R=240,000 (at m/z 200).

• Targeted MS/MS: Set an inclusion list for m/z 183.0859 (the 17 O-Tyrosine precursor) with a narrow isolation window (0.4 Da) to trigger Higher-energy Collisional Dissociation (HCD).

Step 4: Isotope Deconvolution and Data Analysis

• Extract the ion chromatograms (EIC) for m/z 182.0817 ( 16 O) and m/z 183.0859 ( 17 O) using a mass tolerance of ± 2 ppm.

• Verify the absence of the 13 C peak ( m/z 183.0851) in the 17 O integration window.

• Confirm the presence of the 17 O label by analyzing the MS/MS spectra for the shifted immonium ion at m/z 137.0804.

• Calculate the incorporation percentage by taking the ratio of the 17 O EIC area to the sum of the 16 O and 17 O EIC areas, correcting for the 0.038% natural background of 17 O.

References

• Doussot, A., et al. "Ex Situ Generation of 18O2 and 17O2 from Endoperoxides for *O-Labeling and Mechanistic Studies of Oxidations by Dioxygen." Organic Letters (2023). URL:[Link]

• Lee, Y.-K., et al. "The Electronic Structure of the Cys-Tyr• Free Radical in Galactose Oxidase Determined by EPR Spectroscopy." Biochemistry (2008). URL:[Link]

• Michel, H., et al. "Mass spectrometric determination of dioxygen bond splitting in the “peroxy” intermediate of cytochrome c oxidase." Proceedings of the National Academy of Sciences (1998). URL:[Link]

Application Note: High-Fidelity Cell-Free Synthesis of 17O-Labeled Proteins for Solid-State NMR

Target Audience: Researchers, structural biologists, and drug development professionals.

Executive Summary

The essential role of oxygen in hydrogen bonding, enzyme catalysis, and protein-ligand interactions makes it a highly desirable target for structural analysis. While Solid-State Nuclear Magnetic Resonance (SSNMR) spectroscopy of 17O can provide unprecedented atomic-level insights into these oxygen environments, the practical execution of 17O NMR has historically been hindered by the isotope's extremely low natural abundance (0.037%), its quadrupolar nature (spin 5/2), and the prohibitive cost of 17O-enriched precursors[1].

This application note details a self-validating, highly efficient protocol for the incorporation of 17O-labeled amino acids into target proteins using a Continuous Exchange Cell-Free (CECF) protein synthesis system . By decoupling protein expression from cellular metabolism, this protocol eliminates isotopic scrambling, drastically reduces the consumption of expensive labeled amino acids, and provides milligram-scale yields suitable for high-field SSNMR[2],[3].

Mechanistic Rationale: Why Cell-Free Protein Synthesis?

The Scrambling Dilemma in In Vivo Systems

Traditional in vivo expression systems (e.g., E. coli or insect cells) are highly inefficient for 17O labeling. When 17O-enriched amino acids are introduced into a living culture, endogenous transaminases and the tricarboxylic acid (TCA) cycle rapidly metabolize them. This leads to isotopic scrambling —where the 17O label is transferred to non-target amino acids—and isotopic dilution , where the label is lost to cellular water[3],[4]. Furthermore, in vivo systems require massive excesses of labeled precursors to achieve detectable incorporation, making 17O labeling financially unviable for most laboratories.

The Cell-Free Advantage

Cell-Free Protein Synthesis (CFPS) circumvents these limitations by utilizing an open, controlled in vitro environment containing only the necessary transcriptional and translational machinery (extracted from E. coli S30 lysates)[2].

• Absolute Fidelity: Because metabolic pathways are suppressed or absent, the 17O-labeled amino acid is directly charged onto its corresponding tRNA without scrambling[3].

• Cost-Efficiency: The reaction volume is strictly controlled, reducing the required amount of 17O-labeled amino acids by up to 90% compared to in vivo methods[3].

• Toxicity Bypass: CFPS easily expresses toxic, membrane, or intrinsically disordered proteins that would otherwise kill a living host cell.

Mechanistic comparison of 17O isotope scrambling in vivo versus high-fidelity CFPS.

Experimental Design & Quantitative Analysis

To achieve the milligram quantities of protein required for SSNMR (typically 5–10 mg), a Continuous Exchange Cell-Free (CECF) format is utilized. In a batch CFPS reaction, ATP is rapidly depleted, and inhibitory byproducts (like inorganic phosphate) accumulate, halting translation within 2 hours. The CECF system solves this by separating the reaction into two compartments—an Inner Reaction (containing the extract, DNA, and enzymes) and an Outer Reaction (containing a massive reservoir of energy substrates and amino acids)—separated by a semi-permeable dialysis membrane[2].

Table 1: Comparative Efficiency of 17O Labeling Strategies

Parameter	In Vivo Expression (E. coli)	CECF Protein Synthesis
17O Isotope Scrambling	High (Metabolic transfer to other AAs)	Minimal to None
Labeled AA Requirement	>1000 mg / Liter of culture	<50 mg / mL of reaction
Yield of Target Protein	Variable (Low for toxic proteins)	3 - 8 mg / mL
Residue-Specific Labeling	Highly difficult	Straightforward

Step-by-Step Protocol

Phase 1: Preparation of 17O-Labeled Amino Acids

Note: Traditional acid-catalyzed 17O enrichment requires harsh conditions that can degrade amino acids. It is highly recommended to use mild, non-equilibrium multiple-turnover reactions (e.g., using FMOC-protected precursors at neutral pH) to achieve >95% 17O enrichment without racemization[1].

• Synthesize or procure the specifically 17O-labeled amino acid (e.g., [17O]-Tyrosine or[17O]-Leucine).

• Deprotect if necessary, and dissolve the 17O-amino acid in RNase-free water to a stock concentration of 50 mM.

Phase 2: CECF Reaction Assembly

The CECF system relies on a precise balance of osmotic pressure and continuous nutrient feeding. Prepare the Inner and Outer mixtures on ice.

Table 2: CECF Reaction Composition

Component	Inner Reaction (Translation)	Outer Reaction (Feeding)
E. coli S30 Extract	30% (v/v)	None
Plasmid DNA (Target)	10–15 µg/mL	None
T7 RNA Polymerase	1.0 U/µL	None
17O-Labeled Amino Acid(s)	2.0 mM	2.0 mM
Unlabeled Amino Acids	1.5 mM (excluding labeled target)	1.5 mM (excluding labeled target)
Energy System	50 mM HEPES, 1.2 mM ATP, 0.8 mM GTP/CTP/UTP, 80 mM Creatine Phosphate, 0.25 mg/mL Creatine Kinase	Same as Inner Reaction

| Salts & Crowding Agents | 275 mM KOAc, 12 mM Mg(OAc)2, 2% PEG 8000 | Same as Inner Reaction |

Phase 3: Dialysis and Expression

• Membrane Preparation: Pre-wet a 10 kDa Molecular Weight Cut-Off (MWCO) dialysis cassette or tube in the Outer Reaction buffer for 5 minutes.

• Loading: Inject the Inner Reaction mixture (e.g., 1 mL) into the dialysis cassette.

• Incubation: Submerge the cassette into a reservoir containing the Outer Reaction mixture (e.g., 10 mL). The ratio of Inner to Outer volume should be 1:10.

• Expression: Incubate the system at 30°C in a shaking incubator (150 RPM) for 16 to 24 hours. The continuous diffusion of fresh ATP/GTP into the inner chamber and the efflux of inorganic phosphate will sustain high-level translation[2].

Phase 4: Purification and SSNMR Preparation

• Harvesting: Extract the Inner Reaction mixture from the dialysis cassette. Centrifuge at 15,000 x g for 15 minutes at 4°C to pellet any insoluble aggregates.

• Affinity Chromatography: Load the supernatant onto a Ni-NTA agarose column (assuming a His-tagged target). Wash with 50 mM Tris-HCl, 300 mM NaCl, 20 mM Imidazole (pH 8.0). Elute with 300 mM Imidazole.

• Buffer Exchange: Use Size Exclusion Chromatography (SEC) to exchange the purified protein into the specific SSNMR buffer (e.g., D2O-based buffers if required to minimize 1H dipolar coupling)[2].

• Lyophilization/Packing: Concentrate the protein and pack it into a MAS (Magic-Angle Spinning) solid-state NMR rotor for 17O correlation spectroscopy[1].

Workflow of Continuous Exchange Cell-Free (CECF) synthesis for 17O-labeled proteins.

Downstream Validation

To validate the integrity of the 17O incorporation, researchers should perform High-Resolution Mass Spectrometry (HRMS) on the intact protein prior to NMR. A positive mass shift corresponding to the number of incorporated 17O atoms confirms successful labeling. Subsequent 1D and 2D 17O MAS NMR at high magnetic fields (e.g., 17.6–35.2 T) will resolve the distinct oxygen environments (amide C=O, carboxyl C=O, and hydroxyl C-OH)[1], allowing for precise mapping of hydrogen-bonding networks and active-site dynamics.

References

• Synthelis Why labeling proteins for NMR studies using cell-free systems?
• Journal of the American Chemical Society (ACS Publications)
• National Institutes of Health (NIH) Access to Any Site Directed Stable Isotope (2H, 13C, 15N, 17O and 18O) in Genetically Encoded Amino Acids
• CK Isotopes / J. Biomol. NMR Stable Isotopes for Structural Biomolecular NMR: Efficient production of isotopically labeled proteins by cell-free synthesis

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ckisotopes.com [ckisotopes.com]
• 3. synthelis.com [synthelis.com]
• 4. Access to Any Site Directed Stable Isotope (2H, 13C, 15N, 17O and 18O) in Genetically Encoded Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Sample Preparation and 17O-Isotopic Labeling of Proteins for Solid-State NMR

Executive Summary & Mechanistic Rationale

Oxygen is a fundamental constituent of biomolecules, playing a central role in hydrogen bonding, ion coordination, and enzyme catalysis[1]. Despite its biological ubiquity, oxygen has historically been underutilized in Nuclear Magnetic Resonance (NMR) spectroscopy. The only NMR-active isotope, 17O, is a spin S=5/2 quadrupolar nucleus with an exceedingly low natural abundance (0.037%) and a small gyromagnetic ratio[2].

In the solid state, 17O spectra suffer from severe second-order quadrupolar broadening, which cannot be entirely averaged out by standard Magic-Angle Spinning (MAS)[2]. However, the 17O chemical shift anisotropy (CSA) and quadrupolar coupling constants ( CQ​ ) are exquisitely sensitive to local electronic environments, such as C=O bond lengths and hydrogen bond strengths[3].

The Causality of Experimental Design: To successfully acquire high-resolution 17O solid-state NMR (ssNMR) spectra of proteins, three mechanistic barriers must be overcome:

• Isotopic Enrichment : Because natural abundance is too low for practical acquisition, site-specific or uniform 17O-enrichment is mandatory[4].

• Minimization of Quadrupolar Broadening : Because second-order quadrupolar interactions scale inversely with the external magnetic field ( B0​ ), ultra-high field magnets (≥ 14.1 T, ideally 18.8 T or 21.1 T) are required[5].

• Sensitivity Enhancement : Because 17O has low intrinsic receptivity, fast MAS (>40 kHz) combined with cross-polarization (CP) from highly abundant 1 H nuclei is necessary to boost signal-to-noise ratios and reduce relaxation delays[5].

This application note details field-proven protocols for synthesizing 17O-labeled amino acids, incorporating them into peptides/proteins, and preparing them for high-field ssNMR.

Strategic Workflows for 17O Labeling

Historically, 17O enrichment relied on acid-catalyzed exchange, which required dissolving amino acids in expensive H 2​ 17 O (enriched to 10–20 atom %) and heating at 100 °C in HCl for 24 hours[3]. This harsh environment often led to peptide degradation and racemization.

Modern strategies utilize mechanochemical saponification or carbodiimide-mediated multiple turnover reactions [4][5]. Mechanochemistry (ball milling) is particularly revolutionary: it operates at room temperature, requires only microliter volumes of H 2​

17 O, and preserves the optical purity (enantiomeric excess, ee>99% ) of the amino acids[4].

Caption: Comparison of 17O labeling pathways for amino acids.

Quantitative Comparison of Labeling Methodologies

Labeling Methodology	Reaction Conditions	Max Enrichment Level	H 2​ 17 O Consumption	Chiral Integrity ( ee )	Best Application
Acid-Catalyzed Exchange [3][6]	HCl, 100 °C, 24 h	10–20%	High (Excess solvent needed)	Low/Moderate (Risk of racemization)	Simple, highly stable free amino acids
Multiple Turnover (Carbodiimide) [5]	Room Temp, Solution phase	Up to 70%	Moderate	High	Fmoc-protected amino acids
Mechanochemical Saponification [4]	Ball milling, 30 Hz, 30 min, RT	Up to 40%	Very Low (Microliter scale)	Excellent (>99%)	Broad range of amino acids & peptides

Step-by-Step Experimental Protocols

The following protocols establish a self-validating system, ensuring that isotopic enrichment is achieved economically while maintaining the structural integrity required for biological ssNMR.

Protocol 1: Mechanochemical 17O-Enrichment of Amino Acids

Objective: Rapid, low-cost isotopic labeling of free amino acids prior to peptide synthesis.

• Preparation : Weigh 1.0 mmol of the target unprotected amino acid and 1.0 mmol of solid NaOH.

• Milling Assembly : Transfer the powders to a 10 mL ZrO 2​ milling jar containing a single 10 mm ZrO 2​ grinding ball.

• Isotope Addition : Add 20–50 µL of H 2​ 17 O (40–70 atom % enrichment) directly to the powder mixture. Causality: Minimizing water volume forces the equilibrium toward the solid-state exchange while drastically reducing the cost of the isotope.

• Reaction : Mount the jar in a vibratory ball mill and grind at 30 Hz for 30 minutes at room temperature[4].

• Neutralization & Recovery : Dissolve the resulting paste in a minimal amount of unlabeled water. Neutralize with 1M HCl to the specific isoelectric point (pI) of the amino acid to induce crystallization.

• Validation : Lyophilize the product. Confirm the isotopic enrichment via ESI-MS (observing the M+2 and M+4 peaks for single and double labeling) and verify chiral integrity ( ee>99% ) using chiral HPLC.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) with 17O-Labeled Precursors

Objective: Incorporate the 17O-labeled amino acid into a target peptide sequence.

• Fmoc-Protection : Convert the 17O-labeled free amino acid to its Fmoc-protected derivative using Fmoc-OSu in a biphasic mixture (e.g., water/dioxane) with Na 2​ CO 3​ . Critical Control: Keep reaction times under 2 hours to prevent base-catalyzed back-exchange of 17O with 16O.

• Coupling : Utilize standard Fmoc-SPPS protocols on a Wang or Rink Amide resin. Use highly efficient coupling reagents like HATU/DIPEA to ensure complete incorporation of the valuable labeled precursor.

• Cleavage : Cleave the peptide from the resin using a standard TFA cocktail (e.g., TFA/TIPS/Water 95:2.5:2.5). Causality: Standard 2-hour acidic cleavage at room temperature results in negligible back-exchange, preserving the 17O label at the backbone carbonyl.

Protocol 3: Solid-State NMR Sample Packing and Acquisition

Objective: Prepare the sample to mitigate quadrupolar broadening and acquire high-resolution spectra.

• Rotor Packing : Pack ~10–15 mg of the lyophilized 17O-enriched protein into a 1.3 mm or 0.75 mm MAS rotor[5].

• Hydration : For membrane proteins or amyloid fibrils, hydrate the sample to 40–50% (w/w) using unlabeled water to restore native-like dynamics[2]. Seal with a tight-fitting Vespel cap to prevent dehydration during high-speed spinning.

• NMR Acquisition :

  • Hardware : Utilize ultra-high magnetic fields (≥ 14.1 T, preferably 18.8 T or 21.1 T)[4][5].

  • Spinning : Spin the sample at fast MAS frequencies (e.g., 40–60 kHz)[5].

  • Pulse Sequence : Employ 1D spin-echo sequences or multidimensional 1 H-detected experiments (e.g., 1 H- 13 C- 17 O correlation). Use cross-polarization (CP) to transfer magnetization from the highly sensitive 1 H nuclei to 17 O, significantly reducing the acquisition time[5]. Alternatively, utilize Double-Angle Rotation (DOR) if available, to completely average out second-order quadrupolar line-broadening[2].

Caption: End-to-end workflow for 17O-enrichment and solid-state NMR of proteins.

References

• Solid-State 17O NMR of Amino Acids Source: The Journal of Physical Chemistry B / JACS URL: 6

• 17O Solid-State NMR Spectroscopy of Lipid Membranes Source: Florida State University / National High Magnetic Field Laboratory URL: 2

• A review of oxygen-17 solid-state NMR of organic materials—towards biological applications Source: Department of Biochemistry, University of Oxford / Elsevier URL: 1

• Residue-Specific High-Resolution 17O Solid-State Nuclear Magnetic Resonance of Peptides: Multidimensional Indirect 1H Detection and Magic-Angle Spinning Source: PMC / National Institutes of Health (NIH) URL: 5

• Fast and cost-efficient approaches for 17O-isotopic labeling of carboxylic groups in biomolecules: from free amino acids to peptide chains Source: ChemRxiv URL: 4

Sources

• 1. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 2. public.magnet.fsu.edu [public.magnet.fsu.edu]
• 3. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Residue-Specific High-Resolution 17O Solid-State Nuclear Magnetic Resonance of Peptides: Multidimensional Indirect 1H Detection and Magic-Angle Spinning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Selective Labeling of Tyrosine Residues in Complex Protein Mixtures

Target Audience: Researchers, bioconjugation scientists, and drug development professionals.

Introduction & Strategic Rationale

In the landscape of protein bioconjugation, lysine and cysteine have historically served as the primary workhorses. However, their utilization in complex protein mixtures (e.g., cell lysates, serum, or therapeutic antibody formulations) presents significant challenges. Lysine's high surface abundance inevitably leads to heterogeneous, over-labeled product mixtures. Conversely, cysteine's low natural abundance often necessitates complex genetic engineering to introduce reactive sites.

Tyrosine presents a "Goldilocks" alternative. Comprising approximately 3% of the amino acids in a typical proteome, tyrosine residues are moderately abundant. More importantly, their phenolic side chains are frequently partially buried or situated in specific microenvironments, making them excellent reporters for protein conformational states and highly precise targets for site-selective modifications, such as the generation of next-generation Antibody-Drug Conjugates (ADCs)[1].

As a Senior Application Scientist, I have designed this technical guide to transition your workflows from theoretical chemistry to field-proven, self-validating protocols. We will explore three distinct, highly authoritative methodologies for tyrosine bioconjugation: PTAD (Ene-type) derivatization , SuFEx (Sulfur Fluoride Exchange) chemistry , and Diazonium (Azo) coupling .

Mechanistic Pathways for Tyrosine Bioconjugation

To successfully label tyrosine in a complex mixture, the chosen electrophile must discriminate against highly nucleophilic competitors like lysine (primary amines) and cysteine (thiols). The diagram below illustrates the three primary chemical pathways utilized to achieve this chemoselectivity.

Fig 1. Chemoselective workflows for tyrosine bioconjugation in complex protein mixtures.

Quantitative Comparison of Conjugation Chemistries

Selecting the appropriate reagent requires balancing reaction kinetics, pH tolerance, and off-target profiles. The table below synthesizes the critical parameters for each methodology.

Methodology	Primary Reagent	Optimal pH	Reaction Kinetics	Selectivity Profile & Off-Targets	Linkage Stability
Ene-Type (PTAD)	4-Phenyl-3H-1,2,4-triazole-3,5(4H)-dione	7.0 – 7.4	< 5 – 30 min	High (Tyr); Trp at low pH[2]; Lys if reagent hydrolyzes[3]	High (Stable to pH extremes)
SuFEx	Aryl fluorosulfate	7.4 – 8.0	1 – 4 hours	Exceptional (Tyr); No major off-targets reported[1]	Excellent (Resistant to hydrolysis)
Azo Coupling	Formylbenzene diazonium hexafluorophosphate (FBDP)	8.0	30 – 60 min	High (Tyr); Minor His reactivity at pH > 9.0[4]	Moderate (Cleavable by dithionite)[5]

Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems . Every step includes the causality behind the action, ensuring you understand why a parameter is controlled, followed by a validation check to confirm success before proceeding to downstream applications.

Protocol 1: Rapid Ene-Type Conjugation using PTAD

PTAD undergoes a highly efficient electrophilic aromatic substitution (often described as an ene-type reaction) with the phenol ring of tyrosine[3].

• Causality Focus: PTAD is exquisitely reactive but highly moisture-sensitive. In aqueous environments, it rapidly hydrolyzes into an isocyanate. Isocyanates are indiscriminate electrophiles that will aggressively label lysine residues[3]. Therefore, PTAD must be prepared in an anhydrous organic solvent immediately prior to use, and the aqueous reaction time must be strictly limited.

Step-by-Step Methodology:

• Protein Preparation: Dilute the complex protein mixture to 1–5 mg/mL in 100 mM Phosphate Buffer, pH 7.4. Avoid Tris buffers, as the primary amine can react with trace isocyanates.

• Reagent Activation: Dissolve PTAD in anhydrous Acetonitrile (ACN) or DMF to a concentration of 100 mM. This must be done less than 5 minutes before the reaction.

• Conjugation: Add the PTAD stock to the protein solution to achieve a final reagent concentration of 1–5 mM (typically a 10- to 50-fold molar excess). Vortex gently.

• Incubation: Incubate at room temperature for exactly 15 minutes.

• Quenching: Quench the reaction by adding a 10-fold excess of free tyrosine or by immediate buffer exchange via a Zeba™ spin desalting column.

• Self-Validation Check: Analyze an aliquot via intact LC-MS. A successful conjugation yields a distinct mass shift corresponding to the PTAD derivative. Diagnostic warning: If you observe an unexpected mass shift of +M+17 Da, your PTAD has hydrolyzed to an isocyanate and reacted with lysine, indicating your organic solvent was wet[3].

Protocol 2: SuFEx-Mediated Chemoselective Labeling

Sulfur Fluoride Exchange (SuFEx) utilizes aryl fluorosulfates to form highly stable aryl sulfate linkages.

• Causality Focus: Unlike traditional electrophiles, aryl fluorosulfates are practically inert to aqueous hydrolysis and most aliphatic nucleophiles (like lysine). They selectively react with the phenolic hydroxyl of tyrosine under physiological conditions due to a proximity-enabled exchange mechanism[1]. This makes SuFEx the premier choice for highly complex, unpurified cell lysates.

Step-by-Step Methodology:

• Protein Preparation: Suspend the protein mixture (e.g., cell lysate) in 50 mM HEPES buffer, pH 7.4–8.0.

• Reagent Addition: Add the aryl fluorosulfate probe (dissolved in DMSO) to a final concentration of 100–500 µM. Ensure the final DMSO concentration does not exceed 5% to prevent protein denaturation.

• Incubation: Incubate the mixture at 37°C for 2 to 4 hours. The slower kinetics (compared to PTAD) are a trade-off for the near-perfect chemoselectivity[1].

• Purification: Remove unreacted probe via size-exclusion chromatography or cold acetone precipitation.

• Self-Validation Check: Perform a bottom-up proteomic digest using Trypsin. The aryl sulfate linkage is exceptionally stable and will survive standard trypsinization and CID/HCD mass spectrometry fragmentation. The localization of the mass shift exclusively on tyrosine residues validates the chemoselectivity of the batch[1].

Protocol 3: Azo-Coupling via Bench-Stable Diazonium Salts (FBDP)

Diazonium coupling relies on electrophilic aromatic substitution at the ortho-position of the phenol ring.

• Causality Focus: Traditional diazonium salts require harsh, in situ acidic preparation (using HCl and sodium nitrite), which frequently denatures sensitive proteins[4]. To circumvent this, we utilize Formylbenzene diazonium hexafluorophosphate (FBDP). The hexafluorophosphate counterion stabilizes the diazonium salt, allowing it to be stored on the bench and added directly to mildly basic buffers[4]. The pH is strictly maintained at 8.0: lower pH reduces phenolate formation (stalling the reaction), while pH > 9.0 triggers off-target histidine cross-reactivity[4].

Step-by-Step Methodology:

• Protein Preparation: Buffer exchange the protein mixture into 100 mM Borate buffer, pH 8.0.

• Reagent Addition: Add 2 to 5 molar equivalents of crystalline FBDP directly to the protein solution.

• Incubation: Incubate at 4°C for 30 to 60 minutes. The reaction will often turn a pale yellow/orange, indicating the formation of the azo bond.

• Bioorthogonal Tagging (Optional): Because FBDP introduces an aldehyde handle, you can subsequently add an aminooxy-fluorophore (1 mM) and aniline catalyst (10 mM) at pH 6.0 to fluorescently label the targeted tyrosines[4].

• Self-Validation Check: Treat a fraction of the azo-conjugated protein with 100 mM sodium dithionite for 30 minutes. Sodium dithionite specifically cleaves the azo bond, leaving a characteristic amine footprint (+15 Da) on the tyrosine residue[5]. Detecting this footprint via MS/MS provides orthogonal, self-validating proof of site-specific tyrosine labeling[5].

Troubleshooting & Optimization Insights

• Mitigating Tryptophan Off-Target Effects (PTAD): Recent literature reveals that at lower pH ranges (pH 4.0–6.0), PTAD reagents shift their preference and begin labeling tryptophan residues[2]. If your complex mixture contains highly accessible tryptophans, strictly maintain the reaction buffer at pH 7.4 or higher to preserve tyrosine selectivity[2].

• Steric Hindrance: Tyrosine is frequently buried in the hydrophobic core of folded proteins. If labeling yields are low, consider running the reaction under mildly denaturing conditions (e.g., 1–2 M Urea) to expose these residues, provided your downstream application does not require native tertiary structure.

References

• [1] Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction. Institute for Basic Science / Journal of the American Chemical Society. Available at:

• [4] Formylbenzene diazonium hexafluorophosphate reagent for tyrosine-selective modification of proteins and the introduction of a bioorthogonal aldehyde. Bioconjugate Chemistry / NIH. Available at:

• [5] An Azo Coupling-Based Chemoproteomic Approach to Systematically Profile the Tyrosine Reactivity in the Human Proteome. NIH. Available at:

• [3] Novel Strategy for Non-Aqueous Bioconjugation of Substituted Phenyl-1,2,4-triazole-3,5-dione Analogues. Semantic Scholar. Available at:

• [2] Triazolinedione protein modification: from an overlooked off-target effect to a tryptophan-based bioconjugation strategy. ResearchGate. Available at:

Sources

• 1. pr.ibs.re.kr [pr.ibs.re.kr]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Formylbenzene diazonium hexafluorophosphate reagent for tyrosine-selective modification of proteins and the introduction of a bioorthogonal aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Azo Coupling-Based Chemoproteomic Approach to Systematically Profile the Tyrosine Reactivity in the Human Proteome - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Amino Acid-Selective Isotope Labeling Using Auxotrophic Escherichia coli Strains

Target Audience: Structural Biologists, NMR Spectroscopists, and Biopharmaceutical Protein Engineers.

Introduction and Mechanistic Rationale

Nuclear Magnetic Resonance (NMR) spectroscopy is a premier tool for elucidating protein structure, dynamics, and ligand interactions in solution. However, as the molecular weight of target proteins increases (>30 kDa), uniform isotopic labeling (e.g., 15 N, 13 C) results in severe spectral crowding and resonance overlap [1].

Amino-acid-type selective (AATS) isotope labeling circumvents this limitation by incorporating stable isotopes exclusively into specific amino acid residues, radically simplifying the NMR spectra. The primary challenge in AATS labeling is metabolic scrambling —the unintended transfer of isotopes from the supplemented labeled amino acid to other amino acid types via endogenous bacterial metabolic pathways[2]. For example, the branched-chain amino acid transaminase (ilvE) readily transfers the α -amino group of 15 N-Valine to α -ketoglutarate, generating 15 N-Glutamate, which subsequently distributes the 15 N label across multiple amino acid pathways.

To achieve absolute labeling fidelity, researchers utilize auxotrophic E. coli strains [1, 2]. By systematically knocking out specific transaminases and biosynthetic enzymes (e.g., Δ ilvE, Δ avtA, Δ aspC, Δ tyrB), these engineered strains are rendered incapable of both synthesizing the target amino acid and scrambling its isotopic label.

Fig 1: Metabolic scrambling in Wild-Type vs. targeted incorporation in Auxotrophic strains.

Strain Selection Guide

Selecting the correct auxotrophic strain is dictated by the specific amino acid(s) you intend to label. The table below summarizes validated E. coli BL21(DE3) and C43(DE3) derivatives engineered for high-yield, high-fidelity AATS labeling[1, 2, 3].

Strain Designation	Parent Strain	Gene Knockouts ( Δ )	Auxotrophy / Selective Labeling Target	Scrambling Prevented
CT19	C43(DE3)	ilvE, avtA, aspC, tyrB	Ile, Leu, Val, Tyr	Branched-chain & Aromatic transfer
DL39	BL21(DE3)	aspC, tyrB, ilvE	Asp, Tyr, Phe, Leu, Ile, Val	Broad transaminase blockade
CAG18491	K-12	metE	Met	Methionine synthase blockade
PA340	BL21(DE3)	lysA	Lys	Diaminopimelate decarboxylase

Note: C43(DE3) derivatives are highly recommended for membrane proteins or toxic soluble proteins due to their enhanced tolerance to expression stress [1].

Experimental Protocol: Amino Acid-Selective Labeling

The following self-validating protocol is designed to maximize protein yield while ensuring >95% isotopic incorporation efficiency. It relies on a biphasic growth strategy : accumulating biomass in the presence of unlabeled amino acids, followed by a media exchange to introduce the isotopic label immediately prior to induction.

Phase 1: Biomass Accumulation

Causality: Auxotrophic strains exhibit compromised growth kinetics in minimal media. Accumulating biomass using a full complement of unlabeled amino acids ensures a robust cell population capable of high-level protein translation during the induction phase.

• Seed Culture: Inoculate a single colony of the transformed auxotrophic strain into 50 mL of LB broth containing the appropriate antibiotic. Grow overnight at 37°C, 250 rpm.

• Main Culture: Transfer the overnight culture into 1 L of M9 minimal medium supplemented with 1 g/L of all 20 unlabeled standard amino acids, 0.4% (w/v) glucose, and antibiotics.

• Incubation: Grow at 37°C, 250 rpm until the Optical Density ( OD600​ ) reaches 0.8 – 1.0.

Phase 2: Media Exchange and Intracellular Depletion

Causality: Any residual unlabeled target amino acid will directly compete with the isotope-labeled analog, diluting the labeling efficiency. A rigorous wash and a brief starvation period deplete the intracellular amino acid pools.

• Harvest: Centrifuge the culture at 4,000 × g for 15 minutes at 20°C. Discard the supernatant.

• Wash: Gently resuspend the cell pellet in 500 mL of sterile M9 salts (without carbon or nitrogen sources). Centrifuge again at 4,000 × g for 15 minutes. Repeat this wash step once more.

• Starvation (Critical Step): Resuspend the washed pellet in 1 L of fresh M9 minimal medium containing 0.4% glucose, antibiotics, and all unlabeled amino acids except the target amino acid(s) to be labeled. Incubate at 37°C, 250 rpm for 20 minutes to exhaust intracellular reserves.

Phase 3: Isotope Labeling and Induction

Causality: Introducing the labeled amino acid precisely when intracellular pools are empty ensures that newly synthesized recombinant proteins exclusively incorporate the stable isotope.

• Label Addition: Add the isotopically labeled amino acid (e.g., 15 N-Valine) to the culture at a final concentration of 100–200 mg/L.

• Equilibration: Incubate for 15 minutes to allow cellular uptake of the labeled precursor.

• Induction: Add Isopropyl β -D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 – 1.0 mM to induce T7 RNA polymerase-driven expression.

• Expression: Shift the temperature to 25°C (or optimal temperature for your specific protein) and express for 12–16 hours.

• Harvest: Centrifuge at 6,000 × g for 20 minutes at 4°C. Flash-freeze the pellet in liquid nitrogen and store at -80°C until purification.

Fig 2: Biphasic growth and media exchange workflow for high-fidelity isotope labeling.

Quality Control and Validation

To validate the integrity of the protocol, the purified protein must be assessed for both incorporation efficiency and absence of scrambling .

• Intact Mass Spectrometry (ESI-MS): Compare the mass of the selectively labeled protein against an unlabeled control. The mass shift should perfectly match the number of target residues multiplied by the mass difference of the isotope (e.g., +1 Da per 15 N atom). An intermediate mass envelope indicates incomplete wash/starvation (isotope dilution).

• 2D 1 H- 15 N HSQC NMR Spectroscopy: Acquire a standard HSQC spectrum. The number of cross-peaks should exactly match the number of target amino acid residues in the protein sequence (plus side-chain amides if applicable). The appearance of unexpected cross-peaks definitively indicates metabolic scrambling, signaling that the chosen auxotrophic strain may have a leaky secondary transaminase pathway.

References

• A rapid and robust method for selective isotope labeling of proteins. Lin MT, Fukazawa R, Miyajima-Nakano Y, Matsushita S, Choi SK, Iwasaki T, Gennis RB. Methods in Enzymology (2015). Available at:[Link]

• Escherichia coli amino acid auxotrophic expression host strains for investigating protein structure–function relationships. Iwasaki T, Miyajima-Nakano Y. The Journal of Biochemistry (2020). Available at:[Link]

• Residue-Specific Incorporation of Noncanonical Amino Acids in Auxotrophic Hosts: Quo Vadis? Chemical Reviews (ACS Publications, 2024). Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Signal-to-Noise in ¹⁷O NMR Experiments

Welcome to the technical support center for ¹⁷O NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges of acquiring high-quality ¹⁷O NMR data. Oxygen-17 NMR is a uniquely powerful tool, offering direct insight into the local chemical environment of oxygen atoms. However, its application is often hindered by the inherent challenge of a low signal-to-noise (S/N) ratio, stemming from the low natural abundance (0.037%) and the quadrupolar nature (spin I = 5/2) of the ¹⁷O isotope.[1]

This resource provides a series of troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve common issues related to low S/N in your ¹⁷O NMR experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the signal in my ¹⁷O NMR spectrum so weak?

A1: The primary reasons for a low S/N ratio in ¹⁷O NMR are fundamental properties of the oxygen-17 isotope:

• Low Natural Abundance: The NMR-active ¹⁷O isotope constitutes only 0.037% of naturally occurring oxygen.[1][2] This means that the vast majority of oxygen atoms in your sample are NMR-inactive.

• Quadrupolar Nucleus: ¹⁷O has a nuclear spin of I = 5/2, which gives it a quadrupole moment. This moment interacts with local electric field gradients, leading to rapid relaxation and broad resonance lines, which can be difficult to distinguish from baseline noise.[1]

Q2: What is the single most effective way to improve my ¹⁷O NMR signal?

A2: Without a doubt, isotopic enrichment is the most effective strategy.[2] By synthetically increasing the percentage of ¹⁷O in your molecule of interest, you directly increase the number of detectable nuclei, leading to a dramatic improvement in signal intensity. Even a modest enrichment level can significantly reduce experiment time and improve data quality.[3]

Q3: Can I run a ¹⁷O NMR experiment without isotopic enrichment?

A3: Yes, natural abundance ¹⁷O NMR is possible, particularly with high-field magnets and specialized hardware like cryoprobes.[1][4] However, it is very challenging and typically requires long acquisition times. It is most successful for samples where the analyte is highly concentrated.

Q4: What is a "cryoprobe," and how does it help?

A4: A cryoprobe is a specialized NMR probe where the detection coil and preamplifiers are cryogenically cooled.[4] This significantly reduces thermal noise, which is a major contributor to the overall noise in an NMR experiment. The result is a substantial boost in the S/N ratio, often by a factor of 3-4 or more, without any modification to the sample itself.[5][6]

Q5: How does the magnetic field strength affect my ¹⁷O NMR experiment?

A5: Higher magnetic fields are highly beneficial for ¹⁷O NMR. They improve sensitivity in two ways: by increasing the population difference between spin states (the Boltzmann polarization) and by increasing the separation of signals (chemical shift dispersion), which can help resolve broad peaks from one another.[7][8][9]

Troubleshooting Guide: Diagnosing and Solving Low S/N Issues

This section provides a more in-depth, systematic approach to troubleshooting low signal-to-noise in your ¹⁷O NMR experiments.

Part 1: The Sample - Your First Point of Optimization

The quality of your sample is paramount. No amount of instrument optimization can fully compensate for a poorly prepared sample.

Q: My signal is barely visible. Where should I start with my sample?

A: Start by assessing your sample concentration and considering isotopic enrichment .

• Concentration: For solution-state NMR, ensure your sample is as concentrated as possible in a suitable, oxygen-free deuterated solvent.[10] For solid-state NMR, proper packing of the rotor is crucial to maximize the amount of sample in the coil.

• Isotopic Enrichment: This is the most direct way to boost your signal. If you are struggling with natural abundance experiments, investing in an enrichment strategy will yield the most significant improvements.

Workflow for ¹⁷O Isotopic Enrichment

Isotopic enrichment involves incorporating ¹⁷O atoms into your molecule. A common method is through exchange with ¹⁷O-enriched water (H₂¹⁷O).

Caption: General workflow for ¹⁷O isotopic enrichment.

Protocol: Acid-Catalyzed Isotopic Exchange for Alcohols

• Preparation: In a sealed reaction vessel, combine your alcohol, a 5-10 fold molar excess of ¹⁷O-enriched water (e.g., 20-40% enrichment), and an acid catalyst (e.g., 0.1 mol% H₂SO₄).[11]

• Reaction: Heat the mixture to reflux with vigorous stirring for 24-48 hours to allow the isotopic exchange to reach equilibrium.[11]

• Purification: After cooling, purify the ¹⁷O-labeled alcohol, for example, by fractional distillation to remove the water.[11]

• Verification: Confirm the level of ¹⁷O incorporation using mass spectrometry or a preliminary ¹⁷O NMR experiment.

Part 2: The Spectrometer - Hardware and Setup

Proper instrument setup is critical for maximizing the signal you get from your sample.

Q: I've enriched my sample, but the signal is still broad and noisy. What hardware and setup parameters should I check?

A: Focus on probe tuning, shimming, and acquisition parameters .

Parameter	Common Issue	Recommended Action	Scientific Rationale
Probe Tuning & Matching	Mismatched probe	Carefully tune and match the probe to the ¹⁷O frequency for every sample.	Ensures maximum radiofrequency (RF) power is transmitted to the sample and the weak NMR signal is efficiently detected.
Shimming	Poor magnetic field homogeneity	Perform automated or manual shimming to optimize the field homogeneity.[5][12]	A homogeneous magnetic field leads to narrower lines and a flatter baseline, improving both resolution and S/N.
Receiver Gain	Incorrect gain setting	Set the receiver gain as high as possible without clipping the Free Induction Decay (FID).[12]	An optimal receiver gain amplifies the signal without introducing artifacts, maximizing the dynamic range of the analog-to-digital converter.
Number of Scans (NS)	Insufficient signal averaging	Increase the number of scans.	The S/N ratio increases with the square root of the number of scans. Doubling the scans increases S/N by a factor of ~1.4.[5]
Relaxation Delay (d1)	Delay too short	Set the relaxation delay (d1) to at least 1-3 times the T1 of your ¹⁷O signal.	Allows the nuclear spins to return to thermal equilibrium between pulses, preventing signal saturation and ensuring a stronger signal for the next scan.

Part 3: Advanced Techniques - Pulse Sequences and Data Processing

When basic optimization is not enough, advanced experimental and processing techniques can provide further enhancements.

Q: My lines are very broad due to the quadrupolar interaction. Are there any specific pulse sequences to improve resolution and sensitivity?

A: Yes, several advanced pulse sequences are designed to mitigate the effects of the quadrupolar interaction and enhance sensitivity.

• Multiple-Quantum Magic-Angle Spinning (MQMAS): For solid-state NMR, this 2D experiment correlates multiple-quantum and single-quantum transitions, providing a high-resolution spectrum in the indirect dimension that is free from first-order quadrupolar broadening.[7][10]

• Double-Frequency Sweep (DFS): This technique uses repetitive frequency-swept pulses to enhance the signal of the central transition in quadrupolar nuclei, providing a significant sensitivity boost in solid-state NMR.[13][14]

• Hahn Echo: A simple two-pulse sequence (90° - τ - 180° - τ - acquire) that is effective for refocusing signal loss due to magnetic field inhomogeneity and can be a good starting point for acquiring spectra of broad lines.[7][15]

Logical Flow for Technique Selection

Caption: Decision tree for selecting advanced ¹⁷O NMR techniques.

Q: Can I improve my S/N ratio after the experiment is finished?

A: Yes, post-acquisition data processing can significantly improve the appearance of your spectrum.

• Apodization (Line Broadening): Applying a matched filter or an exponential window function to the FID can improve the S/N ratio at the expense of some resolution. This is often a good trade-off for very broad signals.[16]

• Baseline Correction: A rolling or distorted baseline can obscure weak signals. Applying a robust baseline correction algorithm can make it easier to identify real peaks.[16]

• Advanced Denoising Algorithms: Techniques like wavelet denoising or singular value decomposition (SVD) can be used to reduce noise in the final spectrum, but should be used with caution to avoid distorting real signals.[17][18]

References

• Natural Abundance ¹⁷O NMR Spectroscopy of Rat Brain In Vivo. PMC, National Institutes of Health. [Link]

• Enabling Natural Abundance ¹⁷O Solid-State NMR by Direct Polarization from Paramagnetic Metal Ions. The Journal of Physical Chemistry Letters, ACS Publications. [Link]

• ¹⁷O NMR relaxation measurements for investigation of molecular dynamics in static solids using sodium nitrate as a model compound. PMC, National Institutes of Health. [Link]

• Sensitivity enhancement and heteronuclear distance measurements in biological ¹⁷O solid-state NMR. PubMed. [Link]

• A new signal processing method to observe weak ³¹P and ¹⁷O NMR peaks. ResearchGate. [Link]

• MAS CryoProbes. Bruker. [Link]

• High Resolution ¹⁷O NMR Spectroscopy of Structural Water. PMC, National Institutes of Health. [Link]

• NMR Data Processing. eMagRes. [Link]

• Advanced Pulsed NMR Techniques. Emergent Mind. [Link]

• High-Resolution ¹⁷O NMR Spectroscopy of Structural Water. ACS Publications. [Link]

• Latest Advancements in NMR Technology. Creative Biostructure. [Link]

• ¹⁷O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding. MDPI. [Link]

• Direct ¹⁷O Isotopic Labeling of Oxides Using Mechanochemistry. PMC, National Institutes of Health. [Link]

• Simple Parameters and Data Processing for Better Signal-to-Noise and Temporal Resolution in In Situ 1D NMR Reaction Monitoring. PMC, National Institutes of Health. [Link]

• REAL‐t1, an Effective Approach for t1‐Noise Suppression in NMR Spectroscopy Based on Resampling Algorithm. Wiley Online Library. [Link]

• MAS cryoprobe enhances solid-state NMR signals of α-synuclein fibrils. bioRxiv. [Link]

• Common problems and artifacts encountered in solution-state NMR experiments. Wiley Online Library. [Link]

• ¹⁷O solid state NMR as a valuable tool for deciphering reaction mechanisms in mechanochemistry. Royal Society of Chemistry. [Link]

• A new ¹⁷O-isotopic enrichment method for the NMR characterisation of phosphate compounds. RSC Publishing. [Link]

• Sensitivity Improvement in Multi-Dimensional NMR Spectroscopy. ISMAR. [Link]

• ¹⁷O-¹H correlation NMR spectroscopy provides accessible and direct insights into CO2 capture chemistry. ChemRxiv. [Link]

• How to get the most out of your NMR system. Oxford Instruments. [Link]

• Overcoming the Limitations of NMR. AZoLifeSciences. [Link]

• Enhancing the Sensitivity of Multidimensional NMR Experiments by using Triply-Compensated π Pulses. PMC, National Institutes of Health. [Link]

• Weak NOE signals, serious t1 noise. NMR Wiki Q&A Forum. [Link]

• Advantages and Limitations of Nuclear Magnetic Resonance Spectroscopy. AZoOptics. [Link]

• Synthesis, Isotopic Enrichment, and Solid-State NMR Characterization of Zeolites Derived from the Assembly, Disassembly, Organization, Reassembly Process. Journal of the American Chemical Society, ACS Publications. [Link]

• Stationary wavelet denoising of solid-state NMR spectra using multiple similar measurements. Magnetic Resonance. [Link]

• Synthesis, Isotopic Enrichment, and Solid-State NMR Characterization of Zeolites Derived from the Assembly, Disassembly, Organization, Reassembly Process. PMC, National Institutes of Health. [Link]

Sources

• 1. Natural Abundance 17O NMR Spectroscopy of Rat Brain In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct 17O Isotopic Labeling of Oxides Using Mechanochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 17O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MAS CryoProbes | Bruker [bruker.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. MAS Cryoprobe Enhances Solid-State NMR Signals of α-Synuclein Fibrils | bioRxiv [biorxiv.org]
• 7. High Resolution 17O NMR Spectroscopy of Structural Water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. nmr.oxinst.cn [nmr.oxinst.cn]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 13. Sensitivity enhancement and heteronuclear distance measurements in biological 17O solid-state NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. public.magnet.fsu.edu [public.magnet.fsu.edu]
• 15. 17O NMR relaxation measurements for investigation of molecular dynamics in static solids using sodium nitrate as a model compound - PMC [pmc.ncbi.nlm.nih.gov]
• 16. nmr.chemistry.manchester.ac.uk [nmr.chemistry.manchester.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. ris.utwente.nl [ris.utwente.nl]

Technical Support Center: Minimizing Isotopic Scrambling in Protein Expression

Welcome to the Isotope Labeling Technical Support Center. As a Senior Application Scientist, I have designed this resource to move beyond generic troubleshooting. Isotopic scrambling—where a specific ¹³C, ¹⁵N, or ²H label redistributes into unintended amino acid residues during recombinant expression—is a critical bottleneck in biomolecular NMR spectroscopy and structural biology.

This guide provides mechanistic insights, quantitative risk assessments, and self-validating protocols to ensure absolute labeling fidelity for your drug development and structural screening workflows.

Part 1: Diagnostic FAQ & Mechanistic Troubleshooting

Q1: Why is my specific ¹⁵N/¹³C amino acid label appearing in unintended residues? A1: Scrambling is a direct consequence of the host organism's interconnected metabolic network 1[1]. When E. coli is supplemented with an isotopically labeled amino acid, it often utilizes it as a carbon or nitrogen source rather than directly incorporating it into the nascent polypeptide. For instance, alanine is synthesized from pyruvate via a highly reversible transaminase reaction 2[2]. If ¹³C-alanine is added to the culture, the isotope rapidly flows back into the pyruvate pool, subsequently scrambling into leucine, isoleucine, and valine. Bypassing these early metabolic nodes is essential for high-fidelity labeling.

Q2: I am attempting to selectively label Glutamate and Glutamine, but the scrambling is severe. What is the causality here? A2: Glutamate is the central nitrogen donor for the cell and a direct derivative of α-ketoglutarate in the TCA cycle 3[3]. When ¹⁵N-Glutamate is introduced, its nitrogen is rapidly distributed across the metabolome via ubiquitous transaminases. Mitigation requires either the use of highly specific auxotrophic E. coli strains (e.g., DL39) that possess genetic deletions in these pathways, or bypassing cellular metabolism entirely 4[4].

Q3: How does Cell-Free Protein Synthesis (CFPS) mechanistically solve the scrambling issue? A3: CFPS utilizes an open in vitro translation system (e.g., an E. coli S30 extract) that lacks the active, interconnected metabolic pathways of a living cell 5[5]. Because the enzymes responsible for amino acid interconversion are diluted and can be explicitly inhibited (e.g., using aminooxyacetate to block pyridoxal phosphate-dependent transaminases), isotopic scrambling is virtually eliminated, allowing for absolute control over the isotopic background.

Part 2: Visual Troubleshooting Workflows & Metabolic Bypasses

Diagnostic workflow for identifying and resolving isotopic scrambling based on residue type.

Metabolic bypass strategy using α-keto precursors to prevent ILV scrambling during expression.

Part 3: Quantitative Scrambling Risk & Mitigation Strategies

To optimize your experimental design, consult the following empirical data table before selecting an expression strategy.

Amino Acid Target	Scrambling Risk Level	Primary Scrambled Byproducts	Recommended Mitigation Strategy	Typical Labeling Efficiency
Ile, Leu, Val	High	Other ILVs, Ala	α-Keto Precursors (See Protocol 1)	>95%
Glu, Gln, Asp	Very High	TCA Cycle AAs, Pro, Arg	CFPS (See Protocol 2) or Auxotrophs	>90%
Ala	High	Val, Leu	Reverse Labeling or CFPS	~80-90%
Met, His, Lys	Low	Minimal	Direct Addition to Minimal Media	>95%
Phe, Tyr, Trp	Medium	Other Aromatics	Shikimate Pathway Inhibitors	~85-90%

Part 4: Self-Validating Experimental Protocols

Protocol 1: High-Fidelity ILV Methyl Labeling via α-Keto Precursors in E. coli

Causality: Adding full amino acids (Ile, Leu, Val) directly to the media triggers transaminase-mediated scrambling. By supplying late-stage α-keto precursors (α-ketobutyrate and α-ketoisovalerate) exactly one hour before induction, we bypass the reversible transaminase steps. This forces the cell to convert the precursor directly into the target amino acid precisely as T7 polymerase begins massive target protein synthesis, outcompeting endogenous scrambling pathways.

Step-by-Step Methodology:

• Culture Growth: Grow E. coli (e.g., BL21(DE3)) in D₂O-based M9 minimal media supplemented with ¹²C-glucose to an OD₆₀₀ of 0.6 at 37°C.

• Precursor Addition: Exactly 1 hour prior to induction, add 70 mg/L of labeled α-ketobutyrate (for Isoleucine labeling) and 100 mg/L of labeled α-ketoisovalerate (for Valine/Leucine labeling).

• Equilibration & Induction: Allow the culture to shake for 1 hour to ensure precursor uptake and feedback inhibition of endogenous synthesis. Induce with 0.5 - 1.0 mM IPTG and reduce temperature to 20°C for 16 hours.

• Harvest & Purify: Harvest cells via centrifugation and purify the target protein using standard affinity chromatography.

• Self-Validation Step: Do not proceed to multi-day 3D NMR data collection yet. Perform Intact Mass Spectrometry (LC-MS) on the purified protein. A single, discrete mass shift corresponding exactly to the theoretical mass of the specific number of ILV residues confirms the absence of scrambling.

Protocol 2: Scrambling-Free Labeling via Cell-Free Protein Synthesis (CFPS)

Causality: CFPS utilizes an in vitro lysate. By adding Aminooxyacetate (AOA), a broad-spectrum inhibitor of pyridoxal-5'-phosphate (PLP)-dependent enzymes, we chemically deactivate the transaminases responsible for amino acid scrambling.

Step-by-Step Methodology:

• Extract Preparation: Prepare an E. coli S30 extract and dialyze extensively against S30 buffer to remove all endogenous, unlabeled amino acids.

• Reaction Assembly: Assemble the Continuous Exchange Cell-Free (CECF) reaction. Combine the S30 extract, T7 RNA polymerase, plasmid DNA, energy regeneration system (e.g., Phosphoenolpyruvate), and a custom amino acid mix containing only the specific ¹⁵N/¹³C labeled amino acid(s) alongside 19 unlabeled amino acids.

• Transaminase Inhibition: Add 2 mM Aminooxyacetate (AOA) to the reaction mixture to block residual PLP-dependent transaminase activity.

• Incubation: Incubate the reaction in a dialysis device at 30°C for 4-16 hours, depending on the required yield.

• Self-Validation Step: Purify the protein and run a rapid 2D ¹H-¹⁵N HSQC NMR spectrum. Count the cross-peaks; the number of peaks must perfectly match the sequence count of the selectively labeled amino acid. Any additional peaks indicate residual transaminase activity, requiring an increased concentration of AOA or further extract dialysis in future runs.

References

• Title: Specific isotopic labelling and reverse labelling for protein NMR spectroscopy Source: nih.gov (PMC) URL: 1

• Title: Stable-Isotope Labeling Using Cell-free Protein Synthesis Source: TAIYO NIPPON SANSO URL: 5

• Title: Isotope Labeling for Solution and Solid-State NMR Spectroscopy of Membrane Proteins Source: nyu.edu (PMC) URL: 3

• Title: High yield expression of proteins in E. coli for NMR studies Source: SCIRP URL: 4

• Title: Isotope-Labelling of Methyl Groups for NMR Studies of Large Proteins Source: rsc.org URL: 2

Sources

• 1. Specific isotopic labelling and reverse labelling for protein NMR spectroscopy: using metabolic precursors in sample preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. High yield expression of proteins in E. coli for NMR studies [scirp.org]
• 5. Stable-Isotope Labeling Using Cell-free Protein Synthesis | TAIYO NIPPON SANSO [stableisotope.tn-sanso.co.jp]

17O NMR Technical Support Center: Overcoming Fast Relaxation Rates in Solution

Welcome to the 17O NMR Troubleshooting & Technical Support Center . Oxygen-17 ( 17 O) is a highly sensitive probe for hydrogen bonding, molecular dynamics, and drug-target interactions[1][2]. However, as the only stable NMR-active isotope of oxygen, it presents severe experimental challenges: it has a very low natural abundance (0.037%) and is a spin I=5/2 quadrupolar nucleus[3].

Because of its quadrupolar nature, 17 O relaxation is overwhelmingly dominated by the interaction between its nuclear quadrupole moment and the local electric field gradient (EFG)[4]. As molecules tumble in solution, this interaction fluctuates, causing extremely fast longitudinal ( T1​ ) and transverse ( T2​ ) relaxation rates. This results in broad spectral lines, low signal-to-noise ratios (SNR), and rapidly decaying Free Induction Decays (FIDs) that are easily masked by hardware artifacts like acoustic ringing[5][6].

This guide provides authoritative, causality-driven troubleshooting protocols to help researchers and drug development professionals optimize 17 O solution NMR experiments.

Part 1: Diagnostic Workflows & Causality

To successfully acquire high-quality 17 O NMR data, you must manipulate the physical parameters that dictate the rotational correlation time ( τc​ ). In the extreme narrowing regime (typical for small molecules in solution), the relaxation rate ( R1​≈R2​ ) is directly proportional to τc​ . Therefore, faster molecular tumbling (smaller τc​ ) leads to slower relaxation and narrower lines[7][8].

Mechanism of 17O quadrupolar relaxation and its effect on spectral line broadening.

Experimental Optimization Workflow

Decision tree for troubleshooting fast relaxation and signal loss in 17O NMR.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: My 17 O NMR signal is completely lost in a rolling baseline. How do I recover it?

The Causality: You are experiencing acoustic ringing . At the low resonance frequencies of 17 O (~54.2 MHz on a 400 MHz spectrometer), the radiofrequency pulse excites the metal components of the probe, causing them to vibrate and generate a spurious acoustic signal[5][9]. Because 17 O relaxes so quickly, its FID often decays completely during this acoustic ringing dead-time. The Solution: Do not use a standard single-pulse sequence. Instead, use a Hahn-echo ( 90∘−τ−180∘−τ−Acq ) or specialized anti-ringing sequences (e.g., Bruker's aring or aring2)[6][9]. The echo delays the start of the acquisition until the acoustic ringing has dissipated, refocusing the chemical shift to capture the true 17 O signal.

Q2: The lines are too broad to resolve my chemical shifts. Can I narrow them?

The Causality: Line broadening ( Δν1/2​=1/πT2​ ) is a direct consequence of fast transverse relaxation. According to the Stokes-Einstein-Debye equation, τc​∝η/T (where η is viscosity and T is temperature). The Solution: You must decrease the correlation time ( τc​ ). You can achieve this by elevating the sample temperature or using a lower viscosity solvent [7][8]. Heating the sample increases molecular kinetic energy, causing the molecules to tumble faster, which averages out the quadrupolar interactions more effectively and narrows the spectral lines[7].

Q3: I'm studying a drug-protein complex. The 17 O signal of my drug disappears upon binding. Why?

The Causality: When a small drug molecule binds to a large protein target, it adopts the tumbling rate of the macromolecule[2]. The correlation time ( τc​ ) increases by orders of magnitude (from picoseconds to nanoseconds). This shifts the system out of the extreme narrowing regime, causing a massive spike in the quadrupolar relaxation rate[4]. The lines become so broad they merge into the baseline noise. The Solution: If variable temperature is insufficient due to protein denaturation limits, you must transition to Solid-State NMR (ssNMR) . Techniques like Magic Angle Spinning (MAS) or Double Rotation (DOR) mechanically average the second-order quadrupolar interactions, allowing high-resolution spectra of large, slow-tumbling complexes[4][9].

Part 3: Quantitative Data & Parameter Summaries

Table 1: Impact of Physical Parameters on 17 O Relaxation

Understanding how experimental conditions dictate spectral quality.

Parameter Change	Effect on Tumbling ( τc​ )	Effect on T1​ / T2​	Effect on Linewidth ( Δν1/2​ )	Recommended Action
Increase Temperature	Decreases (Faster)	Increases (Slower relaxation)	Narrows	Standard optimization step for solution 17 O NMR[7].
Increase Solvent Viscosity	Increases (Slower)	Decreases (Faster relaxation)	Broadens	Avoid viscous solvents (e.g., glycerol, DMSO) if possible.
Increase Molecular Weight	Increases (Slower)	Decreases (Faster relaxation)	Broadens severely	Shift to Solid-State MAS NMR for large biomolecules[4].

Table 2: Standard Spin-1/2 vs. 17 O Acquisition Parameters

Comparison highlighting the unique requirements for quadrupolar nuclei.

Parameter	Standard 1 H / 13 C	17 O Solution NMR	Rationale for 17 O
Pulse Sequence	Single Pulse (zg)	Hahn Echo / aring	Bypasses acoustic ringing dead-time[6].
Recycle Delay (D1)	1 to 5 seconds	0.05 to 0.2 seconds	Fast T1​ relaxation allows for ultra-fast pulsing[9].
Acquisition Time (AQ)	1 to 3 seconds	0.05 to 0.2 seconds	FID decays completely within milliseconds[9].
Pulse Power	Standard	High Power (Short pulse)	Broad excitation bandwidth needed for wide chemical shift range[9].

Part 4: Self-Validating Experimental Protocols

Protocol A: Suppressing Acoustic Ringing via Hahn-Echo Optimization

Objective: Recover fast-relaxing 17 O signals obscured by probe ringing.

• Determine the Ringing Duration: Acquire a standard 1D single-pulse spectrum with a dummy sample (e.g., pure H2​O without 17 O enrichment). Observe the FID. The initial high-amplitude oscillation that does not correspond to a chemical signal is the acoustic ringing. Note the time it takes to decay to the baseline (typically 10–30 μs ).

• Set up the Hahn-Echo: Load a spin-echo pulse sequence ( 90∘−τ−180∘−τ−Acq ).

• Calibrate Pulses: Ensure your 90∘ and 180∘ pulses are precisely calibrated at high power (e.g., 90∘≈10−12μs )[9].

• Optimize the Echo Delay ( τ ):

  • Set τ slightly longer than the acoustic ringing duration measured in Step 1 (e.g., 20μs )[9].

  • Self-Validation Check: If the baseline is still rolling, increase τ in 2μs increments. If the signal intensity drops drastically, τ is approaching the T2​ relaxation time of your sample. You must find the "Goldilocks" zone where ringing is dead, but the signal has not yet relaxed.

• Acquire Data: Set a short recycle delay (e.g., 0.1 s) and acquire 10,000+ scans to build SNR[9]. Apply backward linear prediction during processing if minor baseline artifacts persist[6].

Protocol B: Temperature-Dependent Linewidth Narrowing

Objective: Improve spectral resolution for structural assignment.

• Establish Baseline: Acquire a 17 O spectrum at 298 K. Measure the full-width at half-maximum (FWHM or Δν1/2​ ) of your target peaks.

• Determine Thermal Limits: Identify the boiling point of your solvent and the thermal stability limit of your compound (or protein denaturation temperature).

• Variable Temperature (VT) Ramp: Increase the probe temperature in 10 K increments.

• Equilibration: Allow the sample to equilibrate for at least 10 minutes at each new temperature step to ensure uniform tumbling dynamics[7].

• Re-tune and Match: The dielectric constant of the solvent changes with temperature. Re-tune and match the probe at every step to maintain optimal pulse efficiency.

• Acquire and Compare: Measure the FWHM at each step.

  • Self-Validation Check: You should observe a linear decrease in linewidth as temperature increases[7]. If the linewidth suddenly broadens at high temperatures, your sample may be degrading or undergoing a chemical exchange process[8].

References

• Natural-abundance 17O NMR spectroscopy of magnetically aligned lipid nanodiscs bioRxiv URL:[Link]

• A review of oxygen-17 solid-state NMR of organic materials—towards biological applications Department of Biochemistry, University of Oxford URL:[Link]

• Oxygen-17 NMR spectroscopy: Basic principles and applications (Part I) ResearchGate URL:[Link]

• Variable-Temperature and Variable-Pressure 17O-NMR Study of Water Exchange of Hexaaquaaluminium(III) ResearchGate URL:[Link]

• Pulse Sequences to Minimize Acoustic Ringing University of Ottawa NMR Facility Blog URL:[Link]

• 17O Solid-State NMR Spectroscopy of Lipid Membranes ACS Publications URL:[Link]

• 17O and 33S NMR Spectroscopy of Small Molecules in the Gas Phase RSC Books URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. University of Ottawa NMR Facility Blog: Pulse Sequences to Minimize Acoustic Ringing [u-of-o-nmr-facility.blogspot.com]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

correcting for isotopic peak overlap in mass spectrometry data

Welcome to the Mass Spectrometry Isotope Deconvolution Support Center . As a Senior Application Scientist, I have designed this hub to address one of the most pervasive challenges in quantitative mass spectrometry (MS): isotopic peak overlap.

Whether you are conducting stable isotope-resolved metabolomics, fluxomics, or multiplexed quantitative proteomics, failing to correct for isotopic overlap leads to distorted data, false pathway assignments, and ratio compression. This guide bypasses surface-level tips to provide you with the mechanistic causality behind isotopic interference and the self-validating protocols required to computationally correct it.

Diagnostic Workflow: Identifying Isotopic Overlap

Before applying mathematical corrections, you must identify the root cause of the spectral interference. Use the diagnostic logic below to determine your deconvolution strategy.

Diagnostic flowchart for identifying and resolving isotopic peak overlaps in MS data.

Section 1: Core FAQs - The Mechanics of Isotopic Overlap

Q: Why does isotopic peak overlap occur, and why can't High-Resolution MS (HRMS) always solve it? A: Isotopic overlap occurs because elements in biological molecules exist naturally as a mixture of stable isotopes[1]. For example, carbon is naturally ~98.9% ¹²C and ~1.1% ¹³C[1]. In stable isotope labeling experiments, the introduced tracer (e.g., ¹³C) creates a mass isotopomer distribution (MID) that intrinsically overlaps with the natural heavy isotopes of the unlabeled or partially labeled molecules[2]. While HRMS can resolve distinct isotopic species with small mass differences (like ¹³C vs. ¹⁵N), it cannot resolve a biologically incorporated ¹³C from a naturally occurring ¹³C, as they possess the exact same mass[3]. Furthermore, in complex mixtures like shotgun lipidomics, mass ambiguities frequently occur when different species share identical sum formulas or have unresolvable mass overlaps[4].

Q: What is the mechanistic difference between natural abundance interference and tracer impurity? A: Natural abundance refers to the inherent baseline presence of heavy isotopes in nature[1]. Tracer impurity refers to the imperfection in the synthetic labeled substrate itself (e.g., a "¹³C-glucose" tracer might only be 99% enriched, meaning 1% remains ¹²C)[5]. Both phenomena distort the true metabolic labeling pattern. Omitting correction for either can result in largely distorted data and misinterpretation of metabolic fluxes[5].

Section 2: Troubleshooting Guides & Protocols

Troubleshooting Guide 1: Correcting for Natural Abundance in Stable Isotope Tracing

Symptom: Overestimation of heavy isotopologues (e.g., M+1, M+2) and false-positive pathway contributions in fluxomics data. Root Cause: The natural abundance of heavy isotopes (¹³C, ¹⁵N, ²H) contributes to the measured intensity of the isotopologue peaks, confounding the signal from the introduced tracer[2][6]. The calculation of natural abundance contributions is highly complex because it depends on the amount of label already present in the molecule[6].

Self-Validating Protocol: Matrix-Based Deconvolution To accurately extract the true isotopologue distribution, you must computationally remove the natural abundance contribution using a sequential binomial correction or a probability matrix[5][6].

• Data Extraction: Extract the raw MS isotopologue intensities (M+0, M+1, ... M+n) for your target metabolite.

• Matrix Construction: Utilize a dedicated R or Python package such as IsoCorrectoR[5] or IsoCor[3]. These tools automatically construct a correction matrix based on the known elemental composition (chemical formula) of the metabolite and any derivatization agents used[1].

• Deconvolution: Run the correction algorithm. The software applies non-negative least squares (NNLS) or sequential binomial equations to subtract natural abundance contributions, starting from the M+0 peak and working upwards sequentially[6].

• Tracer Purity Adjustment: Input the manufacturer's stated purity of your tracer (e.g., 99%) into the software to correct for the unlabelled fraction introduced by the tracer itself[5].

• Self-Validation Step: Always process an unlabeled biological control sample through your correction pipeline. A successful, valid correction must yield >99% intensity in the M+0 fraction for the unlabeled control, with negligible signal in M+1 and above.

Troubleshooting Guide 2: Resolving Isobaric Interference in Multiplexed Proteomics

Symptom: Ratio compression and inaccurate quantification in isobaric labeling (e.g., TMT, dimethyl labeling). Root Cause: Small mass differences between identical peptides labeled with different reagents (e.g., 4 Da in dimethyl labeling) cause isotopic peak overlaps, making spectra interpretation challenging[7]. In TMT, co-isolation of precursor ions leads to overlapping reporter ions. Even in complementary ion quantification, a 1 Da spacing between ions leads to extensive isotopic envelope overlap, requiring complex deconvolution that reduces precision[8].

Self-Validating Protocol: 4-Da Spaced Complementary Ion Quantification

• Reagent Selection: Utilize TMTpro tags and focus on complementary ions designed with a 4 Da spacing. This specific mass spacing significantly minimizes isotopic envelope overlap compared to traditional 1 Da spacing[8].

• HCD Optimization: Systematically optimize Higher-energy Collisional Dissociation (HCD) settings (e.g., NCE 29%) to maximize the generation of complementary ions[8].

• [M+4] Deconvolution: Even with 4 Da spacing, minor [M+4] peak interference can occur. Deconvolute this by computationally subtracting the intensity contribution of the [M+4] peak from the preceding complementary ion based on the identified peptide's molecular formula[8].

• Self-Validation Step: Validate the workflow using a standard tryptic digest (e.g., Bovine Serum Albumin) labeled at known, complex ratios (e.g., 10:5:1 and 1:5:10). The deconvoluted median peptide-level ratios must fall within 10% of the expected theoretical values with a coefficient of variation (CV) below 4%[8].

Section 3: Quantitative Data Reference Tables

To accurately parameterize your correction matrices and instrument settings, refer to the foundational isotopic data below.

Table 1: Natural Isotopic Abundances & Mass Shifts for Common Biological Elements [1]

Element	Monoisotopic Mass (Da)	Principal Isotope	Abundance (%)	Heavy Isotope	Abundance (%)
Carbon	12.00000	¹²C	~98.93	¹³C	~1.07
Nitrogen	14.00307	¹⁴N	~99.63	¹⁵N	~0.37
Hydrogen	1.00782	¹H	~99.98	²H	~0.015
Oxygen	15.99491	¹⁶O	~99.76	¹⁸O	~0.20

Table 2: High-Resolution Mass Spectrometry (HRMS) Resolving Power Requirements To resolve overlapping isotopic peaks of different elements, specific resolving powers are required depending on the mass difference.

Isotopic Overlap Pair	Mass Difference (Δm in Da)	Minimum Resolving Power (at m/z 400)
¹³C vs. ¹⁵N	~0.00632	~63,000
¹³C vs. ²H	~0.00292	~137,000
¹⁵N vs. ²H	~0.00925	~43,000

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Correcting for the effects of natural abundance in stable isotope resolved metabolomics experiments involving ultra-high resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Multiplexed Data-Independent Acquisition-Based Proteomics Enabled by TMTpro Complementary Ions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cell Culture Conditions for Efficient Isotope Labeling

Welcome to the Technical Support Center for Isotope Labeling in Cell Culture. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing and troubleshooting stable isotope labeling experiments, such as Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC). Our goal is to move beyond simple protocols and explain the "why" behind experimental choices, ensuring the integrity and success of your quantitative proteomics research.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions researchers have when starting with metabolic isotope labeling.

Q1: How many cell doublings are required for complete labeling?

For most immortalized cell lines, a minimum of five to six cell doublings in the isotope-labeled medium is recommended to achieve over 95-97% incorporation of the "heavy" amino acids.[1][2][3] This is a critical parameter because the replacement of endogenous "light" amino acids with their heavy counterparts occurs through two main processes: dilution with newly synthesized proteins during cell division and the natural turnover (degradation and synthesis) of existing proteins.[1] For slower-growing cell lines or primary cells, achieving complete labeling is more challenging and may require longer incubation periods.[1]

Q2: Why is dialyzed fetal bovine serum (dFBS) essential for SILAC?

Standard fetal bovine serum (FBS) contains a significant concentration of endogenous, "light" amino acids.[1] These light amino acids will compete with the "heavy" stable isotope-labeled amino acids in your specialized medium, leading to incomplete labeling.[1] Dialysis removes these small molecules, including amino acids, from the serum, ensuring that the primary source of amino acids for protein synthesis is from your defined SILAC medium.[4][5] Using non-dialyzed FBS is a common cause of low labeling efficiency.

Q3: What are the best amino acids to use for SILAC labeling?

The most commonly used amino acids for SILAC are arginine (Arg) and lysine (Lys).[6][7] This choice is strategic because the protease trypsin, which is overwhelmingly used to digest proteins into peptides for mass spectrometry analysis, specifically cleaves at the C-terminus of arginine and lysine residues.[6] This ensures that, with the exception of the C-terminal peptide of each protein, every tryptic peptide will contain at least one labeled amino acid, making it suitable for quantification.[6][7]

Q4: How do I confirm that my cells are fully labeled?

It is crucial to perform a quality control (QC) check to verify labeling efficiency before starting your main experiment.[1] This validation step ensures the accuracy of your future quantitative data. The general workflow is as follows:

• Culture a small population of your cells in the "heavy" SILAC medium for the calculated number of doublings.[8]

• Harvest the cells and extract the total protein.[8]

• Digest the proteins into peptides using trypsin.[8]

• Analyze the resulting peptide mixture by high-resolution liquid chromatography-mass spectrometry (LC-MS/MS).[1][8]

• Analyze the data to determine the ratio of heavy to light peptides. For a successful labeling, you should observe an incorporation efficiency of >95%.[1][6]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your isotope labeling experiments.

Issue 1: Low Labeling Efficiency (<95%)

Incomplete labeling is a critical issue as it can lead to the misinterpretation of quantitative data, potentially underestimating protein upregulation and overestimating downregulation.[8]

Potential Cause	Troubleshooting Action & Explanation
Insufficient Cell Doublings	Action: Extend the culture period to ensure at least 5-6 cell doublings have occurred.[1] Causality: Protein labeling is a gradual process that relies on both cell division to dilute out pre-existing "light" proteins and on the natural turnover rate of proteins. Slower-growing cells will inherently require more time to reach near-complete incorporation.[1]
"Light" Amino Acid Contamination	Action: Confirm that you are using dialyzed FBS.[1] Also, ensure that all other media components are certified to be free of contaminating amino acids. Causality: Any source of "light" amino acids will compete with the "heavy" labeled ones for incorporation into newly synthesized proteins, thereby reducing the overall labeling efficiency.
Suboptimal Heavy Amino Acid Concentration	Action: If labeling remains low despite addressing other factors, consider a modest increase in the concentration of the heavy amino acids in your custom medium.[1] Causality: The optimal concentration can be cell-line dependent. A slight increase can help to outcompete any residual light amino acids or overcome potential transport limitations into the cell.
Poor Cell Health	Action: Regularly monitor cell morphology and proliferation rates. Sub-optimal culture conditions, such as contamination or nutrient depletion, can stress cells and negatively impact protein synthesis and turnover. Causality: Healthy, actively dividing cells are essential for efficient metabolic labeling. Stressed cells may have altered metabolic pathways and reduced rates of protein synthesis.[1]
Mycoplasma Contamination	Action: Routinely test your cell cultures for mycoplasma. Causality: Mycoplasma contamination is known to significantly alter cellular metabolism, including amino acid metabolism, which can directly interfere with the efficiency of isotope incorporation.[8]

Issue 2: Arginine-to-Proline Conversion

Some cell lines possess the enzymatic machinery to metabolically convert arginine into proline.[1] This becomes a problem when using heavy-labeled arginine, as it can lead to the unintended incorporation of heavy-labeled proline, complicating data analysis.[1][9]

Potential Cause	Troubleshooting Action & Explanation
High Arginase & Ornithine Aminotransferase Activity	Action: Supplement the SILAC medium with unlabeled L-proline (a typical starting concentration is 200 mg/L).[1][5] Causality: By providing an excess of "light" proline in the medium, you create a feedback inhibition loop that suppresses the metabolic pathway responsible for converting arginine to proline. The cell will preferentially use the readily available proline from the medium.[1]
Cell Line Propensity	Action: If proline supplementation is not sufficient, consider switching to a different cell line that is known to have low or no arginine-to-proline conversion activity. Causality: This metabolic capability is inherent to the specific biology of certain cell lines and may not be easily overcome in all cases.
Data Analysis Complexity	Action: Utilize modern proteomics software packages that have built-in functionalities to recognize and correct for the specific mass shifts caused by arginine-to-proline conversion.[1] Causality: These algorithms can identify peptide pairs where a heavy arginine is present alongside a heavy proline and apply the appropriate correction factor, thus salvaging the quantitative data.

Experimental Workflow & Data Interpretation Diagrams

To further clarify the core concepts, the following diagrams illustrate the essential workflows and logical relationships in a SILAC experiment.

Diagram 1: The Core SILAC Experimental Workflow

Caption: A generalized workflow for a SILAC experiment.

Diagram 2: Troubleshooting Logic for Low Labeling Efficiency

Caption: A decision tree for troubleshooting low labeling efficiency.

Quantitative Data Summary Tables

The following tables provide reference values to assist in your experimental design and optimization.

Table 1: Recommended Cell Doublings for >95% Labeling Efficiency

Cell Growth Rate	Example Cell Lines	Recommended Doublings	Estimated Time
Fast	HEK293, HeLa	5 - 6	5 - 7 days
Moderate	A549, MCF7	6 - 8	7 - 14 days
Slow	Primary Cells, some specialized lines	>8	>14 days
Data compiled from multiple sources.[1] Actual efficiency may vary depending on specific experimental conditions.

Table 2: Common Heavy Amino Acids and Their Mass Shifts

Amino Acid	Isotope Composition	Mass Shift (Da)
L-Lysine	¹³C₆	+6.0201
L-Lysine	¹³C₆, ¹⁵N₂	+8.0142
L-Arginine	¹³C₆	+6.0201
L-Arginine	¹³C₆, ¹⁵N₄	+10.0083
These mass shifts are used by mass spectrometry software to identify and quantify heavy vs. light peptide pairs.

References

• Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins. (2021). RSC Publishing.
• Isotope Labeling in Mammalian Cells. PMC - NIH.
• Improved SILAC quantification with data independent acquisition to investigate bortezomib-induced protein degradation. (2020). bioRxiv.
• SILAC for Improved Mass Spectrometry & Quantitative Proteomics. (2018). G-Biosciences.
• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. PMC.
• SILAC Protein Labeling: Technical Support & Troubleshooting Guide. Benchchem.
• A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. (2024). ACS Measurement Science Au.
• Improved SILAC Quantification with Data-Independent Acquisition to Investigate Bortezomib-Induced Protein Degradation. (2021). Journal of Proteome Research - ACS Publications.
• Troubleshooting for Possible Issues | Download Table. ResearchGate.
• Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture. (2024). PNAS.
• Stable Isotope Labeling Strategies. University of Washington's Proteomics Resource.
• Kinetics of Precursor Labeling in Stable Isotope Labeling in Cell Cultures (SILAC) Experiments. (2014). Analytical Chemistry - ACS Publications.
• Stable isotope labeling by amino acids in cell culture | applications of SILAC. (2022). YouTube.
• Technical Support Center: Quality Control for Stable Isotope Labeling Experiments. Benchchem.
• Stable isotope labeling by amino acids in cell culture. Wikipedia.
• Metabolic Labeling of Proteins for Proteomics*. University of Liverpool.
• Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC). (2012). PMC.
• Stable Isotope Labeling by Essential Nutrients in Cell Culture for Preparation of Labeled Coenzyme A and Its Thioesters. (2011). Analytical Chemistry - ACS Publications.
• Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC) | Request PDF. ResearchGate.
• SILAC Quantitation. UT Southwestern Proteomics Core.
• Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications.
• SILAC Reagents and Sets. Cambridge Isotope Laboratories.
• Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation. PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. isotope.com [isotope.com]
• 3. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]

optimizing pulse sequences for 17O NMR of quadrupolar nuclei

Welcome to the 17 O NMR Technical Support & Optimization Center .

Oxygen-17 is a highly informative but notoriously difficult spin-5/2 quadrupolar nucleus. Its low natural abundance (0.037%), small gyromagnetic ratio ( γ=−3.628×10−7 rad s−1 T−1 ), and significant quadrupolar moment demand specialized pulse sequence optimization to yield usable data[1]. This guide provides field-proven troubleshooting protocols, causal explanations for common artifacts, and step-by-step methodologies to optimize your 17 O NMR experiments.

Section 1: Diagnostic Optimization Workflow

Before adjusting individual pulse parameters, use the following logical workflow to identify the correct sequence architecture for your specific 17 O NMR challenge.

Diagnostic workflow for optimizing 17O NMR pulse sequences based on sample state and spectral issues.

Section 2: Troubleshooting Guides

Q: Why does my 17 O Free Induction Decay (FID) have a severely distorted baseline in the first 50 µs, masking the actual signal? A: You are experiencing Acoustic Ringing.

• The Causality: 17 O resonates at a very low frequency (e.g., ~54.2 MHz on a 400 MHz spectrometer). When a high-power Radio Frequency (RF) pulse is applied, the oscillating current induces mechanical vibrations in the metal components of the probe. These vibrations generate an acoustic wave that converts back into an electrical signal, overwhelming the receiver during the crucial early stages of the FID[2].

• The Solution: Abandon the single-pulse (Bloch decay) sequence and implement a Hahn-echo sequence ( π/2−τ−π−τ−acquire ). By setting the echo delay ( τ ) to ~20 µs, you allow the acoustic ringing to dissipate. The true NMR signal will refocus into an echo after the delay, allowing you to acquire a clean, distortion-free spectrum[1].

Q: I am spinning my solid sample at the Magic Angle (MAS), but my 17 O peaks are still broad, overlapping, and featureless. Why isn't MAS working? A: MAS cannot average out second-order quadrupolar interactions.

• The Causality: While MAS successfully averages chemical shift anisotropy (CSA) and first-order quadrupolar interactions, the second-order quadrupolar interaction contains P4​(cosθ) angular dependencies. These terms do not equal zero at the magic angle (54.74°)[3].

• The Solution: You must use Multiple-Quantum MAS (MQMAS) or Double Rotation (DOR) . MQMAS is the most accessible on standard hardware. It works by correlating a symmetric multiple-quantum transition (e.g., +3/2↔−3/2 ) with the central transition ( +1/2↔−1/2 ). Because these transitions experience different degrees of second-order broadening, a 2D shearing transformation of the data mathematically eliminates the broadening, yielding a purely isotropic high-resolution spectrum in the indirect dimension[4].

Q: My solid-state 17 O signal is undetectable even after days of averaging. How can I boost the Signal-to-Noise Ratio (SNR)? A: Your signal is spread too thin across a broad powder pattern. Use QCPMG.

• The Causality: In static or slow-spinning solids, the 17 O signal is distributed over a massive frequency range (often several MHz) due to quadrupolar coupling. This drops the signal amplitude below the noise floor. However, the transverse relaxation time ( T2​ ) of dilute 17 O is often much longer than the effective dephasing time ( T2∗​ )[5].

• The Solution: Implement the Quadrupolar Carr-Purcell-Meiboom-Gill (QCPMG) sequence. By applying a train of π refocusing pulses during acquisition, QCPMG continuously refocuses the magnetization. This breaks the broad, continuous powder pattern into a manifold of sharp spin echoes ("spikelets"). Condensing the signal intensity into these narrow spikelets drastically increases the SNR[5]. For extreme cases, consider Dynamic Nuclear Polarization (DNP) , which transfers polarization from unpaired electrons to 17 O, yielding enhancements of up to 80-fold[6].

Section 3: Experimental Protocols

Protocol A: Calibrating RF Power for the 17 O Central Transition (CT)

In solid-state NMR, you must selectively excite the Central Transition ( +1/2↔−1/2 ) without perturbing the satellite transitions. This protocol is a self-validating system: by comparing liquid and solid nutation rates, you ensure true selective excitation.

• Liquid Reference Calibration:

  • Prepare a sample of 17 O-enriched water ( H217​O ).

  • Run a standard nutation experiment (incrementing pulse length) at a low RF power (e.g., ωRF​/2π≈10 kHz ).

  • Identify the 90° pulse length (e.g., t90,liquid​=25 µs ). In liquids, molecular tumbling averages the quadrupolar interaction, so all transitions are degenerate and nutate at ωRF​ .

• Solid-State CT Scaling Calculation:

  • For a spin-5/2 nucleus, the selective excitation of the central transition experiences an enhanced transition probability. The effective nutation frequency is scaled by (I+1/2)=3 [7].

  • Calculate your theoretical solid-state 90° pulse: t90,solid​=t90,liquid​/3 . (In our example, 25 µs/3=8.33 µs ).

• Solid-State Verification:

  • Insert your solid sample. Set your excitation pulse to the calculated t90,solid​ .

  • Array the pulse length ±2 µs to empirically find the maximum signal intensity. If the maximum occurs exactly near your calculated value, you have successfully achieved selective CT excitation.

Protocol B: Setting up a 17 O QCPMG Acquisition

• Determine the Echo Delay ( τ ): Set the inter-pulse delay ( τ ) to be longer than the probe dead time but significantly shorter than the intrinsic T2​ of the sample. Typically, τ=50 to 100 µs . If using MAS, τ must be exactly synchronized with the rotor period (e.g., for 10 kHz MAS, τ must be a multiple of 100 µs)[5].

• Optimize the Spikelet Separation: The frequency spacing between the resulting spikelets in the spectrum will be exactly 1/(2τ+tπ​) . Adjust τ so that the spikelets map out the underlying powder pattern with sufficient resolution.

• Pulse Train Calibration: Apply the sequence: π/2−τ−[π−τ−acquire−τ]N​ . Ensure the π pulses are phase-cycled according to the Meiboom-Gill scheme (typically 90° phase shifted relative to the excitation pulse) to prevent cumulative pulse errors.

Section 4: Quantitative Data & Optimization Parameters

Use this reference table to establish baseline parameters before fine-tuning your specific instrument.

Parameter	Solution-State 17 O	Solid-State 17 O (CT Selective)	Solid-State 17 O (DNP Enhanced)
Typical 90° Pulse Length	10 - 25 µs (at given power)	~3.3 - 8.3 µs ( 1/3 of liquid)[7]	~2 - 5 µs
Effective Nutation Freq.	ωRF​	3ωRF​ [7]	3ωRF​
Dominant Broadening	Fast quadrupolar relaxation	2nd-order quadrupolar interaction	2nd-order quadrupolar interaction
Recommended Sequence	Single Pulse / Hahn Echo[1]	Hahn Echo, QCPMG[5], MQMAS[4]	Cross-Polarization (CP), SEDOR[6]
Typical Recycle Delay	10 - 100 ms	0.5 - 5 s	2 - 10 s (dependent on T1​ of biradical)
Isotopic Enrichment	Natural Abundance / Low	10% - 40% typically required[8]	10% - 40%

Section 5: Frequently Asked Questions (FAQs)

Q: Can I run 17 O NMR at natural abundance without isotopic enrichment? A: While theoretically possible for highly symmetric liquid samples or extremely favorable solid-state targets using massive signal averaging, it is generally impractical. The 0.037% natural abundance combined with a low gyromagnetic ratio means NMR receptivity is ~0.1 million times lower than 1H . Isotopic enrichment (typically 10-40% 17 O) is the standard practice for structural studies[8].

Q: What is the difference between MQMAS and DOR for high-resolution solid-state 17 O NMR? A: Both techniques remove second-order quadrupolar broadening. DOR (Double Rotation) uses a specialized probe where a small rotor spins inside a larger rotor at two different angles simultaneously, directly yielding high-resolution 1D spectra[3]. MQMAS uses standard MAS hardware but requires a complex 2D pulse sequence to correlate multiple-quantum and single-quantum transitions, relying on post-processing (shearing) to achieve the high-resolution spectrum[4]. MQMAS is more widely adopted due to hardware availability.

Q: How does Proton-Detection (e.g., D-RINEPT) help 17 O NMR? A: Instead of detecting the insensitive 17 O nucleus directly, sequences like D-RINEPT transfer the 17 O magnetization to adjacent, highly sensitive 1H nuclei for detection. This leverages the high gyromagnetic ratio of protons, drastically enhancing sensitivity and allowing for the rapid acquisition of 2D 17 O- 1H correlation spectra[8].

References

• Acoustic Ringing - University of Ottawa NMR Facility Blog Source: University of Ottawa NMR Facility URL:[Link]

• 17O solid-state NMR spectroscopy of lipid membranes Source: National Institutes of Health (PMC) URL:[Link]

• 17O NMR relaxation measurements for investigation of molecular dynamics in static solids using sodium nitrate as a model compound Source: National Institutes of Health (PMC) URL:[Link]

• 17O Solid-State NMR Spectroscopy of Lipid Membranes Source: ACS Publications URL:[Link]

• 29Si and 17O (Q)CPMG-MAS solid-state NMR experiments as an optimum approach for half-integer nuclei having long T1 relaxation times Source: ResearchGate URL:[Link]

• Two-Dimensional 17O Multiple Quantum Magic-Angle Spinning NMR of Organic Solids Source: ACS Publications URL:[Link]

• Dynamic Nuclear Polarization of Oxygen-17 Source: National Institutes of Health (PMC) URL:[Link]

• Probing O–H Bonding through Proton Detected 1H–17O Double Resonance Solid-State NMR Spectroscopy Source: ACS Publications URL:[Link]

Sources

• 1. 17O solid-state NMR spectroscopy of lipid membranes - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Assessing the Structural Impact of ¹⁷O Labeling on Proteins

For researchers in structural biology and drug development, isotopic labeling is a cornerstone technique, enabling the study of protein structure, dynamics, and interactions with unprecedented detail. While ¹⁵N and ¹³C labeling are routine, the use of oxygen-17 (¹⁷O), the only NMR-active stable oxygen isotope, offers a unique and powerful lens. Oxygen atoms are ubiquitous in proteins and are frequently located at key functional sites: in catalytic residues, at protein-ligand interfaces, and as mediators of crucial hydrogen bonds that stabilize the protein fold.[1][2][3] Probing these sites directly with ¹⁷O NMR can yield invaluable information.[4]

However, the introduction of any isotopic label begs a critical question: does the act of labeling perturb the very structure we aim to study? This guide provides a comparative analysis of leading biophysical methods to rigorously assess the structural impact of ¹⁷O incorporation. We will move beyond mere protocols to explain the causality behind experimental choices, empowering you to design self-validating systems for your research.

The concern stems from the "isotope effect." The addition of a neutron in ¹⁷O compared to the common ¹⁶O increases the nuclear mass. This can subtly alter the vibrational frequencies of chemical bonds, such as the carbonyl double bond (C=O). In turn, this could theoretically affect the length and strength of hydrogen bonds, potentially leading to minor, localized conformational adjustments. The following methods provide the means to quantify whether these theoretical effects translate into meaningful structural changes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Direct and Indirect Arbiter

NMR spectroscopy stands as the most direct and versatile tool for this assessment. It not only allows for the direct observation of the ¹⁷O nucleus itself but also provides the most sensitive "fingerprint" of a protein's three-dimensional fold through the observation of other nuclei.

Principle of Assessment

The core NMR strategy is one of comparison. By acquiring spectra of the protein in its unlabeled (or ¹⁵N/¹³C-labeled) state and comparing them to spectra of the same protein additionally labeled with ¹⁷O, we can detect even minute structural perturbations.

• Direct Detection (¹⁷O NMR): The parameters of the ¹⁷O NMR signal itself—specifically the chemical shift and the quadrupolar coupling constant (CQ)—are exquisitely sensitive to the local electronic environment.[5] Any significant structural rearrangement around the label would cause a substantial change in these parameters. While powerful, this method is hampered by the inherent challenges of ¹⁷O NMR: the nucleus's low natural abundance (0.037%), small gyromagnetic ratio, and quadrupolar nature result in low sensitivity and broad signal lines.[1][6] This often necessitates the use of very high magnetic fields and solid-state NMR (ssNMR) techniques like Magic Angle Spinning (MAS) to achieve sufficient resolution.[1][3]

• Indirect Detection (¹H-¹⁵N HSQC): This is the most practical and widely used method for validating structural integrity. A two-dimensional ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) spectrum serves as a highly sensitive fingerprint of the protein's fold. Each non-proline residue in the protein gives rise to a single peak in the spectrum, whose position is determined by the precise chemical environment of its backbone amide proton and nitrogen. If ¹⁷O labeling were to cause a significant local or global conformational change, the chemical environments of nearby (or even distant) amide groups would be altered, resulting in a shift of their corresponding peaks (a Chemical Shift Perturbation, or CSP). The absence of significant CSPs is strong evidence that the ¹⁷O label is structurally benign.[7]

Strengths and Limitations

Feature	Strengths	Limitations
Resolution	Atomic/Residue-level	Signal broadening can be a challenge for ¹⁷O detection.
Directness	Can directly probe the ¹⁷O nucleus. HSQC provides a direct readout of the protein fold.[1]	Direct ¹⁷O detection is technically demanding.
Sensitivity	HSQC is extremely sensitive to subtle conformational changes.	Low intrinsic sensitivity of the ¹⁷O nucleus.[6][8]
Environment	Applicable in both solution and solid states, allowing study in near-native conditions.[9]	Isotopic enrichment can be complex and expensive.[8]

Experimental Protocol: Comparative ¹H-¹⁵N HSQC Analysis

• Protein Expression & Purification: Prepare two batches of protein.

  • Sample A (Reference): Express the protein in minimal media containing ¹⁵NH₄Cl as the sole nitrogen source to achieve uniform ¹⁵N labeling.[10]

  • Sample B (Test): Express the protein under identical conditions, but supplement the media with the desired ¹⁷O-labeled amino acid(s) according to established protocols.[8]

• Sample Preparation: Purify both protein samples to high homogeneity. Prepare NMR samples with identical buffer conditions (pH, salt concentration, temperature) and protein concentration.

• NMR Data Acquisition:

  • Acquire a 2D ¹H-¹⁵N HSQC spectrum for both Sample A and Sample B on the same NMR spectrometer to ensure experimental consistency.

• Data Analysis:

  • Process both spectra identically.

  • Overlay the spectra of Sample A and Sample B.

  • Calculate the chemical shift perturbations (CSPs) for each residue using the formula: Δδ = √[(ΔδH)² + (α * ΔδN)²] where ΔδH and ΔδN are the chemical shift differences in the proton and nitrogen dimensions, and α is a scaling factor (typically ~0.15-0.2).

• Interpretation: If the calculated CSPs are minimal and localized only to the residues immediately adjacent to the labeling site, it provides strong evidence that the ¹⁷O label has not induced a significant structural perturbation.

Sources

• 1. 17O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
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• 5. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Segmental and site-specific isotope labelling strategies for structural analysis of posttranslationally modified proteins - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D1CB00045D [pubs.rsc.org]
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comparative analysis of different 17O-labeling methods

Comparative Analysis of 17 O-Labeling Methods: A Technical Guide for Advanced NMR Spectroscopy

Oxygen-17 solid-state nuclear magnetic resonance (ssNMR) is an exquisitely sensitive analytical technique for probing local electronic environments, hydrogen-bonding networks, and molecular dynamics in both materials science and structural biology[1]. However, the exceedingly low natural abundance of the 17 O isotope (0.037%) represents a critical bottleneck, necessitating isotopic enrichment prior to analysis[2]. Historically, 17 O-enrichment protocols have been plagued by high costs, safety concerns, and low yields, primarily due to the reliance on bulk solvent exchange using prohibitively expensive 17 O-enriched water (H₂ 17 O)[3].

As a Senior Application Scientist, I have evaluated and optimized numerous labeling strategies. This guide provides an objective, mechanistically grounded comparison of modern 17 O-labeling methods—Mechanochemical, Enzymatic/Bacterial, and Traditional Chemical Exchange—empowering researchers to select the optimal workflow for their specific material or biological system.

Mechanistic Evaluation of Labeling Strategies

Mechanochemical Labeling (Liquid-Assisted Grinding)

Mechanochemistry has revolutionized isotopic labeling for both inorganic metal oxides and organic biomolecules[2][3]. By utilizing Liquid-Assisted Grinding (LAG) in a ball mill, mechanical forces continuously fracture solid particles, creating highly reactive, unpassivated surfaces.

• The Causality of Efficiency: The mechanical force breaks the crystalline lattice, exposing highly reactive, uncoordinated metal and oxygen sites. These high-energy surface defects drastically lower the activation energy for oxygen exchange. When microliter amounts of H₂ 17 O are introduced, the localized high pressure and frictional heating at inter-particle collision spots drive rapid isotopic exchange[2]. Because the reaction volume is restricted to the solid-liquid interface, the thermodynamic equilibrium is forced toward high enrichment without requiring a massive stoichiometric excess of H₂ 17 O.

• Performance: This method achieves up to 40% enrichment in minutes, preserving the optical purity of amino acids (ee > 99%) and the structural integrity of noble metal oxides without the need for destructive high-temperature gas-phase labeling[3][4].

Enzymatic and Bacterial Expression Labeling

For complex biomolecules, global labeling results in massive spectral overlap due to the quadrupolar broadening of 17 O (spin 5/2). Therefore, site-specific labeling is mandatory[5].

• The Causality of Specificity: Direct chemical labeling of a full protein causes non-specific exchange. Enzymatic labeling leverages the spatial precision of enzyme active sites (e.g., transglutaminases) to stabilize an acyl-enzyme intermediate, lowering the activation energy exclusively for targeted functional groups[6]. Alternatively, feeding mechanochemically 17 O-labeled amino acids (e.g., 17 O-Leu) into bacterial expression systems (like E. coli) allows the cellular machinery to incorporate the label exclusively at specific residues. Tightly controlling the short expression time prevents metabolic transamination pathways from scrambling the 17 O label onto other amino acids[5].

Traditional Acid/Base-Catalyzed Chemical Exchange

The classical approach relies on bulk solution chemistry.

• The Causality of Inefficiency: In acidic or basic conditions, the carbonyl or hydroxyl oxygen is protonated (or attacked by 17 OH⁻), forming a tetrahedral intermediate that collapses to exchange the oxygen atom. Because this occurs in a bulk liquid phase, the final 17 O enrichment is strictly dictated by the mole fraction of 17 O in the solvent pool. Achieving a 40% enrichment requires an overwhelming excess of H₂ 17 O, leading to extreme financial waste. Furthermore, the prolonged bulk heating required to overcome the activation energy barrier often leads to the degradation or racemization of sensitive biomolecules[3].

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of the three primary 17 O-labeling methodologies based on recent empirical data[2][3][5].

Metric	Mechanochemical (LAG)	Enzymatic / Bacterial	Traditional Chemical Exchange
Typical Enrichment	20% – 40%	15% – 30% (Site-Specific)	10% – 20%
H₂ 17 O Equivalents	1.5 – 3.0 eq. (Micro-volumes)	N/A (Uses pre-labeled precursors)	> 50.0 eq. (Large excess)
Reaction Time	30 – 60 minutes	2 – 12 hours	3 – 7 days
Substrate Scope	Metal oxides, free amino acids, carbonates	Recombinant proteins, targeted peptides	Small robust organic molecules
Cost Efficiency	Extremely High	High	Low
Risk of Degradation	Low (Ambient macroscopic temp)	Low (Physiological conditions)	High (Prolonged heating/reflux)

Visualizing the Workflows

Logical comparison of mechanochemical vs traditional 17O-labeling workflows.

Enzymatic site-specific 17O-labeling pathway via an acyl-enzyme intermediate.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Mechanochemical 17 O-Enrichment of Free Amino Acids

Objective: Rapid, low-waste labeling of carboxylic groups prior to peptide synthesis[3].

• Preparation: In a 10 mL ZrO₂ milling jar, add 1.0 mmol of the unprotected amino acid (e.g., L-Leucine) and 2 ZrO₂ milling balls (5 mm diameter).

• Liquid Assistance: Add exactly 2.0 equivalents (36 µL) of 70-90% enriched H₂ 17 O. Causality: Restricting the solvent volume ensures the system remains a solid-state reaction, forcing the equilibrium toward the solid substrate rather than diluting the isotope.

• Milling: Seal the jar tightly and mill at 30 Hz for 30 minutes at ambient temperature.

• Recovery & Self-Validation: Lyophilize the resulting powder to recover any unreacted H₂ 17 O (which can be recycled).

  • Validation Check: Weigh the recovered powder. A mass recovery of >95% validates that the milling jar was properly sealed, preventing the evaporation of the volatile H₂ 17 O.

  • NMR Check: Acquire a rapid 1D 17 O MAS NMR spectrum at 14.1 T; a signal-to-noise ratio of >10 within 128 scans confirms successful >20% isotopic incorporation[3].

Protocol B: Bacterial Expression of 17 O-Labeled Recombinant Proteins

Objective: Incorporate 17 O-labeled amino acids into proteins with minimal isotopic scrambling[5].

• Pre-culture: Grow E. coli BL21(DE3) cells containing the target plasmid in standard M9 minimal media until an OD₆₀₀ of 0.6 is reached.

• Media Exchange: Centrifuge the cells and resuspend them in fresh M9 minimal media lacking the amino acid to be labeled (e.g., Leucine-dropout media).

• Isotope Introduction: Add 100 mg/L of the mechanochemically 17 O-labeled amino acid (prepared via Protocol A) directly to the culture.

• Induction & Controlled Expression: Induce protein expression with IPTG. Causality: Limit the expression time to exactly 3-4 hours. Prolonged expression allows cellular transaminases to metabolize the labeled amino acid, scrambling the 17 O label onto other residues[5].

• Purification & Self-Validation: Purify the protein via Ni-NTA affinity chromatography.

  • Validation Check: Perform intact mass spectrometry (LC-MS). A mass shift corresponding to the exact number of Leucine residues multiplied by the mass difference of 17 O vs 16 O (+1 Da per site) validates site-specific incorporation without scrambling.

References

• Direct 17O Isotopic Labeling of Oxides Using Mechanochemistry. ACS Publications.[Link]

• Fast and cost-efficient approaches for 17O-isotopic labeling of carboxylic groups in biomolecules: from free amino acids to peptide chains. ChemRxiv.[Link]

• Solid-state 17O NMR study of α-d-glucose: exploring new frontiers in isotopic labeling, sensitivity enhancement, and NMR crystallography. PMC.[Link]

• Recent progress in enzymatic protein labelling techniques and their applications. PMC.[Link]

• Investigation of a Few Noble Metal Oxides with 17O Solid-State NMR Spectroscopy. PMC.[Link]

• Expanding the Toolset of Biomolecular NMR with Efficient and Cost-Effective 17O-Labeling via Bacterial Expression. PMC.[Link]

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• 1. Solid-state 17O NMR study of α-d-glucose: exploring new frontiers in isotopic labeling, sensitivity enhancement, and NMR crystallography - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. chemrxiv.org [chemrxiv.org]
• 4. Investigation of a Few Noble Metal Oxides with 17O Solid-State NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expanding the Toolset of Biomolecular NMR with Efficient and Cost-Effective 17O-Labeling via Bacterial Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent progress in enzymatic protein labelling techniques and their applications - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Quantitative Analysis of Isotopic Enrichment: A Comparative Look at Mass Spectrometry and NMR Spectroscopy

In the realms of metabolic research, drug development, and proteomics, the precise quantification of isotopic enrichment is paramount. Stable isotope labeling offers a powerful lens to trace the fate of molecules in complex biological systems, providing critical insights into metabolic fluxes, biomarker discovery, and pharmacokinetic profiles.[1][2][3] The choice of analytical technique to measure this enrichment is a critical decision that dictates the accuracy, sensitivity, and depth of the achievable data. This guide provides an in-depth comparison of the two primary analytical pillars for quantitative isotopic analysis: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

This document is designed for researchers, scientists, and drug development professionals, moving beyond a simple recitation of protocols to explain the fundamental principles and practical considerations that underpin the selection and application of these powerful techniques.

The Central Role of Isotopic Enrichment Analysis

Stable, non-radioactive isotopes such as ¹³C, ¹⁵N, and ²H serve as tracers that can be incorporated into molecules of interest.[4] Once introduced into a biological system, the extent of their incorporation into downstream metabolites or proteins—the isotopic enrichment—provides a quantitative measure of pathway activity or molecular turnover.[5][6] Accurate measurement of this enrichment is therefore fundamental to the validity of any stable isotope tracing study.

Mass Spectrometry: A High-Sensitivity Tool for Isotopic Profiling

Mass spectrometry (MS) is a highly sensitive analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[7] In the context of isotopic enrichment, MS distinguishes between molecules that have incorporated heavier stable isotopes and their unlabeled counterparts based on their mass difference.[1]

Principles and Instrumentation

A mass spectrometer consists of three main components: an ion source, a mass analyzer, and a detector. For isotopic analysis, the sample is first introduced into the instrument, often after chromatographic separation, and then ionized. The resulting ions are sorted by the mass analyzer according to their m/z ratio, and the detector measures the abundance of each ion. The relative intensities of the ion signals corresponding to the labeled and unlabeled forms of a molecule are then used to calculate the isotopic enrichment.

Various types of mass spectrometers are employed for isotopic analysis, including:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for volatile or semi-volatile compounds, often requiring chemical derivatization to increase volatility.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): A versatile technique for a wide range of molecules, including non-volatile and thermally labile compounds.[7][8] High-resolution instruments like Orbitrap and Time-of-Flight (TOF) analyzers are particularly adept at resolving isotopic peaks with high precision.[8][9]

• Isotope Ratio Mass Spectrometry (IRMS): A specialized form of MS designed for highly precise measurements of isotope ratios in bulk samples, often after combustion of the sample into simple gases.[10]

Experimental Workflow for Isotopic Enrichment Analysis by GC-MS

The following diagram illustrates a typical workflow for the quantitative analysis of ¹³C enrichment in fatty acids using GC-MS.

Caption: Workflow for GC-MS based isotopic enrichment analysis.

Detailed Protocol: ¹³C Fatty Acid Enrichment by GC-MS

• Sample Preparation:

  • Lipid Extraction: For cellular or tissue samples, perform a lipid extraction using a method like the Folch procedure, which utilizes a chloroform:methanol solvent system.[11]

  • Saponification and Derivatization: The extracted lipids are then saponified to release the fatty acids. These fatty acids are subsequently derivatized to fatty acid methyl esters (FAMEs) to increase their volatility for GC analysis.[11]

• GC-MS Analysis:

  • Injection: Inject the derivatized sample into the GC-MS system.

  • Chromatographic Separation: The FAMEs are separated based on their boiling points and interactions with the GC column.

  • Mass Spectrometry: As each FAME elutes from the GC column, it is ionized in the MS source. The mass analyzer then separates the ions based on their m/z, and the detector records the abundance of each mass isotopologue (M+0, M+1, M+2, etc.).

• Data Analysis:

  • Mass Isotopomer Distribution: For each fatty acid, determine the relative abundance of each mass isotopologue from the mass spectrum.

  • Correction for Natural Abundance: Correct the measured isotopologue distribution for the natural abundance of ¹³C and other isotopes.

  • Calculate Enrichment: The isotopic enrichment, often expressed as Atom Percent Excess (APE), can be calculated from the corrected mass isotopomer distribution.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling Positional Enrichment

NMR spectroscopy is a powerful technique that exploits the magnetic properties of atomic nuclei.[2] Unlike MS, which provides information about the overall mass of a molecule, NMR can provide detailed information about the chemical environment of specific atoms within a molecule, making it uniquely suited for determining site-specific isotopic enrichment.[12]

Principles and Instrumentation

When placed in a strong magnetic field, atomic nuclei with a non-zero spin (like ¹H, ¹³C, and ¹⁵N) absorb and re-emit electromagnetic radiation at a specific frequency. This frequency is sensitive to the local chemical environment, allowing for the differentiation of atoms at different positions within a molecule. In isotopic enrichment studies, the presence of a stable isotope like ¹³C can be directly detected or its effect on the signals of neighboring nuclei (e.g., ¹H) can be observed.

Experimental Workflow for Isotopic Enrichment Analysis by NMR

The following diagram illustrates a general workflow for the quantitative analysis of ¹³C enrichment in metabolites using NMR spectroscopy.

Caption: Workflow for NMR-based isotopic enrichment analysis.

Detailed Protocol: ¹³C Metabolite Enrichment by NMR

• Sample Preparation:

  • Metabolite Extraction: Rapidly quench metabolic activity and extract metabolites from cells or tissues.

  • Reconstitution: Lyophilize the extract and reconstitute it in a deuterated solvent (e.g., D₂O) to minimize the solvent signal in the ¹H NMR spectrum.[6]

  • Internal Standard: Add a known concentration of an internal standard for quantification.

• NMR Analysis:

  • Data Acquisition: Acquire NMR data on a high-field spectrometer. Depending on the complexity of the sample and the desired information, this may involve 1D ¹H or ¹³C experiments, or more advanced 2D experiments like HSQC or the ITOCSY pulse sequence for separating signals from ¹²C- and ¹³C-bound protons.[6]

  • Data Processing: Process the raw NMR data, which includes Fourier transformation, phasing, and baseline correction.

• Data Analysis:

  • Signal Integration: Integrate the areas of the NMR signals corresponding to the labeled and unlabeled forms of the metabolite of interest.

  • Calculate Enrichment: The ratio of the integrals of the signals from the labeled and unlabeled species can be used to calculate the isotopic enrichment. For site-specific enrichment, the analysis focuses on individual resonances within the molecule's spectrum.

Head-to-Head Comparison: Mass Spectrometry vs. NMR Spectroscopy

The choice between MS and NMR for quantitative isotopic analysis depends on the specific research question, the nature of the analyte, and the required level of detail.

Feature	Mass Spectrometry (MS)	Nuclear Magnetic Resonance (NMR)
Sensitivity	High (picomole to femtomole)[13]	Low (micromole to millimole)[14][15]
Precision	Good to Excellent (RSD <1-5% for GC/LC-MS, <0.1% for IRMS)[16]	Excellent (highly reproducible)[17]
Accuracy	Good, dependent on calibration and standards	High, often considered inherently quantitative
Dynamic Range	Typically 3-4 orders of magnitude[13]	Wide, but can be limited by receiver saturation
Throughput	High, especially with autosamplers	Moderate, longer acquisition times per sample
Sample Prep	Often requires extraction, separation, and derivatization[7]	Minimal, often just dissolution in a deuterated solvent[14][18]
Information	Total molecular enrichment	Positional (site-specific) and total enrichment[12]
Cost	Varies widely, can be lower for basic GC/LC-MS	Generally higher initial instrument cost

Practical Considerations and Making the Right Choice

When to Choose Mass Spectrometry:

• High Sensitivity is Required: When analyzing low-abundance metabolites or proteins, the superior sensitivity of MS is a significant advantage.[13][17]

• High Throughput is Needed: For large-scale studies with many samples, the faster analysis times of MS make it the more practical choice.

• Complex Mixtures: The chromatographic separation inherent in GC-MS and LC-MS is crucial for resolving components in complex biological samples.[19]

• Total Enrichment is Sufficient: If the research question only requires knowing the overall isotopic enrichment of a molecule, MS provides a robust and efficient solution.

When to Choose NMR Spectroscopy:

• Positional Information is Critical: To understand the specific metabolic pathways involved, determining the site of isotopic labeling within a molecule is often necessary, and NMR is the premier technique for this.[12]

• Non-destructive Analysis is Preferred: NMR is a non-destructive technique, allowing for the recovery of the sample for further analysis.[20]

• Minimal Sample Preparation is Desired: The simpler sample preparation for NMR can reduce potential sources of error and sample loss.[14][18]

• Absolute Quantification is Key: NMR is often considered more inherently quantitative than MS, as signal intensity is directly proportional to the number of nuclei.[17]

Conclusion: A Synergistic Approach

Ultimately, Mass Spectrometry and NMR Spectroscopy are not mutually exclusive but rather highly complementary techniques for the quantitative analysis of isotopic enrichment.[17][19] While MS offers unparalleled sensitivity and throughput for profiling total enrichment in complex samples, NMR provides unique and invaluable insights into the specific positions of isotopic labels within molecules. The optimal approach often involves a strategic combination of both techniques to gain a comprehensive understanding of metabolic dynamics. By carefully considering the principles, strengths, and limitations of each method, researchers can confidently select the most appropriate analytical strategy to answer their specific biological questions.

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• 19. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Differences in NMR vs Mass Spectrometry for Identification [eureka.patsnap.com]

The Contenders: Methodological Foundations

As a Senior Application Scientist, I frequently encounter a critical bottleneck in drug development and materials science: interpreting 17 O Nuclear Magnetic Resonance (NMR) spectra. Oxygen is ubiquitous in active pharmaceutical ingredients (APIs), organic frameworks, and polyoxometalates, making it a highly sensitive probe for local electronic environments, hydrogen bonding, and polymorphic phase changes 1.

However, 17 O is a notoriously difficult nucleus to study experimentally. It is a quadrupolar nucleus (spin I=5/2 ) with a vanishingly low natural abundance of ~0.037% 1. The resulting spectra suffer from severe second-order quadrupolar broadening, making direct spectral assignment nearly impossible without computational benchmarking [[2]]().

To bridge the gap between experimental data and structural reality, we rely on quantum chemical simulations. In this guide, we will objectively benchmark the three industry-standard software packages for 17 O NMR simulation—CASTEP , Gaussian , and ORCA —analyzing their underlying methodologies, performance metrics, and optimal use cases.

The calculation of NMR parameters requires determining how the external magnetic field perturbs the electron density around the nucleus. This is heavily dependent on the software's approach to boundary conditions and gauge invariance.

CASTEP: The Solid-State Standard

CASTEP operates using plane-wave basis sets and periodic boundary conditions (PBC). It calculates NMR tensors using the Gauge Including Projector Augmented Wave (GIPAW) method [[3]]().

• The Causality: Solid-state NMR (ssNMR) spectra of crystalline APIs are dominated by intermolecular crystal packing and infinite hydrogen-bonded networks. Molecular codes fail here because they cannot simulate an infinite lattice. GIPAW explicitly models the entire crystal lattice, making it the undisputed gold standard for solid-state 17 O NMR 4.

Gaussian: The Molecular Workhorse

Gaussian utilizes localized Gaussian-type orbitals (GTOs) and the Gauge-Independent Atomic Orbital (GIAO) method 5.

• The Causality: While Gaussian cannot natively handle infinite crystals, it excels at isolated molecules, solvated clusters, and transition states. It allows for the use of highly parameterized hybrid functionals (e.g., B3LYP, M06-2X) which capture intramolecular electron correlation much better than the standard GGA functionals used in plane-wave codes [[6]](). However, its Polarizable Continuum Model (PCM) often struggles to accurately predict 17 O shifts in highly structured protic solvents like water due to the lack of explicit cooperative hydrogen bonding 7.

ORCA: The High-Efficiency Alternative

Like Gaussian, ORCA is a molecular code utilizing GIAO, but it is heavily optimized for computational efficiency [[3]]().

• The Causality: ORCA's implementation of the RIJCOSX approximation allows for routine calculation of NMR tensors at the Coupled-Cluster Singles, Doubles, and Perturbative Triples (CCSD(T)) level of theory 8. For gas-phase or isolated molecules, ORCA provides benchmark-quality accuracy that DFT simply cannot match.

Quantitative Benchmarking: Experimental vs. Calculated Data

To objectively compare these software packages, we must look at two primary 17 O NMR observables:

• Isotropic Chemical Shift ( δiso​ ): Dictated by the chemical shielding tensor ( σ ).

• Quadrupolar Coupling Constant ( CQ​ ): Dictated by the Electric Field Gradient (EFG) tensor, which is highly sensitive to the immediate electrostatic environment 9.

Table 1: Quantitative Benchmarking of 17 O NMR Simulation Methods

Software	Method / Level of Theory	δiso​ Mean Absolute Error (MAE)	CQ​ Error Margin	Optimal Use Case
ORCA / Gaussian	CCSD(T) / cc-pVTZ (Gas Phase)	~6 ppm 6	< 5%	High-accuracy gas-phase or isolated reactive intermediates.
Gaussian	B3LYP / 6-311++G(d,p) (Cluster)	13 - 15 ppm [[6]]()	10 - 15%	Solvated organic epoxides, peroxides, and molecular liquids 5.
CASTEP	GIPAW PBE (Solid-State)	15 - 20 ppm	15 - 20%	Crystalline solids, bulk APIs, metal-organic frameworks (MOFs).
CASTEP + Gaussian	GIPAW + MC (PBE0 Correction)	~10 ppm 10	< 10% (31% improvement) 11	Complex molecular crystals and conformational polymorphs 11.

Data synthesized from benchmark studies on biologically relevant oxygen-containing compounds and molecular crystals.

The Best of Both Worlds: The GIPAW + MC Workflow

Pure GIPAW calculations in CASTEP are limited by the use of Generalized Gradient Approximation (GGA) functionals like PBE. While PBE perfectly captures the long-range crystal lattice, it underestimates the exact short-range intramolecular electron correlation required for pinpoint 17 O accuracy 10.

To solve this, the field has moved toward the GIPAW + Monomer Correction (MC) approach. This hybrid methodology uses CASTEP to handle the periodic intermolecular interactions, and Gaussian or ORCA to apply a high-level hybrid functional (e.g., PBE0) correction to the isolated monomer 11.

Figure 1: The GIPAW + MC computational workflow combining plane-wave and molecular DFT.

Self-Validating Experimental Protocol: The GIPAW + MC Workflow

If you are tasked with assigning the 17 O ssNMR spectrum of a novel polymorphic API, follow this self-validating protocol to ensure absolute computational integrity.

Step 1: Geometry Optimization (CASTEP)

• Action: Import the X-ray crystal structure. Relax the atomic positions (specifically hydrogen atoms) using the PBE functional supplemented with Grimme D3 dispersion corrections.

• The Causality: X-ray diffraction systematically underestimates O-H bond lengths because X-rays scatter off electron clouds, not the nuclear core. Because the 17 O EFG tensor is hypersensitive to the exact geometry of hydrogen bonds, calculating NMR tensors directly on unoptimized X-ray structures will result in catastrophic CQ​ errors 10. You must optimize the lattice first.

Step 2: Periodic Boundary NMR Calculation (CASTEP)

• Action: Run a GIPAW calculation on the optimized unit cell to extract the baseline chemical shielding ( σGIPAW​ ) and EFG tensors.

• The Causality: This step explicitly captures the infinite intermolecular lattice effects (crystal packing) that molecular codes inherently ignore.

Step 3: Monomer Extraction & High-Level Correction (Gaussian/ORCA)

• Action: Extract an isolated monomer directly from the optimized unit cell. Run a GIAO calculation using a high-level hybrid functional (e.g., PBE0) and a locally dense basis set (e.g., 6-311+G(2d,p)) 11. Run a parallel calculation on the same monomer using the low-level PBE functional.

• The Causality: By calculating the monomer at both a high and low level of theory, we isolate the exact difference in intramolecular electron correlation that the plane-wave GGA functional missed.

Step 4: Tensor Integration & Referencing (Self-Validation)

• Action: Apply the monomer correction equation: Tensorfinal​=TensorGIPAW​+(TensorMol_High​−TensorMol_Low​) [[11]](). Convert absolute shielding ( σ ) to chemical shift ( δiso​ ) using the liquid water reference ( σref​≈287.5 ppm) [[12]]().

• Self-Validation: Before trusting the final values, plot the calculated σiso​ against experimental δiso​ for a known set of related reference compounds. A slope of exactly -1.0 and an R2>0.99 confirms that your chosen basis set and geometry optimization parameters are free of systematic gauge errors 12.

Conclusion

Choosing the right software for 17 O NMR simulation is entirely dependent on the physical state of your sample. For purely molecular, gas-phase, or isolated reactive intermediates, ORCA provides unmatched efficiency for high-level CCSD(T) calculations. For solvated organic molecules where implicit solvation models suffice, Gaussian remains a highly flexible workhorse. However, for solid-state pharmaceutical formulations, crystalline polymorphs, and complex hydrogen-bonded networks, CASTEP (especially when augmented with a Gaussian/ORCA Monomer Correction) is the mandatory choice for achieving experimental-grade accuracy.

Sources

• 1. 17O NMR spectroscopy in polyoxometalate chemistry: advances, challenges, and applications in structure and catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. re.public.polimi.it [re.public.polimi.it]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. beran.chem.ucr.edu [beran.chem.ucr.edu]
• 9. Research Collection | ETH Library [research-collection.ethz.ch]
• 10. Fast and Accurate Electric Field Gradient Calculations in Molecular Solids With Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Fast and Accurate Electric Field Gradient Calculations in Molecular Solids With Density Functional Theory [frontiersin.org]
• 12. Toward Relatively General and Accurate Quantum Chemical Predictions of Solid-State 17O NMR Chemical Shifts in Various Biologically Relevant Oxygen-containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Tyrosine Phenol-Lyase (TPL) Across Bacterial Species

Executive Summary & Industrial Relevance

Tyrosine phenol-lyase (TPL, EC 4.1.99.2) is a pyridoxal 5'-phosphate (PLP)-dependent tetrameric enzyme that catalyzes the reversible β-elimination of L-tyrosine into phenol, pyruvate, and ammonia. While its physiological role in bacteria is primarily catabolic, its immense value in drug development stems from its reverse synthetic capacity—specifically, the one-step biocatalytic synthesis of 3,4-dihydroxyphenyl-L-alanine (L-DOPA) from pyrocatechol, pyruvate, and ammonia[1]. Selecting the optimal TPL source organism is a critical determinant of process economics, thermostability, and overall yield in pharmaceutical manufacturing.

Mechanistic Pathway of TPL

Understanding the structural dynamics of TPL is essential for optimizing reaction conditions. TPL transitions between "open" and "closed" conformations during catalysis. The PLP cofactor forms an internal aldimine with an active-site lysine. Upon substrate entry, a transaldimination occurs, forming an external aldimine, followed by α-proton abstraction to yield a highly stabilized quinonoid intermediate[2][3].

Figure 1: PLP-dependent catalytic cycle of Tyrosine Phenol-Lyase highlighting the quinonoid state.

Comparative Analysis of TPL Sources

Different bacterial species have evolved TPL variants with distinct kinetic and thermodynamic profiles. Below is an objective comparative evaluation of the four most prominent industrial candidates.

Citrobacter freundii (CfTPL)

The historical workhorse for TPL studies. CfTPL is highly active at physiological temperatures and exhibits a classic pH optimum of 8.0–8.2[2]. It strictly requires monovalent cations (K+ or NH4+) to stabilize the catalytically critical closed conformation of the active site[2].

• Pros: Extensively characterized crystal structure; highly amenable to rational mutagenesis.

• Cons: Moderate thermostability limits its use in high-temperature industrial bioreactors.

Erwinia herbicola (EhTPL)

Also known as Pantoea agglomerans, this enteric bacterium yields a TPL with similar specific activity to CfTPL but often demonstrates superior expression profiles in recombinant E. coli systems[4].

• Pros: High affinity for pyrocatechol, making it excellent for large-scale L-DOPA synthesis.

• Cons: Susceptible to substrate inhibition at high phenol concentrations.

Symbiobacterium thermophilum (StTPL)

Extracted from an obligately symbiotic thermophile, StTPL is a robust alternative for harsh industrial conditions. It retains stability up to 80°C and exhibits an optimal pH of 7.0[5].

• Pros: Exceptional thermal stability prevents denaturation during exothermic large-scale reactions.

• Cons: Lower baseline specific activity at mesophilic temperatures compared to enteric variants.

Fusobacterium nucleatum (FnTPL)

A recently characterized novel TPL that bridges the gap between high activity and moderate thermostability. FnTPL operates optimally at 60°C and pH 8.5, achieving an impressive specific activity of 2.69 U/mg for L-DOPA synthesis[1].

• Pros: Excellent balance of thermostability and high specific activity for pharmaceutical use.

Quantitative Comparison Matrix

Parameter	Citrobacter freundii	Erwinia herbicola	Symbiobacterium thermophilum	Fusobacterium nucleatum
Optimum Temperature	40°C - 50°C	30°C - 40°C	80°C	60°C
Optimum pH	8.0 - 8.2	~8.0	7.0	8.5
Subunit Molecular Weight	~51 kDa	~45-50 kDa	~45 kDa	~50 kDa
Quaternary Structure	Tetramer	Tetramer	Tetramer	Tetramer
Cation Dependency	K+, NH4+	K+, NH4+	K+, NH4+	K+, NH4+
Primary Industrial Use	Unnatural Amino Acids	L-DOPA Synthesis	High-Temp Biocatalysis	Efficient L-DOPA Synthesis

(Data synthesized from structural and biochemical characterization studies[1][2][4][5])

Validated Experimental Methodologies

As a Senior Application Scientist, I emphasize that reproducible biocatalysis requires self-validating protocols. The following methodologies detail the expression, purification, and kinetic quantification of TPL, incorporating internal controls to eliminate false positives and explaining the causality behind critical reagent choices.

Recombinant Expression and Purification Protocol

Causality Note: TPL is highly prone to forming inactive inclusion bodies (IBs) when overexpressed. Recent advances demonstrate that fusing self-assembling peptides (e.g., EAK16) to the C-terminus can induce correct folding and recover up to 97.9% of enzyme activity from IBs[6]. The protocol below assumes a standard soluble expression vector.

Step 1: Cultivation and Induction

• Inoculate E. coli BL21(DE3) harboring the TPL gene into LB broth containing appropriate antibiotics.

• Grow at 37°C until OD600 reaches 0.6 - 0.8.

• Induce with 0.5 mM IPTG. Crucial: Supplement the medium with 0.1 mM PLP to ensure in vivo holoenzyme formation and prevent apoenzyme aggregation.

• Shift temperature to 20°C and express for 16 hours to maximize soluble tetramer assembly.

Step 2: Lysis and Clarification

• Harvest cells and resuspend in Lysis Buffer (50 mM Potassium Phosphate, pH 8.0, 100 mM KCl, 5 mM β-mercaptoethanol, 0.1 mM PLP). Why KCl? K+ ions are strictly required to stabilize the active closed conformation of the TPL tetramer[2].

• Disrupt cells via sonication on ice. Centrifuge at 20,000 × g for 30 min at 4°C.

Step 3: Chromatographic Purification

• Load the clarified lysate onto a Ni-NTA affinity column pre-equilibrated with Lysis Buffer.

• Wash with 50 mM imidazole to remove non-specific binders.

• Elute TPL with 250 mM imidazole.

• Dialyze immediately against 50 mM Potassium Phosphate (pH 8.0) containing 0.05 mM PLP and 1 mM DTT to remove imidazole and maintain the reduced state of catalytic cysteines.

Continuous Coupled LDH Activity Assay

Because the direct products of TPL (phenol, pyruvate, ammonia) lack a distinct, easily measurable absorbance signature in the visible spectrum, a coupled enzymatic assay utilizing Lactate Dehydrogenase (LDH) is the gold standard[7]. This system links the generation of pyruvate to the equimolar oxidation of NADH, which is monitored at 340 nm.

Self-Validating Controls:

• Negative Control 1: Omit TPL (accounts for spontaneous NADH oxidation in the buffer).

• Negative Control 2: Omit L-Tyrosine (accounts for background pyruvate present in the lysate).

Assay Mixture (1 mL total volume):

• 50 mM Potassium Phosphate buffer (pH 8.0)

• 0.05 mM PLP (Maintains cofactor saturation)

• 0.2 mM NADH

• 5 μg Lactate Dehydrogenase (LDH)

• 0.6 mM L-Tyrosine (Substrate)

Execution Steps:

• Pre-incubate the assay mixture (minus TPL) in a quartz cuvette at the target temperature (e.g., 30°C) for 3 minutes to establish a stable baseline absorbance at 340 nm.

• Initiate the reaction by adding a limiting amount of purified TPL (e.g., 1-5 μg).

• Monitor the linear decrease in absorbance at 340 nm for 3–5 minutes.

• Calculation: Use the molar extinction coefficient of NADH (ε = 6.22 mM⁻¹ cm⁻¹) to calculate the specific activity. One unit (U) is defined as the amount of enzyme producing 1 μmol of pyruvate per minute.

Figure 2: Workflow of the Continuous Coupled LDH Activity Assay for real-time TPL quantification.

Conclusion & Strategic Recommendations

For standard pharmaceutical biosynthesis of L-DOPA under mesophilic conditions, Fusobacterium nucleatum (FnTPL) and Erwinia herbicola (EhTPL) offer the best balance of high specific activity and substrate tolerance. However, for continuous flow bioreactors where thermal denaturation is the primary failure mode, Symbiobacterium thermophilum (StTPL) is the undisputed choice. Furthermore, researchers facing inclusion body challenges during scale-up should consider C-terminal peptide fusions (e.g., EAK16) to generate active inclusion bodies, a technique proven to double L-DOPA titers in whole-cell biotransformations[6].

References

• Purification and Properties of Thermostable β-Tyrosinase from an Obligately Symbiotic Thermophile, Symbiobacterium thermophilum. Taylor & Francis.5

• Biochemical characterization of a novel tyrosine phenol-lyase from Fusobacterium nucleatum for highly efficient biosynthesis of L-DOPA. ResearchGate.1

• Structures of Apo- and Holo-Tyrosine Phenol-lyase Reveal a Catalytically Critical Closed Conformation and Suggest a Mechanism for Activation by K+ Ions. ACS Publications. 2

• Purification, Crystallization and Properties of Tyrosine Phenol Lyase from Erwinia herbicola. Taylor & Francis. 4

• Pushing the Limits of Tyrosine Phenol Lyase. ScholarWorks. 7

• Active tyrosine phenol-lyase aggregates induced by terminally attached functional peptides in Escherichia coli. PMC. 6

• Insights into the Catalytic Mechanism of Tyrosine Phenol-lyase from X-ray Structures of Quinonoid Intermediates. PMC. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Insights into the Catalytic Mechanism of Tyrosine Phenol-lyase from X-ray Structures of Quinonoid Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Active tyrosine phenol-lyase aggregates induced by terminally attached functional peptides in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarworks.calstate.edu [scholarworks.calstate.edu]

Assessing the Purity of Synthesized L-Tyrosine (Phenol-17O): A Comprehensive Comparison Guide

The Analytical Imperative: Why 17O-Labeled Tyrosine?

In advanced structural biology and mass spectrometry, the isotopic labeling of amino acids is a critical tool for elucidating protein dynamics and enzymatic mechanisms. L-Tyrosine (Phenol-17O) is a highly specialized probe. Because Oxygen-17 is an NMR-active quadrupolar nucleus (spin 5/2) with a wide chemical shift range, introducing it specifically at the phenol position allows researchers to probe hydrogen bonding and ionization states with unprecedented sensitivity[1].

However, synthesizing this molecule—often achieved via complex isotopic exchange or targeted oxidation pathways[2]—presents significant analytical challenges. A successful synthesis must yield a product that is both chemically pure (free of unreacted precursors or oxidative byproducts) and isotopically pure (high 17O enrichment specifically at the phenol oxygen, rather than the carboxylic oxygens). Assessing this dual-layered purity requires a self-validating, orthogonal analytical approach.

Comparative Performance Analysis

When designing an experiment, researchers must choose the appropriate isotopic label based on the required analytical readout. Below is an objective comparison of synthesized L-Tyrosine (Phenol-17O) against its primary alternatives to demonstrate why its specific purity metrics are so critical.

Feature / Property	Standard L-Tyrosine (Unlabeled)	L-Tyrosine (Phenol-18O)	Synthesized L-Tyrosine (Phenol-17O)
Primary Application	Baseline assays, general cell culture	MS-based quantitative proteomics	Solid-state NMR, MRI contrast, structural biology
NMR Utility	None (16O is NMR silent)	None (18O is NMR silent)	High (17O is spin 5/2, highly sensitive to local environment)[1]
Mass Shift (vs. Unlabeled)	0 Da	+2.004 Da	+1.004 Da [3]
Synthesis Complexity	N/A (Commercially abundant)	Moderate (Often via H2 18O exchange)	High (Requires specialized 17O2 or H2 17O reagents)[2]
Purity Assessment Focus	Chemical purity only	Chemical purity + Isotopic %	Chemical purity + Isotopic % + Site-specificity

Causality in Experimental Design: A Self-Validating System

To establish absolute confidence in synthesized L-Tyrosine (Phenol-17O), we must employ a self-validating system where different analytical techniques cover each other's blind spots.

• Chemical Purity & Isotopic Distribution (LC-HRMS): High-Resolution Mass Spectrometry (HRMS) is used to establish overall chemical purity and quantify the ratio of labeled to unlabeled tyrosine by analyzing the M+1 mass shift[3]. However, MS cannot easily prove where the oxygen label resides on the molecule.

• Site-Specific Isotopic Purity (Solid-State 17O MAS NMR): To prove the label is exclusively on the phenol ring, we use Magic Angle Spinning (MAS) NMR at high magnetic fields (≥ 14.1 T). Because 17O is a quadrupolar nucleus, high fields combined with MAS are required to reduce second-order quadrupolar broadening, allowing us to resolve the phenol oxygen resonance from any potential carboxylic oxygen artifacts[4].

Orthogonal workflow for assessing chemical and isotopic purity of L-Tyrosine (Phenol-17O).

Furthermore, the 17O chemical shift is exquisitely sensitive to the local electronic environment. Deprotonation of the phenol group yields a massive ~75 ppm titration shift. This dynamic response acts as a functional validation of the synthesized product's structural integrity[1][5].

Mechanism of 17O NMR chemical shift response to tyrosine phenol deprotonation.

Step-by-Step Methodologies

Protocol 1: Chemical Purity and Isotopic Distribution via LC-HRMS

This protocol determines the percentage of successfully labeled molecules and screens for chemical impurities.

• Sample Preparation: Dissolve 1.0 mg of the synthesized L-Tyrosine (Phenol-17O) in 1.0 mL of LC-MS grade water containing 0.1% formic acid to ensure complete protonation.

• Chromatographic Separation: Inject 5 µL of the sample onto a C18 reverse-phase UHPLC column. Utilize a gradient elution starting at 98% Mobile Phase A (Water + 0.1% FA) and ramping to 50% Mobile Phase B (Acetonitrile + 0.1% FA) over 10 minutes.

• Mass Spectrometry Acquisition: Operate the High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) in positive electrospray ionization (ESI+) mode. Calibrate for high mass accuracy (< 2 ppm).

• Data Analysis (Isotopic Purity): Extract the ion chromatograms for m/z 182.081 (unlabeled [M+H]+) and m/z 183.085 (17O-labeled [M+H]+). Calculate the isotopic enrichment by integrating the peak areas, applying a correction factor for natural 13C and 15N isotopic contributions.

• Impurity Profiling (Chemical Purity): Scan the total ion chromatogram (TIC) for common synthesis byproducts, such as oxidized derivatives (e.g., DOPA) or unreacted precursors, to calculate overall chemical purity.

Protocol 2: Site-Specific Isotopic Purity via Solid-State 17O MAS NMR

This protocol confirms that the 17O label is located exclusively on the phenol ring and not scrambled to the carboxylic acid group during synthesis[4].

• Sample Packing: Carefully pack approximately 30–50 mg of the dry, solid L-Tyrosine (Phenol-17O) powder into a zirconia MAS rotor (typically 3.2 mm or 4.0 mm outer diameter).

• Hardware Setup: Insert the rotor into a solid-state NMR probe capable of Magic Angle Spinning. It is critical to utilize a high-field magnet (minimum 14.1 T, preferably 21.1 T) to minimize the second-order quadrupolar broadening inherent to the spin-5/2 17O nucleus[1][4].

• Spinning and Tuning: Spin the sample at a high frequency (15–20 kHz) to average out chemical shift anisotropy. Tune the probe specifically to the 17O resonance frequency for the applied magnetic field.

• Acquisition: Apply a rotor-synchronized Hahn-echo or a multiple-quantum magic-angle spinning (MQMAS) pulse sequence to acquire the 17O central-transition (CT) NMR signal.

• Spectral Analysis: Analyze the resulting line shape to extract the quadrupolar coupling (QC) constant and the isotropic chemical shift. Confirm the presence of the phenol oxygen resonance and verify the absence of resonances in the carboxylic oxygen region (typically distinct by >100 ppm), thereby validating site-specific isotopic purity.

References

• *Ex Situ Generation of 18O2 and 17O2 from Endoperoxides for O-Labeling and Mechanistic Studies of Oxidations by Dioxygen Organic Letters - ACS Publications[Link]

• A Solid-State 17O NMR Study of l-Tyrosine in Different Ionization States: Implications for Probing Tyrosine Side Chains in Proteins The Journal of Physical Chemistry B - ACS Publications[Link]

• Isotopic labeling of tyrosine, followed by 17O n.m.r PubMed - NIH[Link]

• Solid-State 17O NMR of Amino Acids Biochemistry (via ox.ac.uk)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. www2.bioch.ox.ac.uk [www2.bioch.ox.ac.uk]
• 5. Isotopic labeling of tyrosine, followed by 17O n.m.r - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of L-Tyrosine (phenol-17O)

Welcome to a definitive guide on the safe and compliant disposal of L-Tyrosine labeled with the stable isotope Oxygen-17. In modern research and drug development, isotopically labeled compounds are indispensable tools. However, their lifecycle management, particularly disposal, requires a clear understanding of their specific properties. This guide provides the essential, step-by-step logistical information needed to manage L-Tyrosine (phenol-17O) waste, ensuring the safety of your personnel and the integrity of your facility's protocols.

Our approach is built on a simple, yet critical, scientific principle: the disposal pathway is dictated by the compound's chemical and physical properties. The presence of an isotopic label necessitates a crucial first question: is the isotope stable or radioactive?

Section 1: Foundational Safety Principles - Understanding the Material

The entire disposal protocol for L-Tyrosine (phenol-17O) hinges on the nature of the Oxygen-17 isotope. It is imperative to distinguish this from radioactive materials, which are governed by entirely different and far more stringent regulations.

The Isotopic Label: A Critical Distinction

Oxygen-17 is a stable, non-radioactive isotope of oxygen. Unlike radioactive isotopes (e.g., Carbon-14 or Tritium), stable isotopes do not decay or emit radiation.[][2] This is the most important factor in determining the disposal procedure.

The key takeaway is that waste containing L-Tyrosine (phenol-17O) is not considered radioactive waste.[][2] Therefore, no special precautions for radiation protection are necessary, and the waste should not be segregated into radioactive waste streams.[2] Disposal procedures should be based solely on the chemical properties of L-Tyrosine and any other materials it may be mixed with.[]

Chemical Profile of L-Tyrosine

Unlabeled L-Tyrosine is generally not classified as a hazardous substance according to major regulations like the Globally Harmonized System (GHS).[3] However, like many fine chemical powders, it can pose minor physical hazards. It is crucial to consult the Safety Data Sheet (SDS) for specific handling instructions.[4]

Property	Data	Source(s)
CAS Number	60-18-4	[3]
Molecular Formula	C₉H₁₁NO₃	[3]
GHS Classification	Does not meet criteria for classification	[3]
Primary Hazards	May cause skin, eye, and respiratory irritation upon contact with dust.[5][6][7]	[5][6][7]
Stability	Stable under normal storage and handling conditions.[5]	[5]
Incompatibilities	Strong oxidizing agents.[5]	[5]

Section 2: Waste Characterization and Segregation Workflow

All chemical waste must be characterized before disposal.[8] Since L-Tyrosine (phenol-17O) is not radioactive, it falls under the same regulations as any other laboratory chemical, governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9]

The primary determination is whether the waste is hazardous or non-hazardous. While pure L-Tyrosine is not typically considered hazardous waste, the waste stream you generate may be, depending on what it is mixed with (e.g., solvents, acids, bases).

Use the following workflow to determine the correct waste stream for your material.

Caption: Waste segregation decision workflow for L-Tyrosine (phenol-17O).

Section 3: Step-by-Step Disposal Protocols

Always handle chemical waste in accordance with your institution's Chemical Hygiene Plan and in compliance with OSHA's Laboratory Standard (29 CFR 1910.1450).[4][10][11]

Protocol 3.1: Disposal of Unused Solid L-Tyrosine (phenol-17O)

This protocol applies to expired product, surplus material, or solids lightly contaminated with non-hazardous substances.

• Container Selection: Place the solid waste in a chemically compatible, sealable container (e.g., the original bottle or a wide-mouth polyethylene jar). The container must be in good condition with no leaks or cracks.[12]

• Labeling:

  • If using the original container, write "WASTE" clearly on the label.[13]

  • If using a new container, affix a hazardous waste label provided by your institution's Environmental Health & Safety (EHS) department.

  • Fill out the label completely. Write the full chemical name: "WASTE L-Tyrosine (phenol-17O) ". Do not use abbreviations.[12] List the approximate quantity.

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA).[9] Ensure it is segregated from incompatible materials, such as strong oxidizers.[5][12]

• Pickup Request: Once the container is ready for disposal, submit a chemical waste pickup request to your EHS department following institutional procedures.

Protocol 3.2: Disposal of Aqueous Solutions

As a best practice, avoid drain disposal for any laboratory chemical unless you have explicit permission from your EHS department for that specific substance and concentration.[9][14] L-Tyrosine is biodegradable, but other components or local regulations may prohibit this practice.[3][15]

• Container Selection: Collect all aqueous waste containing L-Tyrosine (phenol-17O) in a compatible, leak-proof container (e.g., a 4L glass or plastic jug).

• Labeling: Affix a waste label to the container. List all chemical constituents, including water, with their estimated percentages. For example: "WASTE: Water (~99%), L-Tyrosine (phenol-17O) (~1%)".

• Storage: Keep the container sealed when not in use and store it in secondary containment within your SAA.[9][12]

• Pickup Request: Request a pickup from EHS when the container is full or when the experiment is complete.

Protocol 3.3: Disposal of Contaminated Labware

This includes items like gloves, weigh boats, paper towels, and pipette tips that are contaminated with L-Tyrosine (phenol-17O).

• Segregation:

  • Non-Sharp Dry Waste: Collect gloves, paper towels, etc., in a durable plastic bag lining a designated solid waste container.

  • Sharps: Place any contaminated items that could puncture a bag (pipettes, broken glass) into a dedicated sharps container labeled for chemical waste.[16]

• Labeling: Clearly label the container or bag with "WASTE: Solid Debris contaminated with L-Tyrosine (phenol-17O) ".

• Disposal: When the container is full, seal it and request a pickup from EHS. Do not dispose of this waste in regular or biohazardous trash bins.[13]

Section 4: Emergency Procedures - Spill Management

In the event of a small spill of solid L-Tyrosine (phenol-17O) powder, follow these steps.[5]

• Secure the Area: Alert colleagues in the immediate vicinity.

• Don Personal Protective Equipment (PPE): At a minimum, wear nitrile gloves, safety glasses or goggles, and a lab coat.[6]

• Containment & Cleanup:

  • Gently sweep up the solid material to avoid generating dust.[5][6] A scoop or brush and dustpan works well.

  • Place the swept-up material and any cleaning materials into a sealed container.

• Labeling and Disposal: Label the container as "WASTE: Spill Debris with L-Tyrosine (phenol-17O) " and dispose of it according to Protocol 3.3.

• Decontamination: Wipe the spill area with a damp paper towel.

• Hygiene: Wash hands thoroughly after the cleanup is complete.[3]

By adhering to these protocols, you ensure that L-Tyrosine (phenol-17O) is managed safely and efficiently, upholding the highest standards of laboratory practice. Always remember that your institution's EHS department is your primary resource for waste management guidance.

References

• Laboratory Waste Management Guidelines. Environmental Health and Safety, University of South Carolina. [Link]

• Safety Data Sheet: L-Tyrosine for cell biology. neoFroxx GmbH. [Link]

• Material Safety Data Sheet - L-Tyrosine, 99+%. Cole-Parmer. [Link]

• NIH Waste Disposal Guide 2022. National Institutes of Health. [Link]

• Safety Data Sheet - L-Tyrosine, USP. DC Fine Chemicals. [Link]

• Laboratory Hazardous Waste Disposal Guideline – HS321. UNSW Sydney. [Link]

• How To Store And Dispose Of Radiolabeled Compounds. Moravek, Inc.[Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• The Laboratory Standard. Vanderbilt University Medical Center. [Link]

• Specific Instruction for Isotope Research Waste. University of Pittsburgh. [Link]

• Management of Waste. Prudent Practices in the Laboratory, National Institutes of Health (NIH). [Link]

• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Lehigh University. [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

• Hazardous Waste and Disposal. American Chemical Society (ACS). [Link]

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• 16. Specific Instruction for Isotope Research Waste | Radiation Safety | University of Pittsburgh [radsafe.pitt.edu]

Personal protective equipment for handling L-TYROSINE (PHENOL-17O)

Advanced Laboratory Safety & Handling Guide: L-TYROSINE (PHENOL-17O)

As a Senior Application Scientist, I frequently consult with drug development professionals on the handling of high-value stable isotopes. L-Tyrosine (Phenol-17O) is a critical, highly sensitive tracer utilized in advanced nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS)[1].

While the 17O isotope (spin 5/2) is non-radioactive, the base molecule retains the standard chemical hazard profile of purified L-Tyrosine. Furthermore, the immense financial cost and experimental sensitivity of 17O -labeled compounds dictate that our handling protocols must serve a dual purpose: protecting the researcher from chemical irritation, and protecting the isotope from environmental degradation.

Hazard Assessment & Scientific Causality

While L-Tyrosine is a naturally occurring amino acid, its purified, crystalline laboratory grade presents distinct occupational hazards. It is classified under GHS as a Category 2 Skin Irritant (H315), Category 2 Serious Eye Irritant (H319), and Category 3 Specific Target Organ Toxicity - Single Exposure (H335) for respiratory irritation[2][3].

• Dermal & Ocular Causality: The amphoteric nature of the amino acid, combined with the slightly acidic phenolic hydroxyl group, can disrupt cellular lipid bilayers and cause protein denaturation upon prolonged contact with mucous membranes or the cornea[2].

• Respiratory Causality: L-Tyrosine forms a fine, low-density crystalline powder. When disturbed, these micro-particulates easily become airborne. Inhalation leads to deposition in the upper respiratory tract, triggering mechanical irritation and coughing[3].

• Isotopic Integrity (The H216​O Threat): Human breath and ambient air contain significant moisture ( H216​O ). While the phenolic oxygen-carbon bond is generally stable against rapid isotopic exchange, introducing ambient moisture causes hygroscopic clumping. This ruins the precision of gravimetric measurements required for quantitative NMR/MS and introduces 16O artifacts into highly sensitive spectral baselines[1].

PPE Specification & Justification

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory for any operational workflow involving L-Tyrosine (Phenol-17O)[3].

PPE Category	Specification	Causal Justification	Replacement Frequency
Hand Protection	Nitrile Gloves (≥ 0.11 mm thickness)	Provides a chemical barrier against H315 skin irritation while maintaining tactile sensitivity for micro-weighing[2].	Every 2 hours, or immediately upon suspected contamination.
Eye Protection	ANSI Z87.1 / EN 166 Safety Goggles	Prevents airborne micro-particulates from causing H319 mechanical/chemical corneal abrasion[3].	Inspect daily; replace if scratched.
Respiratory	N95 / P100 Particulate Respirator	Filters out fine crystalline dust to prevent H335 respiratory tract irritation when handled outside a hood[2][3].	Daily, or if breathing resistance increases.
Body Protection	Anti-static Lab Coat (100% Cotton or treated)	Amino acid powders are highly susceptible to triboelectric charging. Anti-static coats prevent the powder from "jumping" onto the researcher.	Weekly, or immediately after a spill.

Operational Workflow: Step-by-Step Methodology

The following self-validating protocol ensures both researcher safety and absolute isotopic preservation.

Phase 1: Environmental Preparation

• Establish a Controlled Zone: Perform all handling inside a ductless powder hood or a glovebox purged with ultra-high purity (UHP) Argon or Nitrogen. This prevents inhalation exposure and completely excludes ambient H216​O moisture[3].

• Static Mitigation: Engage a static-eliminating ionizer bar within the weighing area for 5 minutes prior to handling.

Phase 2: Weighing and Transfer

• Tool Selection: Use exclusively grounded, anti-static micro-spatulas (e.g., PTFE-coated or specialized conductive polymers).

  • Expert Insight: Metal spatulas can carry a micro-charge that repels the light L-Tyrosine powder, causing it to aerosolize, posing an inhalation risk and resulting in the loss of a high-value isotope[3].

• Gravimetric Transfer: Tare a pre-dried, anti-static weighing boat. Carefully transfer the L-Tyrosine (Phenol-17O).

• Sealing: Immediately transfer the weighed solid into a dry reaction flask equipped with a Suba-Seal septum. Purge the flask with inert gas before removing it from the controlled zone.

Phase 3: Post-Handling Decontamination

• Wipe down all spatulas and analytical balances with a lint-free wipe dampened with 70% Isopropyl Alcohol (IPA) to capture residual dust.

• Doff gloves inside-out to encapsulate any micro-particulates and dispose of them in a designated solid waste container[3].

Spill & Disposal Protocols

Even with meticulous technique, spills can occur. Never use standard dry sweeping methods , as this will aerosolize the powder and trigger a respiratory hazard[2].

Spill Response:

• Isolate: Evacuate non-essential personnel from the immediate area.

• Contain: If the spill is outside a hood, don an N95/P100 respirator immediately[3].

• Recover/Clean: For dry spills, use a HEPA-filtered vacuum dedicated to chemical recovery. If a HEPA vacuum is unavailable, gently cover the spill with damp absorbent paper to suppress dust, then carefully scoop the material into a hazardous waste container.

• Decontaminate: Wash the affected surface with copious amounts of soap and water[2].

Waste Disposal:

• Solid Waste: Contaminated PPE, weighing boats, and spill cleanup materials must be placed in a sealed, labeled polyethylene bag and routed to an approved chemical waste disposal facility[3].

• Aqueous Waste: If the L-Tyrosine (Phenol-17O) is dissolved in aqueous buffers, do not pour it down the drain. Collect the solution in a designated halogen-free organic/aqueous waste carboy.

Workflow Visualization

Workflow for handling L-Tyrosine (Phenol-17O) under inert conditions to ensure safety and purity.

References[2] Title: L-TYROSINE CAS NO 60-18-4 MATERIAL SAFETY DATA SHEET | Source: CDH Fine Chemical | URL:3]">https://www.cdhfinechemical.com[3]Title: SAFETY DATA SHEET - L-Tyrosine | Source: Thermo Fisher Scientific | URL:4]">https://www.thermofisher.com[4]Title: SAFETY DATA SHEET - L-Tyrosine-13C9,15N | Source: Sigma-Aldrich | URL:1]">https://www.sigmaaldrich.com[1]Title: CAS 60-18-4 | Sigma-Aldrich - MilliporeSigma | Source: Sigma-Aldrich | URL:https://www.sigmaaldrich.com

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• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]